trans-13-Docosenamide

Core Science & Biosynthesis

What is trans-13-Docosenamide and its chemical structure?

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword

Trans-13-Docosenamide, a molecule situated at the intersection of industrial chemistry and lipid biology, presents a compelling subject for in-depth study. While its isomer, cis-13-docosenamide (commonly known as erucamide), is extensively utilized as a polymer additive, the trans form remains a less-explored entity with significant research potential. This guide provides a comprehensive technical overview of trans-13-Docosenamide, moving from its fundamental chemical identity to its hypothesized biological roles and the experimental frameworks required to investigate them. As a primary fatty acid amide, its structural similarity to endogenous signaling lipids, such as the endocannabinoid anandamide, positions it as a candidate for modulating key physiological pathways. This document is structured to serve as a foundational resource for professionals seeking to understand and explore the scientific landscape of this intriguing molecule.

Part 1: Core Chemical and Physical Identity

A precise understanding of a molecule's structure and properties is the bedrock of all subsequent research. This section delineates the fundamental chemical and physical characteristics of trans-13-Docosenamide.

Chemical Structure and Nomenclature

Trans-13-Docosenamide is a long-chain, monounsaturated primary fatty acid amide. Its structure consists of a 22-carbon backbone with a single carbon-carbon double bond located between carbons 13 and 14. The designation "trans" (or (E) in IUPAC nomenclature) specifies that the carbon chains are on opposite sides of this double bond. A primary amide group (-CONH₂) terminates the carboxylic acid end of the chain.

• IUPAC Name: (E)-docos-13-enamide[1][2]

• Synonyms: trans-13-Docosenamide, (E)-13-Docosenamide[1]

• Molecular Formula: C₂₂H₄₃NO[1]

• Molecular Weight: 337.6 g/mol [1][3]

Caption: Skeletal representation of trans-13-Docosenamide.

Physicochemical Properties

The physical properties of a compound dictate its handling, formulation, and behavior in both industrial and biological systems. While much of the commercially available data pertains to its more common cis-isomer, the properties are generally similar.

Property	Value	Reference(s)
Appearance	White to off-white waxy solid, flakes, or powder.	[4][5]
Melting Point	75-85 °C	[3][4][5]
Solubility	Practically insoluble in water. Soluble in isopropanol and other organic solvents like alcohols, esters, and ketones.	[3][4][5]
Thermal Stability	Exhibits good thermal stability, a property exploited in high-temperature polymer processing.	[5]

Part 2: Biological Significance and Hypothesized Mechanisms of Action

While industrial applications are well-documented, the biological role of trans-13-Docosenamide is an area of nascent research. Its identity as a fatty acid amide provides a strong rationale for investigating its role as a signaling molecule. It is important to note that much of the existing biological research has been conducted on its cis-isomer, erucamide, which has shown activities such as promoting angiogenesis and modulating fluid balance.[6][7] The structural similarities suggest that the trans-isomer may possess its own unique or overlapping biological functions.

The Fatty Acid Amide Signaling Family

Fatty acid amides are a class of endogenous lipid signaling molecules. The most well-known member is anandamide (N-arachidonoylethanolamide), an endocannabinoid that activates cannabinoid receptors (CB1 and CB2).[8] Another member, oleamide, has been identified as a sleep-inducing substance.[9] These molecules are typically synthesized on-demand and their signals are terminated by enzymatic degradation, primarily by Fatty Acid Amide Hydrolase (FAAH).[8][9] Given its structure, trans-13-Docosenamide is a plausible substrate for FAAH and could modulate the endocannabinoid system.

Hypothesized Targets and Pathways

Based on the known pharmacology of related lipids, two primary signaling systems emerge as high-priority targets for investigation:

• The Endocannabinoid System: Trans-13-Docosenamide could act as an inhibitor of the FAAH enzyme. By competing with anandamide for degradation by FAAH, it could elevate the endogenous levels of anandamide, leading to enhanced CB1 and CB2 receptor activation.[8][10] This indirect agonism could produce analgesic, anxiolytic, and anti-inflammatory effects.[9]

• Peroxisome Proliferator-Activated Receptors (PPARs): PPARs are nuclear receptors that function as ligand-activated transcription factors regulating genes involved in lipid metabolism and inflammation.[11] Fatty acids and their derivatives are known natural ligands for PPARs.[11] It is highly conceivable that trans-13-Docosenamide could bind to and activate PPAR isoforms (α, γ, or δ), thereby influencing metabolic and inflammatory gene expression.[12][13]

Caption: Hypothesized molecular targets of trans-13-Docosenamide.

Part 3: Key Experimental Protocols

To validate the hypothesized mechanisms of action, robust and reproducible experimental protocols are required. The following sections provide detailed, step-by-step methodologies for assessing the interaction of trans-13-Docosenamide with FAAH and PPARs.

Protocol: In Vitro FAAH Inhibition Assay (Fluorometric)

Principle: This assay quantifies the ability of a test compound to inhibit the enzymatic activity of FAAH. The enzyme hydrolyzes a specific, non-fluorescent substrate to release a highly fluorescent product, 7-amino-4-methylcoumarin (AMC).[14][15] A reduction in the rate of fluorescence generation in the presence of the test compound indicates inhibition.

Materials:

• Recombinant Human FAAH Enzyme

• FAAH Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)[16]

• FAAH Fluorometric Substrate (e.g., AMC arachidonoyl amide)[15][16]

• Trans-13-Docosenamide (test inhibitor)

• Known FAAH inhibitor (positive control, e.g., JZL 195)[16]

• DMSO (vehicle solvent)

• 96-well solid black microplate

• Fluorescence plate reader (Excitation: 340-360 nm, Emission: 450-465 nm)[15][16]

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of trans-13-Docosenamide in DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM) in FAAH Assay Buffer.

• Assay Plate Setup:

  • Test Wells: Add 10 µL of each trans-13-Docosenamide dilution.

  • Positive Control Wells: Add 10 µL of a known FAAH inhibitor.

  • 100% Activity (Vehicle) Wells: Add 10 µL of DMSO diluted in assay buffer.

  • Background Wells: Add 180 µL of Assay Buffer and 10 µL of vehicle.

• Enzyme Addition: Add 170 µL of FAAH Assay Buffer to all wells except the Background wells. Add 10 µL of diluted FAAH enzyme solution to all wells except the Background wells.

• Pre-incubation: Gently mix and incubate the plate for 10-15 minutes at 37°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add 10 µL of the FAAH Substrate to all wells.

• Measurement: Immediately place the plate in the reader, pre-heated to 37°C. Measure fluorescence kinetically every 60 seconds for 30-60 minutes.

• Data Analysis:

  • Subtract the fluorescence of the background wells from all other readings.

  • Calculate the reaction rate (V₀) for each well by determining the slope of the linear portion of the fluorescence vs. time curve.

  • Calculate the percent inhibition for each concentration of trans-13-Docosenamide relative to the vehicle control.

  • Plot percent inhibition vs. log[inhibitor concentration] and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol: PPARγ Reporter Gene Assay

Principle: This cell-based assay measures the activation of a PPAR isoform.[17] Cells are engineered to express the PPARγ protein and a reporter gene (e.g., luciferase) linked to a PPAR-responsive DNA element (PPRE).[18][19] If the test compound binds to and activates PPARγ, the receptor-ligand complex binds to the PPRE and drives the expression of luciferase. The resulting light output, measured with a luminometer, is directly proportional to PPARγ activation.[1]

Materials:

• HEK293T or other suitable host cell line

• PPARγ expression vector

• PPRE-luciferase reporter vector

• Transfection reagent

• Cell Culture Medium (e.g., DMEM with 10% FBS)

• Trans-13-Docosenamide (test compound)

• Known PPARγ agonist (positive control, e.g., Rosiglitazone)[1]

• DMSO (vehicle solvent)

• 96-well clear-bottom white cell culture plate

• Luciferase assay reagent kit

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293T cells into a 96-well plate at a density that will result in ~80-90% confluency at the time of transfection.

• Transfection: Co-transfect the cells with the PPARγ expression vector and the PPRE-luciferase reporter vector using a suitable lipid-based transfection reagent according to the manufacturer's protocol. Incubate for 18-24 hours.

• Compound Treatment:

  • Prepare serial dilutions of trans-13-Docosenamide and the positive control (Rosiglitazone) in cell culture medium. Ensure the final DMSO concentration is ≤0.1%.

  • Aspirate the transfection medium and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for an additional 22-24 hours at 37°C in a CO₂ incubator.[20]

• Lysis and Luciferase Measurement:

  • Aspirate the medium from the wells.

  • Lyse the cells by adding the luciferase assay lysis buffer provided in the kit.

  • Add the luciferase substrate to each well.

  • Immediately measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the raw luminescence units (RLU) by subtracting the average RLU of the vehicle control wells.

  • Calculate the fold activation for each compound concentration by dividing the normalized RLU by the average RLU of the vehicle control.

  • Plot fold activation vs. log[compound concentration] and fit the data to determine the half-maximal effective concentration (EC₅₀).

Caption: Workflow for a PPAR activation reporter gene assay.

Part 4: Conclusion and Future Directions

Trans-13-Docosenamide represents a scientifically intriguing yet understudied molecule. While its industrial relevance is established through its more common cis-isomer, its potential as a bioactive lipid modulator is largely unexplored. The structural rationale for its interaction with key signaling pathways, including the endocannabinoid and PPAR systems, is strong. The experimental protocols detailed in this guide provide a clear roadmap for researchers to begin systematically characterizing its pharmacological profile.

Future research should focus on:

• Direct Target Validation: Confirming the binding and functional modulation of FAAH and PPARs through rigorous in vitro assays.

• Isomer Specificity: Directly comparing the biological activities of the trans and cis isomers to understand the structural determinants of their effects.

• In Vivo Efficacy: Progressing to cell culture and animal models to investigate its effects on physiological processes such as inflammation, pain perception, and metabolic homeostasis.

• Metabolic Stability: Determining its metabolic fate and identifying the enzymes responsible for its biosynthesis and degradation.

For drug development professionals, trans-13-Docosenamide and its analogs could serve as a novel scaffold for developing therapeutics targeting the rich and complex biology of fatty acid amide signaling. This guide serves as a starting point for unlocking that potential.

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Unveiling Trans-13-Docosenamide: A Technical Guide to its Discovery, Natural Occurrence, and Analysis

This guide provides a comprehensive technical overview of trans-13-Docosenamide, also known as erucamide. Tailored for researchers, scientists, and professionals in drug development, this document delves into the discovery, natural sourcing, and analytical methodologies pertinent to this bioactive fatty acid amide. Our focus is on delivering field-proven insights and robust protocols to empower your research and development endeavors.

Executive Summary

Trans-13-Docosenamide, a primary fatty acid amide, has emerged from relative obscurity as a slip agent in the polymer industry to a molecule of significant interest in the biological sciences. Initially identified in the cerebrospinal fluid of sleep-deprived mammals, its roles as a signaling molecule with physiological effects, including the modulation of water balance and potential neurological impacts, are now being elucidated. This guide navigates the scientific journey of trans-13-Docosenamide, from its initial discovery to its presence in diverse natural sources and the analytical techniques required for its study. We present detailed experimental protocols and a critical examination of its biological significance, providing a foundational resource for its exploration as a potential therapeutic agent.

The Discovery of a Bioactive Lipid

The discovery of trans-13-Docosenamide, often referred to by its common name erucamide, is linked to the broader investigation of endogenous fatty acid amides as signaling molecules in the central nervous system. It was first identified in the cerebrospinal fluid of sleep-deprived cats, and subsequently in rats and humans, suggesting a potential role in sleep regulation and other neurological processes.[] This discovery paralleled the burgeoning interest in other bioactive lipids like oleamide and anandamide, shifting the perception of these molecules from simple metabolic intermediates to key players in physiological regulation.[2]

Natural Sources and Endogenous Distribution

Trans-13-Docosenamide is not a synthetic curiosity but a naturally occurring metabolite found across different biological kingdoms.[3] Its presence has been confirmed in both mammalian and plant tissues, highlighting its conserved biological relevance.

Mammalian Tissues

Endogenous erucamide has been detected and quantified in various mammalian organs. A study on pigs revealed its distribution, providing valuable baseline data for physiological studies.[2]

Tissue	Concentration (ng/g)
Lung	12
Blood Plasma	3
Kidney	2.5
Liver	1.0
Brain	0.5
Table 1: Concentration of Erucamide in Various Pig Organs.[2]

The presence of erucamide in the cerebrospinal fluid further underscores its potential as a neuromodulator.[2]

Plant Kingdom

Trans-13-Docosenamide has been isolated from various plant species. Notably, it has been identified in the leaves of Erythrina indica, a plant with a history of use in traditional medicine.[4] Its precursor, erucic acid, is a major component of rapeseed and mustard oils, suggesting a widespread botanical origin.[3] The identification of erucamide in plants like Glycine max (soybean) points to its role as a plant metabolite.[3] Recent research has also highlighted its function as an antivirulence compound in plants, providing broad-spectrum resistance against bacterial pathogens.[5][6]

Biosynthesis and Degradation: The Lifecycle of a Signaling Molecule

The biosynthesis of primary fatty acid amides like trans-13-Docosenamide is an area of active research. The proposed pathways involve the enzymatic conversion of the corresponding fatty acid, erucic acid.

Mammalian Biosynthesis

In mammals, the biosynthesis is thought to involve a two-step process. First, erucic acid is activated to its coenzyme A thioester, erucoyl-CoA. Subsequently, an as-yet-unidentified enzyme catalyzes the amidation to form erucamide. A proposed pathway involves the sequential action of acyl-CoA:glycine N-acyltransferase and peptidylglycine alpha-amidating monooxygenase.[7] The degradation of erucamide is primarily mediated by the enzyme fatty acid amide hydrolase (FAAH), which hydrolyzes the amide bond to yield erucic acid and ammonia.[5]

Proposed metabolic pathway of trans-13-Docosenamide in mammals.

Plant Biosynthesis

In plants, members of the ketoacyl-CoA synthase (KCS) family have been identified as key enzymes in the biosynthesis of erucamide.[5][6] These enzymes are involved in the elongation of very-long-chain fatty acids and are also implicated in the amidation process. Similar to mammals, fatty acid amide hydrolase (FAAH) is responsible for its degradation.[5][6]

Analytical Methodologies: Extraction, Purification, and Characterization

The accurate quantification and characterization of trans-13-Docosenamide from complex biological matrices require robust analytical protocols. The lipophilic nature of this molecule dictates the use of organic solvents for extraction and chromatographic techniques for separation and analysis.

Extraction from Biological Tissues

A generalized workflow for the extraction of trans-13-Docosenamide from solid and liquid biological samples is presented below.

General workflow for the extraction of lipids from biological samples.

Protocol 1: Lipid Extraction from Mammalian Tissue

• Homogenization: Weigh 1-2 grams of frozen tissue and homogenize in a mixture of chloroform and methanol (2:1, v/v).

• Extraction: Add 0.2 volumes of 0.9% NaCl solution to the homogenate and vortex thoroughly.

• Phase Separation: Centrifuge at low speed (e.g., 2000 x g) for 10 minutes to separate the aqueous and organic phases.

• Collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Dry the organic extract under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for further analysis.

Purification by Solid-Phase Extraction (SPE)

For cleaner samples and to remove interfering substances, solid-phase extraction is a valuable purification step.

Protocol 2: Solid-Phase Extraction of Erucamide

• Column Conditioning: Condition a C18 SPE cartridge with methanol followed by deionized water.

• Sample Loading: Load the reconstituted lipid extract onto the SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar impurities.

• Elution: Elute the erucamide and other nonpolar lipids with a high percentage of organic solvent (e.g., methanol or acetonitrile).

• Drying and Reconstitution: Dry the eluate under nitrogen and reconstitute in the mobile phase for chromatographic analysis.

Characterization and Quantification

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the primary analytical techniques for the definitive identification and quantification of trans-13-Docosenamide.

4.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and provides characteristic fragmentation patterns for structural elucidation.

Protocol 3: GC-MS Analysis of Erucamide

• Derivatization: While not always necessary for primary amides, derivatization to form trimethylsilyl (TMS) ethers can improve chromatographic peak shape and sensitivity.

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used.

• Oven Program: A temperature gradient program is employed, starting at a lower temperature (e.g., 150°C) and ramping up to a higher temperature (e.g., 300°C) to ensure good separation.

• Injection: Splitless injection is often preferred for trace analysis.

• Mass Spectrometry: Electron ionization (EI) at 70 eV is standard. The mass spectrum of erucamide will show a characteristic molecular ion peak (m/z 337) and fragmentation pattern.[8]

4.3.2. Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with tandem mass spectrometry (MS/MS), provides excellent specificity and sensitivity for quantification in complex matrices.

Protocol 4: LC-MS/MS Analysis of Erucamide

• LC Column: A reverse-phase C8 or C18 column is commonly used for separation.

• Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol, often with a modifier such as formic acid or ammonium acetate, is employed.

• Ionization: Electrospray ionization (ESI) in positive ion mode is typically used.

• Mass Spectrometry: For quantification, selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) is performed, monitoring the transition from the precursor ion ([M+H]+) to specific product ions.

Physiological Functions and Therapeutic Potential

The biological roles of trans-13-Docosenamide are an expanding area of research. Its presence in the central nervous system and other tissues suggests a range of physiological functions.

• Modulation of Water Balance: Erucamide has been shown to modulate water balance, a function that could have implications for conditions involving fluid dysregulation.[2]

• Angiogenesis: It is known to stimulate angiogenesis, the formation of new blood vessels.[2]

• Neurological Effects: Studies in animal models suggest that erucamide may have anxiolytic and antidepressant-like effects, potentially by modulating the hypothalamus-pituitary-adrenal (HPA) axis.[9]

• Antivirulence in Plants: In the context of plant biology, erucamide acts as an antivirulence compound, inhibiting the type III secretion system of bacterial pathogens.[5]

The diverse biological activities of trans-13-Docosenamide make it a compelling molecule for further investigation in drug discovery and development. Its ability to cross the blood-brain barrier and its endogenous nature suggest a favorable profile for therapeutic applications targeting the central nervous system and other systems.

Conclusion and Future Directions

Trans-13-Docosenamide has transitioned from an industrial additive to a molecule of significant biological interest. This guide has provided a comprehensive overview of its discovery, natural sources, biosynthesis, and the analytical methodologies required for its study. The detailed protocols and workflow diagrams are intended to serve as a practical resource for researchers.

Future research should focus on several key areas:

• Elucidation of Biosynthetic Pathways: The precise enzymatic machinery responsible for erucamide biosynthesis in mammals remains to be fully characterized.

• Receptor Identification and Mechanism of Action: Identifying the specific receptors and downstream signaling pathways through which erucamide exerts its physiological effects is crucial.

• Pharmacological Profiling: A more extensive investigation of its pharmacological properties, including its pharmacokinetics and pharmacodynamics, is necessary to evaluate its therapeutic potential.

• Exploration of Natural Sources: A broader screening of plant and microbial sources may reveal novel and abundant sources of trans-13-Docosenamide.

The continued exploration of this fascinating fatty acid amide holds the promise of new scientific discoveries and the potential for novel therapeutic interventions.

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The Biosynthesis of trans-13-Docosenamide (Erucamide) in Plants: A Technical Guide for Researchers

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

trans-13-Docosenamide, commonly known as erucamide, is a bioactive fatty acid amide in plants with significant roles in defense signaling and broad industrial applications. This technical guide provides a comprehensive overview of the biosynthetic pathway of erucamide, beginning with the synthesis of its precursor, erucic acid, and culminating in the formation of the amide. We will delve into the key enzymatic players, their regulation, and the subcellular context of this pathway. Furthermore, this guide offers detailed, field-proven experimental protocols for the analysis of erucamide and the genes involved in its synthesis, equipping researchers with the necessary tools to investigate this fascinating molecule.

Introduction: The Significance of Erucamide

Erucamide (C22H43NO) is a monounsaturated fatty acid amide that has garnered considerable interest for its dual role as a plant defense compound and a valuable industrial chemical. In the realm of plant biology, erucamide functions as a phytoalexin, a secondary metabolite produced in response to pathogen attack.[1] Its production can be induced by pathogen-associated molecular patterns (PAMPs), highlighting its involvement in plant innate immunity.[2] Beyond its biological functions, erucamide and its precursor, erucic acid, are important feedstocks for the manufacturing of lubricants, polymers, and surfactants.[3][4] Understanding the biosynthesis of erucamide is therefore crucial for both fundamental plant science and for the metabolic engineering of crops to enhance disease resistance or to produce high-value industrial chemicals.[5][6]

This guide will provide an in-depth exploration of the erucamide biosynthetic pathway, structured to provide both a robust theoretical framework and practical experimental guidance.

The Erucamide Biosynthetic Pathway: From Oleic Acid to a Bioactive Amide

The formation of erucamide in plants is a multi-step process that begins with the elongation of oleic acid (C18:1) to form erucic acid (C22:1), followed by the amidation of an activated erucic acid intermediate. This pathway is primarily localized to the endoplasmic reticulum (ER) of plant cells.[3][7]

Stage 1: The Elongation of Oleic Acid to Erucic Acid

The synthesis of erucic acid is a well-characterized process involving the fatty acid elongation (FAE) complex, a multi-enzyme system that sequentially adds two-carbon units to a growing acyl-CoA chain.[3][8] The precursor for this process, oleic acid (as oleoyl-CoA), is synthesized de novo in the plastids and exported to the ER.[7] The FAE complex consists of four key enzymes that catalyze a cycle of four reactions:

• Condensation: This is the initial and rate-limiting step, catalyzed by β-ketoacyl-CoA synthase (KCS) . This enzyme determines the substrate specificity for elongation. The Fatty Acid Elongase 1 (FAE1) gene encodes the KCS enzyme specifically responsible for the elongation of oleic acid.[3][7]

• First Reduction: The resulting 3-ketoacyl-CoA is then reduced by a 3-ketoacyl-CoA reductase (KCR) .[3]

• Dehydration: A 3-hydroxyacyl-CoA dehydratase (HCD) removes a water molecule.[3]

• Second Reduction: Finally, a trans-2,3-enoyl-CoA reductase (ECR) completes the elongation cycle, yielding an acyl-CoA chain that is two carbons longer.[3]

This four-step cycle is repeated to extend the C18 chain of oleic acid to the C22 chain of erucic acid.

Fig. 1: Biosynthesis of Erucoyl-CoA from Oleoyl-CoA in the ER.

Stage 2: The Amidation of Erucoyl-CoA to Erucamide

The final step in erucamide biosynthesis is the conversion of the activated erucic acid precursor, erucoyl-CoA, to erucamide. While the precise enzymatic mechanism for this amidation is still an active area of research, recent studies have implicated a fascinating role for specific KCS enzymes.[6][9]

It is proposed that KCS4, KCS9, and KCS17 are involved in the conversion of erucoyl-CoA to erucamide.[6][9] This is a novel function for KCS enzymes, which are canonically known for catalyzing carbon-carbon bond formation in fatty acid elongation. The exact biochemical mechanism by which these KCS enzymes facilitate amidation is yet to be fully elucidated and represents an exciting frontier in plant biochemistry.

For context, the biosynthesis of a similar fatty acid amide, oleamide, in other systems has been proposed to occur through several pathways, including the direct amidation of oleoyl-CoA.[4][10] This lends credence to the possibility of a direct amidation pathway for erucamide in plants.

Catabolism of Erucamide

The turnover of erucamide is regulated by fatty acid amide hydrolase (FAAH) , an enzyme that catalyzes the hydrolysis of erucamide back to erucic acid and ammonium.[9][11] This enzymatic degradation is crucial for modulating the levels of bioactive erucamide in plant tissues.

Fig. 2: Proposed synthesis and catabolism of erucamide.

Regulation of Erucamide Biosynthesis

The production of erucamide is tightly regulated at the transcriptional level, ensuring its synthesis is coordinated with developmental and environmental cues. The regulation of the erucic acid branch of the pathway is particularly well-studied.

Key master regulators of seed oil accumulation, such as WRINKLED1 (WRI1) , LEAFY COTYLEDON1 (LEC1) , and FUSCA3 (FUS3) , can influence the expression of FAE1 and other genes in the fatty acid biosynthesis pathway, thereby modulating the overall flux towards erucic acid production.[3]

More specifically, the transcription factor MYC2 , a key component of the jasmonate (JA) signaling pathway, has been shown to directly bind to the promoter of BnFAE1 in Brassica napus and negatively regulate its transcription.[12] This provides a direct link between stress signaling pathways and the modulation of erucic acid, and consequently erucamide, biosynthesis.

Experimental Protocols for the Study of Erucamide Biosynthesis

To facilitate further research in this area, we provide the following detailed protocols for the analysis of erucamide and the expression of its biosynthetic genes.

Quantification of Erucamide and Erucic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the extraction and analysis of fatty acids and fatty acid amides from plant tissues.

4.1.1. Lipid Extraction

• Harvest 100-200 mg of fresh plant tissue (e.g., leaves, seeds) and immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a mortar and pestle or a bead beater.

• Transfer the powdered tissue to a glass tube with a Teflon-lined cap.

• Add 2 mL of isopropanol and vortex thoroughly.

• Add 3 mL of hexane and vortex again.

• Add 1 mL of water, vortex, and centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully transfer the upper hexane phase containing the lipids to a new glass tube.

• Repeat the extraction of the lower aqueous phase with another 3 mL of hexane.

• Combine the hexane extracts and evaporate to dryness under a stream of nitrogen gas.

4.1.2. Derivatization (for Erucic Acid) This step is for the analysis of the precursor, erucic acid, and other fatty acids. Erucamide can often be analyzed directly.

• To the dried lipid extract, add 1 mL of 0.5 M sodium methoxide in methanol.

• Incubate at 60°C for 15 minutes to convert fatty acids to fatty acid methyl esters (FAMEs).

• Add 1 mL of water and 2 mL of hexane. Vortex and centrifuge.

• Collect the upper hexane phase containing the FAMEs for GC-MS analysis.

4.1.3. GC-MS Analysis

• For Erucamide: Re-dissolve the dried lipid extract from step 1.1.9 in a known volume of hexane or ethyl acetate.

• For FAMEs: Use the hexane extract from step 4.1.2.4.

• Inject 1 µL of the sample into a GC-MS system equipped with a suitable capillary column (e.g., a DB-5ms or equivalent).

• Use a temperature program that effectively separates the compounds of interest. A typical program might be: initial temperature of 150°C, ramp at 10°C/min to 300°C, and hold for 10 minutes.

• The mass spectrometer should be operated in electron ionization (EI) mode, scanning a mass range of m/z 50-500.

• Identify erucamide and erucic acid methyl ester by comparing their retention times and mass spectra to those of authentic standards.

• Quantify the compounds by integrating the peak areas and comparing them to a standard curve generated with known concentrations of the standards.

Gene Expression Analysis by Quantitative Real-Time PCR (qRT-PCR)

This protocol allows for the quantification of the transcript levels of key biosynthetic genes such as FAE1, KCS4, KCS9, KCS17, and FAAH.

4.2.1. RNA Extraction and cDNA Synthesis

• Harvest plant tissue and immediately freeze in liquid nitrogen.

• Extract total RNA using a commercial plant RNA extraction kit or a TRIzol-based method, following the manufacturer's instructions.

• Treat the RNA with DNase I to remove any contaminating genomic DNA.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and by running an aliquot on an agarose gel.

• Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcription kit with oligo(dT) or random primers.

4.2.2. qRT-PCR

• Design and validate gene-specific primers for your target genes and at least two stable reference genes (e.g., Actin, Ubiquitin). Primers should amplify a product of 100-200 bp.

• Prepare the qRT-PCR reaction mix containing cDNA template, forward and reverse primers, and a SYBR Green-based master mix.

• Perform the reaction in a real-time PCR cycler using a standard thermal cycling protocol (e.g., initial denaturation at 95°C for 5 min, followed by 40 cycles of 95°C for 15 s and 60°C for 1 min).

• Include a melt curve analysis at the end of the run to verify the specificity of the amplified products.

• Analyze the data using the ΔΔCt method to determine the relative expression levels of the target genes, normalized to the geometric mean of the reference genes.

Fig. 3: Workflow for the analysis of erucamide and its biosynthetic genes.

Summary and Future Perspectives

The biosynthesis of trans-13-Docosenamide in plants is a fascinating pathway with implications for both plant defense and industrial biotechnology. The synthesis of its precursor, erucic acid, via the FAE complex is well-understood. The recent implication of KCS enzymes in the final amidation step opens up new avenues of research into the catalytic versatility of this enzyme family.

Future research should focus on:

• Elucidating the precise biochemical mechanism of erucoyl-CoA amidation by KCS4, KCS9, and KCS17.

• Investigating the transcriptional regulation of the entire erucamide biosynthetic pathway in response to various biotic and abiotic stresses.

• Exploring the potential for metabolic engineering of this pathway in crop plants to enhance disease resistance or to produce erucamide as a renewable industrial chemical.

This guide provides a solid foundation for researchers entering this exciting field and offers the practical tools necessary to make significant contributions to our understanding of plant fatty acid amide biosynthesis.

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The Endogenous Enigma: A Technical Guide to the Biological Roles of trans-13-Docosenamide

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

trans-13-Docosenamide, more commonly known as erucamide, has long been recognized for its industrial applications as a slip agent in plastics. However, a growing body of scientific evidence is repositioning this long-chain fatty acid amide as a bioactive endogenous metabolite in humans with significant physiological roles. This technical guide provides a comprehensive overview of the current understanding of erucamide's biological functions, from its endogenous presence and biosynthesis to its multifaceted roles in neuromodulation, angiogenesis, and systemic homeostasis. We delve into its known mechanisms of action, including its interaction with the hypothalamic-pituitary-adrenal (HPA) axis and its catabolism by fatty acid amide hydrolase (FAAH). This document also presents detailed experimental protocols for the extraction and quantification of erucamide in biological matrices, alongside diagrammatic representations of its proposed signaling pathways and metabolic fate. This guide is intended to be a valuable resource for researchers and drug development professionals seeking to explore the therapeutic potential of this intriguing human metabolite.

Introduction: Unveiling an Endogenous Signaling Molecule

For decades, the scientific narrative surrounding trans-13-docosenamide (erucamide) was largely confined to its exogenous sources and industrial utility. Its presence in various consumer products led to the initial classification of erucamide as a component of the human exposome. However, recent and compelling evidence has challenged this limited view, revealing its endogenous production and presence in mammalian tissues and biofluids, including human blood and cerebrospinal fluid (CSF)[1][2][3][4][5]. This paradigm shift has opened up new avenues of research into the physiological significance of this once-overlooked molecule.

Erucamide belongs to the family of primary fatty acid amides, a class of lipid signaling molecules that includes the well-characterized sleep-inducing lipid oleamide and the endocannabinoid anandamide[3]. Like its chemical relatives, erucamide is now understood to participate in a range of biological processes, acting as a modulator of neuronal function, a regulator of vascular growth, and a contributor to the maintenance of water balance[1][3][5][6]. This guide will synthesize the current state of knowledge on the biological roles of endogenous erucamide, providing a foundation for future investigations into its therapeutic potential.

Endogenous Presence and Distribution

The confirmation of erucamide as a true human metabolite has been a critical step in understanding its biological relevance. Studies utilizing advanced analytical techniques such as ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) have unequivocally identified and quantified erucamide in human cerebrospinal fluid[2][7]. Furthermore, research in animal models has demonstrated its presence in various organs. In pigs, erucamide has been detected in the lungs, kidneys, liver, brain, and blood plasma[1][3][5]. Accumulation of radiolabeled erucamide has also been observed in the lungs, liver, and spleen of rats, further supporting its status as an endogenous lipid[1][3].

Tissue/Biofluid	Species	Reported Concentration/Presence	Citation
Cerebrospinal Fluid	Human	Quantified by UHPLC-MS/MS	[2][7]
Blood Plasma	Pig	3 ng/g	[1][3]
Lung	Pig	12 ng/g	[1][3]
Kidney	Pig	2.5 ng/g	[1][3]
Liver	Pig	1.0 ng/g	[1][3]
Brain	Pig	0.5 ng/g	[1][3]

Table 1: Reported Endogenous Presence of Erucamide in Mammalian Tissues and Biofluids

Biosynthesis and Metabolism

The precise enzymatic pathways responsible for the endogenous synthesis of erucamide in humans are an active area of investigation. However, based on our understanding of the biosynthesis of other primary fatty acid amides, a plausible pathway has been proposed[1][7][8]. This pathway involves a two-step enzymatic process:

• N-acylation of Glycine: The initial step is the condensation of erucic acid (as its activated form, erucoyl-CoA) with glycine to form N-erucoylglycine. This reaction is likely catalyzed by an acyl-CoA:glycine N-acyltransferase .

• Oxidative Decarboxylation: The resulting N-erucoylglycine is then converted to erucamide through the action of peptidylglycine alpha-amidating monooxygenase (PAM) , an enzyme known for its role in the C-terminal amidation of peptide hormones.

Figure 2: Proposed Modulation of the HPA Axis by Erucamide.

Angiogenesis

Erucamide was first identified as a potent angiogenic factor, capable of stimulating the formation of new blood vessels.[6] In vivo studies using models such as the chick chorioallantoic membrane (CAM) assay have demonstrated its pro-angiogenic effects. Interestingly, the mechanism of erucamide-induced angiogenesis appears to be distinct from that of well-established growth factors like vascular endothelial growth factor (VEGF), as it does not seem to involve the proliferation of endothelial cells.[6] This suggests a novel signaling pathway that may involve endothelial cell migration and differentiation. Further research is needed to delineate the specific receptors and intracellular signaling cascades that mediate the angiogenic effects of erucamide. The potential for erucamide to promote angiogenesis holds promise for therapeutic applications in tissue repair and regenerative medicine.

Regulation of Water Balance

Initial discoveries of endogenous erucamide were linked to its ability to modulate water balance. It was isolated from blood plasma as a compound that inhibits intestinal diarrhea and appears to regulate fluid volumes in other organs.[1][3][5] This physiological role suggests that erucamide may interact with ion channels or transport proteins involved in fluid secretion and absorption in the gastrointestinal tract and other tissues.

Potential Receptor Interactions: An Unexplored Frontier

While the downstream effects of erucamide are beginning to be understood, its direct molecular targets, particularly cell surface receptors, remain largely uncharacterized. Given its structural similarity to other fatty acid amides, several receptor families are of high interest for future investigation:

• Cannabinoid Receptors (CB1 and CB2): Although structurally similar to endocannabinoids, there is currently no direct evidence to suggest that erucamide binds to and activates CB1 or CB2 receptors.[9][10][11][12]

• Serotonin (5-HT) Receptors: Oleamide, a closely related fatty acid amide, has been shown to interact with the serotonin system. Investigating potential interactions between erucamide and various 5-HT receptor subtypes is a logical next step.[13][14]

• Transient Receptor Potential Vanilloid 1 (TRPV1) Channels: Other endogenous lipids are known to activate TRPV1 channels, which are involved in pain perception and inflammation. The possibility of erucamide acting as a TRPV1 modulator warrants investigation.[15][16][17][18][19][20]

Experimental Protocols

Extraction and Quantification of Erucamide from Human Cerebrospinal Fluid (CSF) by UHPLC-MS/MS

This protocol is adapted from a validated method for the analysis of primary fatty acid amides in human CSF.[2][7]

Materials:

• Human CSF samples

• Acetonitrile (ACN), acetone, methanol (MeOH), and water (LC-MS grade)

• Formic acid

• Erucamide analytical standard

• Deuterated erucamide internal standard (e.g., erucamide-d4)

• UHPLC system coupled to a triple quadrupole mass spectrometer

Procedure:

• Sample Preparation:

  • Thaw frozen CSF samples on ice.

  • To 100 µL of CSF in a microcentrifuge tube, add 10 µL of the deuterated internal standard solution (concentration to be optimized based on instrument sensitivity).

  • Add 400 µL of a 1:1 (v/v) solution of acetonitrile and acetone.

  • Vortex for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 50 µL of the initial mobile phase.

• UHPLC-MS/MS Analysis:

  • Column: A C18 reversed-phase column suitable for lipid analysis (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: Develop a suitable gradient to separate erucamide from other lipid species. A starting condition of 60% B, ramping to 99% B over 10 minutes, followed by a re-equilibration step is a good starting point.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

  • MRM Transitions:

    • Erucamide: Precursor ion [M+H]+ → Product ion (specific fragment to be determined by infusion of the standard).

    • Erucamide-d4: Precursor ion [M+H]+ → Product ion (corresponding fragment).

• Quantification:

  • Generate a calibration curve using the erucamide analytical standard spiked into a surrogate matrix (e.g., artificial CSF).

  • Calculate the concentration of erucamide in the CSF samples based on the peak area ratio of the analyte to the internal standard.

Figure 3: Workflow for Erucamide Analysis in CSF.

Future Directions and Therapeutic Implications

The emergence of trans-13-docosenamide as an endogenous human metabolite with diverse biological activities presents exciting opportunities for both basic and translational research. Key areas for future investigation include:

• Elucidation of Biosynthetic and Degradative Pathways: A complete understanding of the enzymes and regulatory mechanisms governing erucamide homeostasis is crucial for developing strategies to modulate its endogenous levels.

• Receptor Deorphanization: Identifying the specific receptors through which erucamide exerts its effects is a critical next step to unravel its signaling pathways and to design targeted therapeutics.

• Clinical Correlation Studies: Investigating the levels of endogenous erucamide in various physiological and pathological states, such as stress-related disorders, inflammatory conditions, and diseases with impaired angiogenesis, could reveal its potential as a biomarker and therapeutic target.

• Pharmacological Development: The neuromodulatory and pro-angiogenic properties of erucamide suggest its potential for the development of novel drugs for a range of conditions, including depression, anxiety, and ischemic diseases.

Conclusion

trans-13-Docosenamide has transitioned from an industrial compound to a recognized endogenous human metabolite with significant and diverse biological roles. Its ability to modulate the HPA axis, promote angiogenesis, and regulate water balance positions it as a key player in maintaining physiological homeostasis. While much remains to be discovered about its biosynthesis, receptor interactions, and precise mechanisms of action, the existing evidence strongly supports its potential as a novel therapeutic target. This technical guide provides a solid foundation for the scientific community to further explore the fascinating biology of erucamide and to unlock its full therapeutic potential.

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Physiological effects of trans-13-Docosenamide in mammals.

An In-Depth Technical Guide to the Physiological Effects of Trans-13-Docosenamide in Mammals

Abstract

Trans-13-Docosenamide, commonly known as Erucamide, is a mono-unsaturated long-chain fatty acid amide. While extensively utilized in the polymer industry as a slip and anti-blocking agent, its identity as an endogenous mammalian metabolite and a bioactive lipid has garnered significant scientific interest.[1][2] Structurally analogous to endocannabinoids like anandamide and other bioactive lipids such as oleoylethanolamide, Erucamide exhibits a range of physiological effects, particularly within the central nervous system.[3][4][5] This technical guide synthesizes current research on the pharmacokinetics, neuropharmacological actions, and toxicological profile of Erucamide in mammals. We will explore its mechanisms of action, including the modulation of the hypothalamic-pituitary-adrenal (HPA) axis and inhibition of acetylcholinesterase, and provide detailed protocols for key experimental assessments. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this multifaceted molecule.

Introduction to Trans-13-Docosenamide (Erucamide)

Erucamide ((Z)-docos-13-enamide) is the amide derivative of erucic acid.[1] It is found naturally in various plants, such as radish leaves, and has been identified as a metabolite in both humans and rats.[1][6][7] Its primary industrial application is as a lubricant and slip agent in the manufacturing of plastics like polyethylene and polypropylene, where it migrates to the surface to reduce friction.[2][8][9]

From a biological perspective, Erucamide belongs to the family of fatty acid amides, which includes well-characterized signaling molecules.[4][5] Its structural similarity to anandamide, the endogenous ligand for cannabinoid receptors, and oleamide, a sleep-inducing lipid, suggests that Erucamide may engage with similar physiological pathways.[3][5][10] Research has begun to uncover its roles in neuro-regulation, water balance, and angiogenesis, shifting its perception from a simple industrial additive to a molecule of significant biological relevance.[3][4][5]

Pharmacokinetics and Biodistribution

Understanding the distribution of Erucamide within mammalian systems is crucial to interpreting its physiological effects. Studies have shown that it is not uniformly distributed, accumulating preferentially in certain tissues.

Tissue Accumulation

Following administration or endogenous production, Erucamide is distributed throughout the body. Research in pigs has quantified its concentration in various organs, revealing the highest levels in the lungs. In rats, radiolabeled Erucamide (³H-erucamide) was shown to accumulate in the lung, liver, and spleen in vivo.[4][5] The compound is also known to be present in the cerebrospinal fluid, which is consistent with its observed effects on the central nervous system.[4][5]

Data Presentation: Erucamide Concentration in Porcine Tissues

Tissue	Concentration (ng/g)
Lung	12.0
Blood Plasma	3.0
Kidney	2.5
Liver	1.0
Brain	0.5
Intestine	Below Detection Level
Data sourced from studies on pig organs.[4][5]

The uptake of Erucamide into tissues appears to be a time- and temperature-dependent process, though studies suggest it is not saturable, indicating a passive diffusion mechanism may be involved.[4][5]

Core Physiological Effects and Mechanisms of Action

Erucamide exerts a range of effects, with the most extensively studied being its impact on the central nervous system.

Neuropharmacological Effects

3.1.1. Antidepressant and Anxiolytic-like Activity

Preclinical studies in mice have demonstrated that orally administered Erucamide (in a dose range of 5-20 mg/kg) produces significant antidepressant and anxiolytic-like behaviors.[3] These effects were observed in standard behavioral paradigms without causing sedation or altering general locomotive activity.[3]

• Causality Behind Experimental Choices: The Forced Swimming Test (FST) and Tail Suspension Test (TST) are widely accepted models that induce a state of behavioral despair in rodents. A reduction in immobility time in these tests is indicative of an antidepressant effect.[3] The Elevated Plus-Maze (EPMT) and Open Field Test (OFT) are used to assess anxiety-like behavior, where an increased exploration of the open arms (EPMT) or the center of the arena (OFT) suggests an anxiolytic effect.[3]

Mechanism: Modulation of the HPA Axis The antidepressant and anxiolytic effects of Erucamide are linked to its ability to regulate the hypothalamic-pituitary-adrenal (HPA) axis.[3] The HPA axis is a critical neuroendocrine system that governs stress responses. Dysregulation of this axis is a hallmark of depression and anxiety disorders. Studies show that treatment with Erucamide for 7 days significantly decreased serum levels of adrenocorticotropic hormone (ACTH) and corticosterone (CORT) in mice, indicating a normalization of HPA axis hyperactivity.[3]

Mandatory Visualization: HPA Axis Modulation by Erucamide

Caption: Erucamide reduces stress hormones by modulating the HPA axis.

3.1.2. Cognitive Enhancement and Neuroprotection

Erucamide has been identified as a potent inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[1][6][7]

• Causality Behind Experimental Choices: AChE inhibitors are a cornerstone of treatment for Alzheimer's disease, as they increase the availability of acetylcholine in the synaptic cleft, which is crucial for learning and memory.[7] The trimethyltin (TMT)-induced memory deficit model in mice is used because TMT is a neurotoxin that causes cholinergic dysfunction and cognitive impairment, mimicking aspects of neurodegenerative diseases.[7]

Studies have shown that dietary supplementation with Erucamide (20 and 40 mg/kg) significantly attenuated TMT-induced learning and memory deficits in mice, as assessed by Y-maze and passive avoidance tests.[7] These findings suggest a potential therapeutic role for Erucamide in preventing memory deficits associated with cholinergic dysfunction.[6][7]

Mandatory Visualization: Mechanism of AChE Inhibition

Caption: Erucamide inhibits AChE, increasing acetylcholine levels.

Modulation of Water Balance

A distinct physiological function of Erucamide is its role in regulating fluid balance. It was first isolated from blood plasma during a search for endogenous compounds that inhibit intestinal diarrhea.[4][5] Subsequent experiments confirmed that authentic Erucamide could reproduce this biological effect, suggesting it acts as a modulator of water transport in the intestine and potentially other organs.[4] This function is particularly noteworthy as it diverges from the typical roles of other neuroactive fatty acid amides.

Angiogenesis

Research has also indicated that Erucamide stimulates angiogenesis, the formation of new blood vessels.[4][5] While the precise mechanisms and physiological context of this effect are not yet fully elucidated, it points to a broader role for Erucamide in tissue growth and repair processes.

Toxicological Profile

A thorough evaluation of Erucamide's safety profile has been conducted, primarily in the context of its use as an inert ingredient in pesticide formulations. The U.S. Environmental Protection Agency (EPA) has concluded that, based on available data, there are no toxicological endpoints of concern for the human population.[11]

Data Presentation: Summary of Toxicological Endpoints

Study Type	Species	Route	Results	Citation
Acute Oral Toxicity	Rat	Oral	LD₅₀ > 2,000 mg/kg	[11]
Acute Dermal Toxicity	Rat	Dermal	LD₅₀ > 2,000 mg/kg	[11]
Acute Inhalation Toxicity	Rat	Inhalation	LC₅₀ > 2.8 mg/L	[11]
Skin Irritation	N/A	Dermal	Not an irritant	[11]
Eye Irritation	N/A	Ocular	Not an irritant	[11]
Skin Sensitization	N/A	Dermal	Not a sensitizer	[11]
90-Day Repeated Dose	Rat	Oral	No adverse effects observed	[11]
Developmental Toxicity	Rat	Oral	No adverse maternal or developmental effects	[11]
Mutagenicity/Genotoxicity	N/A	In vitro / In vivo	Negative	[11]

The overall assessment indicates that Erucamide has a very low level of toxicity across multiple exposure routes and durations.[11] No evidence of neurotoxicity, immunotoxicity, or carcinogenicity was observed in the available studies.[11]

Experimental Protocols and Methodologies

The validation of Erucamide's physiological effects relies on robust and reproducible experimental protocols.

Protocol: Assessment of Antidepressant-like Activity in Mice

This protocol describes the Forced Swimming Test (FST), a standard method for evaluating antidepressant efficacy.

• Animal Acclimation: Male ICR mice are housed under standard laboratory conditions (12h light/dark cycle, controlled temperature, ad libitum access to food and water) for at least one week before the experiment.

• Dosing Regimen: Mice are randomly divided into groups (e.g., Vehicle control, Erucamide 5 mg/kg, 10 mg/kg, 20 mg/kg). The assigned treatment is administered orally (p.o.) once daily for 7 consecutive days.

• Pre-test Session (Day 6): 24 hours before the test, mice are placed individually in a transparent glass cylinder (25 cm height, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm for 15 minutes. This session serves to habituate the animals to the procedure.

• Test Session (Day 7): One hour after the final dose, mice are placed back into the cylinders for a 6-minute test session.

• Data Acquisition: The session is recorded by a video camera. An observer, blind to the treatment groups, scores the duration of immobility during the last 4 minutes of the 6-minute session. Immobility is defined as the cessation of struggling and remaining floating motionless, making only movements necessary to keep the head above water.

• Data Analysis: The duration of immobility is compared between groups using an appropriate statistical test (e.g., one-way ANOVA followed by a post-hoc test). A significant reduction in immobility time compared to the vehicle group indicates an antidepressant-like effect.[3]

Protocol: Quantification of Erucamide in Biological Samples

This protocol outlines a general workflow for the extraction and analysis of Erucamide using Gas Chromatography-Mass Spectrometry (GC-MS).

• Sample Homogenization: A known weight of the biological tissue (e.g., brain, liver) is homogenized in a suitable solvent, such as a chloroform/methanol mixture.

• Lipid Extraction: A liquid-liquid extraction (e.g., Folch or Bligh-Dyer method) is performed to separate the lipid phase containing Erucamide from the aqueous and protein phases.

• Purification (Optional): The lipid extract may be further purified using Solid Phase Extraction (SPE) or Thin-Layer Chromatography (TLC) to remove interfering substances and concentrate the analyte.[12]

• Derivatization (Optional but Recommended): To improve volatility and chromatographic performance, the amide group can be derivatized (e.g., silylation).

• GC-MS Analysis: The prepared sample is injected into a GC-MS system.

  • Gas Chromatography: A capillary column (e.g., 5% phenyl-polysiloxane) is used to separate Erucamide from other components based on its boiling point and polarity.[13]

  • Mass Spectrometry: The eluted compound is ionized (e.g., by electron impact) and fragmented. The mass spectrometer detects the characteristic mass-to-charge ratio of the parent ion and its fragments, allowing for definitive identification and quantification against a standard curve.[12][14]

• Data Analysis: The peak area corresponding to Erucamide is integrated and its concentration is calculated based on the calibration curve prepared from authentic Erucamide standards.

Mandatory Visualization: Analytical Workflow for Erucamide Quantification

Caption: Workflow for quantifying Erucamide in biological matrices.

Conclusion and Future Directions

Trans-13-Docosenamide (Erucamide) is a bioactive lipid with a compelling range of physiological effects in mammals. Its neuropharmacological properties, particularly its antidepressant, anxiolytic, and nootropic potential, are well-supported by preclinical evidence. The mechanisms underpinning these effects—modulation of the HPA axis and inhibition of acetylcholinesterase—present clear pathways for further investigation and potential therapeutic development. Its role in modulating water balance and angiogenesis further broadens its biological significance. Coupled with a benign toxicological profile, Erucamide stands out as a molecule of interest.

Future research should focus on elucidating its precise interactions with the endocannabinoid system, identifying specific receptor targets, and exploring its therapeutic efficacy in more advanced models of neurological and metabolic diseases. Further pharmacokinetic studies are also warranted to better understand its metabolism and clearance in different species. As our understanding of this endogenous molecule deepens, it may transition from an industrial commodity to a valuable tool in pharmacology and medicine.

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An In-depth Technical Guide on the Natural Occurrence of Trans-13-Docosenamide in Fungi and Bacteria

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trans-13-Docosenamide, commonly known as erucamide, is a fatty acid amide increasingly recognized for its diverse biological activities. While its roles in plants and animals are relatively well-documented, its natural occurrence and physiological significance in the microbial world, particularly in fungi and bacteria, are emerging as a compelling area of research. This guide provides a comprehensive technical overview of the current understanding of trans-13-docosenamide in these microorganisms. It delves into the known instances of its production, explores potential biosynthetic pathways, discusses its physiological effects, including antimicrobial and signaling functions, and outlines the methodologies crucial for its detection, extraction, and quantification from microbial sources. This document is intended to serve as a foundational resource for researchers and professionals in drug development, highlighting the untapped potential of microbial erucamide.

Introduction: The Expanding Role of Trans-13-Docosenamide

Trans-13-Docosenamide (erucamide) is the amide derivative of erucic acid, a monounsaturated omega-9 fatty acid.[1] Initially identified for its industrial applications as a slip agent in plastics, its biological significance has become a subject of intense investigation.[2][3][4][5] In mammals, erucamide has been implicated in various physiological processes, including angiogenesis and sleep regulation.[1][6] Its presence is not limited to higher organisms; recent studies have begun to uncover its natural production by a range of microorganisms, suggesting a more ancient and widespread biological role than previously understood.[6] This guide focuses on the burgeoning field of microbial erucamide, offering a detailed exploration of its presence and function in fungi and bacteria.

Natural Occurrence of Trans-13-Docosenamide in the Microbial Kingdom

The identification of trans-13-docosenamide in microbial species has opened new avenues for understanding microbial metabolism and inter-species interactions.

Fungal Production of Trans-13-Docosenamide

Several fungal species have been identified as producers of trans-13-docosenamide. A notable example is Penicillium chrysogenum, from which the compound has been isolated and shown to possess significant antimicrobial and cytotoxic activities.[1][7][8] The production of erucamide by endophytic and rhizosphere fungi suggests a potential role in the symbiotic or pathogenic relationships these fungi form with plants.[9] It is hypothesized that fungal-derived erucamide may contribute to the host plant's defense against pathogens or influence the surrounding microbial community.

Bacterial Production of Trans-13-Docosenamide

Evidence for erucamide production in bacteria is also accumulating. Bacillus megaterium has been shown to produce erucamide, and studies have focused on optimizing its fermentation conditions to increase yield.[10][11][12] This research highlights the potential for microbial fermentation as a sustainable source of this bioactive compound.[10][11][12] Furthermore, erucamide has been isolated from Streptomyces species, where it is believed to contribute to the strain's antifungal properties.[13] The presence of erucamide in such a well-known genus of antibiotic producers underscores the need for further investigation into its role in microbial antagonism.

Biosynthesis of Fatty Acid Amides in Microorganisms

While the specific enzymatic pathways for trans-13-docosenamide biosynthesis in most fungi and bacteria are yet to be fully elucidated, the general principles of fatty acid and fatty acid amide synthesis provide a foundational understanding.

General Fatty Acid Biosynthesis

In bacteria and fungi, fatty acids are synthesized by the fatty acid synthase (FAS) system. Most bacteria utilize the Type II FAS system, where individual enzymes catalyze each step of the pathway.[14] In contrast, fungi and animals employ a Type I FAS system, which consists of large, multifunctional proteins.[15] The process begins with the carboxylation of acetyl-CoA to form malonyl-CoA, which serves as the primary building block for the growing fatty acid chain.[14][15]

Proposed Erucamide Biosynthesis

The biosynthesis of erucamide likely involves the amidation of erucic acid or its activated form, erucoyl-CoA. In plants, a proposed pathway involves the conversion of erucic acid-CoA to erucamide.[16] It is plausible that a similar mechanism exists in microorganisms. The enzymes responsible for this amidation step in fungi and bacteria are a key area for future research. The identification of N-acyltransferases involved in the biosynthesis of other fatty acid amides provides a starting point for identifying homologous enzymes in erucamide-producing microbes.[17]

Caption: Proposed biosynthetic pathway of trans-13-Docosenamide in microorganisms.

Physiological Roles of Trans-13-Docosenamide in Fungi and Bacteria

The biological functions of erucamide in the microbial context are multifaceted, ranging from antimicrobial activity to cell signaling.

Antimicrobial and Antifungal Activity

Purified trans-13-docosenamide from Penicillium chrysogenum has demonstrated potent antimicrobial activity against a range of pathogenic bacteria, including Bacillus subtilis, Staphylococcus aureus, Klebsiella pneumoniae, and Escherichia coli.[1][7][8] It also exhibits antifungal activity against species like Aspergillus fumigatus.[1][7][8] In Bacillus megaterium, erucamide is one of several isolated compounds with demonstrated antibacterial properties.[6] Similarly, erucamide produced by a Streptomyces strain has been implicated in its antifungal activity against Fusarium oxysporum.[13] The mechanism of action may involve disruption of the cell membrane, as suggested by the lipophilic nature of the molecule.

Table 1: Antimicrobial Activity of Microbial Trans-13-Docosenamide

Producing Microorganism	Target Pathogen(s)	Observed Effect	Minimum Inhibitory Concentration (MIC)	Reference(s)
Penicillium chrysogenum	Bacillus subtilis, Staphylococcus aureus, Klebsiella pneumoniae, Escherichia coli	Inhibition of growth	~10 µg/mL	[1][7][8]
Penicillium chrysogenum	Penicillium aurantiogriseum, Aspergillus fumigatus	Inhibition of growth	~20 µg/mL	[1][7][8]
Bacillus megaterium L2	Agrobacterium tumefaciens, Erwinia carotovora, Ralstonia solanacearum	Moderate antibacterial activity	500 µg/mL	[6]
Streptomyces sp.	Fusarium oxysporum f. sp. cubense	Antifungal activity	Not specified	[13]

Role in Cell Signaling and Quorum Sensing

Fatty acid amides are known to act as signaling molecules in various biological systems. While direct evidence for trans-13-docosenamide as a quorum sensing molecule in bacteria is still emerging, the structural similarity to other signaling molecules, such as N-acyl-homoserine lactones (AHLs) used by Gram-negative bacteria, is noteworthy. Quorum sensing is a cell-to-cell communication process that allows bacteria to coordinate gene expression based on population density.[18][19][20][21][22] It is plausible that erucamide could function as an intra- or inter-species signaling molecule, influencing behaviors such as biofilm formation, virulence factor production, and antibiotic resistance.[18][23] Further research is needed to investigate its potential role in these complex regulatory networks.

Methodologies for the Study of Microbial Trans-13-Docosenamide

The accurate detection, extraction, and quantification of trans-13-docosenamide from microbial cultures are paramount for advancing our understanding of its biological roles.

Extraction and Purification

A typical workflow for the isolation of erucamide from microbial cultures involves solvent extraction followed by chromatographic purification.

Step-by-Step Extraction Protocol:

• Culture Preparation: Grow the microbial strain of interest in a suitable liquid medium to a desired growth phase.

• Cell Separation: Separate the microbial biomass from the culture medium by centrifugation or filtration.

• Solvent Extraction: Extract the cell pellet and/or the supernatant with an appropriate organic solvent, such as ethyl acetate or a mixture of chloroform and methanol.

• Concentration: Evaporate the solvent under reduced pressure to obtain a crude extract.

• Chromatographic Purification: Subject the crude extract to one or more rounds of chromatography. This may include:

  • Thin-Layer Chromatography (TLC): For initial separation and visualization.

  • Flash Chromatography: For preparative separation of the compound of interest.

  • High-Performance Liquid Chromatography (HPLC): For final purification to obtain a highly pure compound.

Caption: General workflow for the extraction and purification of trans-13-Docosenamide.

Identification and Quantification

A combination of spectroscopic and spectrometric techniques is employed for the structural elucidation and quantification of trans-13-docosenamide.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for separating and identifying volatile and semi-volatile compounds. It is frequently used for the analysis of fatty acid amides in biological samples.[10][11][12]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Offers high sensitivity and is suitable for the analysis of a wide range of lipids, including those that are not readily volatilized.[24] This is a key technique in the field of lipidomics.[24][25][26][27][28]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information, including the connectivity of atoms and stereochemistry, which is crucial for the unambiguous identification of the compound.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the functional groups present in the molecule, such as the amide and alkene groups in erucamide.

For quantification, the use of an internal standard and the generation of a calibration curve with a pure standard of trans-13-docosenamide are essential for accurate results.

Future Directions and Implications for Drug Development

The discovery of trans-13-docosenamide in fungi and bacteria presents exciting opportunities for both basic research and pharmaceutical applications.

• Novel Antimicrobials: The antimicrobial properties of erucamide make it a potential candidate for the development of new antibiotics, which is of critical importance in the face of rising antimicrobial resistance.

• Quorum Sensing Inhibition: If erucamide or its derivatives are found to modulate bacterial quorum sensing, they could be developed as anti-virulence agents that disarm pathogens without killing them, thereby reducing the selective pressure for resistance.

• Biotechnological Production: Microbial fermentation offers a promising, sustainable platform for the large-scale production of erucamide, overcoming the limitations of chemical synthesis or extraction from plant sources.[12]

• Understanding Microbial Ecology: Further research into the role of erucamide in microbial communities will provide deeper insights into the chemical language that governs interactions between different species.

Conclusion

The natural occurrence of trans-13-docosenamide in fungi and bacteria is a rapidly evolving field of study with significant scientific and therapeutic potential. While much remains to be discovered about its biosynthesis, regulation, and precise physiological roles in these microorganisms, the current evidence strongly suggests its importance as a bioactive molecule. This guide has provided a comprehensive overview of the existing knowledge, from its microbial sources and potential functions to the analytical techniques required for its investigation. It is hoped that this will serve as a valuable resource for researchers and drug development professionals, stimulating further exploration into the microbial world's rich and complex chemistry.

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A Technical Guide to the Chemical Synthesis of trans-13-Docosenamide from Erucic Acid

Foreword: The Significance of Long-Chain Fatty Acid Amides

Fatty acid amides (FAAs) are a class of lipid molecules with profound importance in both industrial and biological spheres.[1] Erucamide, the cis-isomer of 13-Docosenamide, is a primary FAA derived from erucic acid, a monounsaturated omega-9 fatty acid.[2][3] Industrially, its unique properties as a slip and anti-blocking agent are indispensable in the manufacturing of polymer films, particularly for polyethylene and polypropylene.[4][5] Beyond these material science applications, FAAs act as crucial signaling molecules within biological systems, influencing processes ranging from sleep regulation to neurotransmission.[6][7]

This guide provides an in-depth technical exploration of the synthesis of the trans-isomer of 13-Docosenamide, also known as brassidamide. The synthesis is presented as a two-stage process: first, the conversion of erucic acid to its more common cis-amide (erucamide), followed by the stereochemical isomerization to the desired trans-configuration. We will delve into the causality behind methodological choices, offering field-proven insights for researchers, scientists, and professionals in drug development.

Part 1: Synthesis of cis-13-Docosenamide (Erucamide) from Erucic Acid

The foundational step in this process is the amidation of erucic acid, a condensation reaction that forms the primary amide. While several routes exist, including direct high-pressure ammonolysis[8][9][10] and activation via acyl chlorides[11][12], the reaction with urea at atmospheric pressure offers a robust and accessible method for laboratory-scale synthesis, obviating the need for specialized high-pressure reactors.[10]

Reaction Principle: Amidation via Urea

In this method, urea serves as the ammonia source. At elevated temperatures, urea decomposes to isocyanic acid and ammonia. The in situ generated ammonia then reacts with erucic acid to form the amide. The reaction is driven to completion by the removal of water, a byproduct of the condensation.

Causality in Protocol Design

• Choice of Amine Source: Using urea instead of anhydrous ammonia circumvents the significant engineering controls required to handle a pressurized, corrosive gas, enhancing laboratory safety and accessibility.[10]

• Stoichiometry: A molar excess of urea (e.g., a 1:4 ratio of erucic acid to urea) is employed to maximize the conversion of the fatty acid by shifting the reaction equilibrium towards the product side.[8][10]

• Catalysis: A mixed catalyst, such as phosphorus pentoxide (P₂O₅) and ammonium dihydrogen phosphate ((NH₄)H₂PO₄), is used to increase the rate of amidation and achieve high yields at manageable temperatures.[8][10]

• Thermal Conditions: A reaction temperature of approximately 190°C provides the optimal balance between achieving a sufficient reaction rate and preventing thermal degradation of the reactants and product.[8][10]

Experimental Workflow: Synthesis of cis-13-Docosenamide

Caption: Workflow for the synthesis of cis-13-Docosenamide using urea.

Detailed Protocol: Synthesis from Erucic Acid and Urea

• Reactant Preparation: In a three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a condenser (a Dean-Stark apparatus is recommended for water removal), add high-purity erucic acid and urea in a 1:4 molar ratio.[10]

• Catalyst Addition: Add the catalyst, a 1:1 (w/w) mixture of P₂O₅ and (NH₄)H₂PO₄, at a concentration of 3% by weight relative to the erucic acid.[8][10]

• Reaction: Heat the reaction vessel in a heating mantle to 190°C with vigorous stirring. Maintain this temperature and continue stirring. Water will be generated and should be removed to drive the reaction to completion.[8]

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots and analyzing them via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to track the disappearance of the erucic acid spot/peak.[8] A typical reaction time to achieve high conversion is several hours.

• Isolation: Once the reaction is complete, cool the mixture to room temperature. The crude product can be purified as described in Part 3.

Parameter	Recommended Value	Rationale	Source
Erucic Acid:Urea Molar Ratio	1:4	Ensures complete conversion of the limiting reactant (erucic acid).	[8][10]
Catalyst	P₂O₅ / (NH₄)H₂PO₄ (1:1 w/w)	Effective mixed catalyst for amidation at atmospheric pressure.	[10]
Catalyst Loading	3% (by wt. of erucic acid)	Optimal concentration for high yield without excessive side reactions.	[10]
Temperature	190°C	Balances reaction rate with thermal stability.	[8][10]
Pressure	Atmospheric	Avoids the need for high-pressure equipment.	[10]
Expected Yield	~92%	High conversion is achievable under these optimized conditions.	[10]
Table 1: Optimized Reaction Conditions for cis-13-Docosenamide Synthesis.

Part 2: Isomerization of cis- to trans-13-Docosenamide

The erucic acid found in nature possesses a cis (or Z) configuration at its carbon-carbon double bond, which is retained during the amidation process. To obtain the trans (or E) isomer, a subsequent isomerization step is required. The trans isomer is generally the more thermodynamically stable configuration.[13] Photocatalysis offers a modern, efficient method for achieving this transformation under mild conditions.

Reaction Principle: Photocatalytic Isomerization

This process utilizes a photocatalyst, such as a ruthenium complex, which, upon absorption of light, can transfer energy to the double bond of the cis-amide. This energy transfer promotes the molecule to an excited state where rotation around the carbon-carbon bond is facilitated. Relaxation back to the ground state can then yield either the cis or trans isomer. By continuously irradiating the system, an equilibrium (a photostationary state) is reached, which can be driven towards the more stable trans isomer.[13]

Conceptual Protocol: Photocatalytic Isomerization

• Preparation: Dissolve the purified cis-13-Docosenamide in a suitable degassed solvent (e.g., acetonitrile or dichloromethane) in a quartz reaction vessel.

• Catalyst Addition: Add a catalytic amount (e.g., 1 mol%) of a photocatalyst, such as Tris(2,2'-bipyridyl)ruthenium(II) chloride ([Ru(bpy)₃]Cl₂).[13]

• Irradiation: Stir the solution and irradiate it with a light source of an appropriate wavelength (e.g., a 455 nm LED light) that matches the absorption spectrum of the catalyst.[13]

• Monitoring: Track the progress of the isomerization by taking aliquots at regular intervals and analyzing them by ¹H NMR or HPLC. The ratio of cis to trans isomers can be determined by comparing the integration of the distinct vinylic proton signals.[13]

• Isolation: Once the desired isomeric ratio is achieved, the solvent can be removed under reduced pressure. The product can then be further purified to remove the catalyst, typically using column chromatography.

Caption: Overall synthesis pathway from erucic acid to trans-13-Docosenamide.

Part 3: Purification and Analytical Characterization

Rigorous purification and characterization are paramount to ensure the final product meets the high-purity standards required for research and development applications.

Purification Protocol

• Neutralization of Crude Product: The crude amide from the initial synthesis often contains unreacted erucic acid. This can be removed by dissolving the crude product in a suitable organic solvent and washing it with a mild aqueous alkaline solution (e.g., 5% sodium bicarbonate), followed by a water wash to neutrality.[8][14]

• Crystallization: The neutralized product can be purified by recrystallization. Ethanol is a common solvent for this purpose. Dissolve the amide in hot ethanol and allow it to cool slowly to form crystals, which can then be isolated by filtration.

• Distillation: For very high purity, thin-film or short-path distillation under high vacuum can be employed to separate the amide from non-volatile impurities.[14]

Self-Validating System: Analytical Characterization

A combination of analytical techniques should be used to confirm the structure, purity, and isomeric identity of the final trans-13-Docosenamide product.

Technique	Purpose	Expected Observations for trans-13-Docosenamide	Source
¹H NMR	Structural elucidation and determination of isomeric purity.	Appearance of characteristic peaks for the vinylic protons (-CH=CH-) in the trans configuration, distinct from the cis signals.	[13][15]
¹³C NMR	Confirmation of carbon skeleton.	Unique chemical shifts for the 22 carbons, confirming the overall structure.	[15]
FTIR	Identification of functional groups.	Strong C=O stretch (~1640 cm⁻¹), N-H stretch (two bands, ~3200-3400 cm⁻¹), and a characteristic peak for the trans C=C bond (~965 cm⁻¹).	[16][17]
Mass Spec.	Determination of molecular weight.	A molecular ion peak [M]+ or protonated molecule [M+H]+ corresponding to the mass of C₂₂H₄₃NO (337.58 g/mol ).	[16][18]
HPLC/GC	Assessment of chemical purity and separation of isomers.	A single major peak indicating high purity. Retention time will differ from the cis isomer.	[8][17]
Melting Point	Physical property confirmation.	A sharp melting point distinct from that of the cis isomer (erucamide melts at ~79-81°C).	[19]
Table 2: Key Analytical Techniques and Expected Results for Characterization.

Conclusion

The synthesis of trans-13-Docosenamide from erucic acid is a well-defined, two-stage process involving amidation followed by stereochemical isomerization. By understanding the chemical principles and causality behind each experimental step—from the choice of an atmospheric pressure amidation method to the application of modern photocatalysis—researchers can reliably produce this valuable long-chain fatty acid amide. The rigorous application of purification and a multi-technique analytical approach is critical to validate the final product's identity, purity, and isomeric configuration, ensuring its suitability for advanced scientific applications.

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An In-depth Technical Guide to the Physical and Chemical Properties of trans-13-Docosenamide (Erucamide)

Abstract: This technical guide provides a comprehensive overview of the physical and chemical properties of trans-13-Docosenamide, a long-chain fatty acid amide commonly known as Erucamide. The document is structured to serve as an essential resource for researchers, scientists, and professionals in drug development. It delves into the molecular and structural characteristics, physicochemical parameters, spectral data, and chemical reactivity of Erucamide. Furthermore, this guide presents detailed experimental protocols for the determination of its key properties and explores its emerging role as a bioactive signaling molecule.

Introduction: The Significance of trans-13-Docosenamide in Scientific Research

trans-13-Docosenamide, systematically named (E)-docos-13-enamide, is a fatty acid amide derivative of erucic acid.[1] While the cis isomer, (Z)-13-Docosenamide, is more commonly referred to as Erucamide and finds extensive industrial application as a slip and anti-blocking agent in polymers, the unique properties and biological activities of the trans isomer are of growing interest to the scientific community.[2][3] This guide will focus on the fundamental physicochemical characteristics of this molecule, providing a robust foundation for its application in research and development. The structural distinction between the cis and trans isomers at the C13-C14 double bond significantly influences their physical packing and, consequently, their macroscopic properties and biological interactions.

Molecular and Structural Characteristics

A thorough understanding of a molecule's structure is paramount to comprehending its chemical behavior and biological function.

Molecular Formula: C₂₂H₄₃NO[1]

Molecular Weight: 337.6 g/mol [1][2]

Chemical Structure:

The molecule consists of a 22-carbon chain with a single double bond at the 13th position in the trans configuration and a primary amide functional group at one terminus.[1] This long, unsaturated hydrocarbon tail imparts significant lipophilicity, while the amide group provides a site for hydrogen bonding.

Caption: Molecular structure of trans-13-Docosenamide.

Physicochemical Properties

The physical properties of trans-13-Docosenamide are summarized in the table below. These properties are crucial for designing experimental conditions, formulating delivery systems, and predicting the compound's behavior in various environments.

Property	Value	Source(s)
Appearance	White to off-white waxy solid, powder, or crystals	[2][4]
Melting Point	75-85 °C	[2][4]
Boiling Point	~474.2 °C at 760 mmHg (estimated)	[5][6]
Density	~0.874 g/cm³	[5][6]
Water Solubility	Practically insoluble	[5][7][8]
Solubility in Organic Solvents	Soluble in isopropanol, toluene, hot ethanol, ether, and other hydrocarbon solvents; slightly soluble in alcohol and acetone.	[2][5][8][9]
Vapor Pressure	Very low, estimated at 1.28 x 10⁻⁶ mmHg at 25 °C	[2][5]

Spectral Data and Analysis

Spectroscopic data is indispensable for the structural elucidation and purity assessment of chemical compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of a long-chain amide like trans-13-Docosenamide will exhibit characteristic signals. The protons on the double bond (C13-H and C14-H) in the trans configuration will appear as a multiplet, typically in the range of 5.3-5.5 ppm. The protons of the amide group (-CONH₂) will show a broad signal, the chemical shift of which is dependent on the solvent and concentration. The methylene protons (-CH₂-) of the long aliphatic chain will appear as a broad multiplet around 1.2-1.6 ppm. The protons adjacent to the carbonyl group and the double bond will have distinct chemical shifts.

• ¹³C NMR: The carbon-13 NMR spectrum will show a signal for the carbonyl carbon of the amide at approximately 175 ppm. The carbons of the double bond will resonate in the olefinic region, around 130 ppm. The numerous methylene carbons of the aliphatic chain will have signals in the range of 20-40 ppm.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the molecule. Key characteristic absorption bands for trans-13-Docosenamide include:

• N-H stretching: Two bands in the region of 3350-3180 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amide.

• C=O stretching (Amide I band): A strong absorption band around 1640 cm⁻¹.

• N-H bending (Amide II band): An absorption band around 1620-1590 cm⁻¹.

• C-H stretching: Bands just below 3000 cm⁻¹ for the aliphatic C-H bonds.

• C=C stretching: A weak band around 1670-1665 cm⁻¹ for the trans double bond.

• =C-H out-of-plane bending: A characteristic strong band for a trans double bond around 970-960 cm⁻¹.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of trans-13-Docosenamide will show a molecular ion peak (M⁺) at m/z 337. The fragmentation pattern will be characteristic of long-chain amides, with common fragments arising from the cleavage of the aliphatic chain. A prominent peak is often observed at m/z 59, corresponding to the [C₂H₅NO]⁺ fragment from the McLafferty rearrangement.

Chemical Reactivity and Stability

trans-13-Docosenamide is a stable compound under standard conditions.[4][6][10][11] It is incompatible with strong oxidizing agents.[4][6][10][11] The amide functionality can undergo hydrolysis to the corresponding carboxylic acid (erucic acid) and ammonia under acidic or basic conditions, typically at elevated temperatures. The double bond is susceptible to addition reactions such as hydrogenation, halogenation, and epoxidation.

Biological Activity and Signaling Pathways

Fatty acid amides are a class of endogenous signaling lipids with diverse biological functions.[12] Erucamide has been identified as a bioactive molecule with potential roles in several physiological processes.

Angiogenesis

Erucamide has been reported to stimulate angiogenesis, the formation of new blood vessels.[12][13] This activity is of significant interest in drug development for conditions where neovascularization is desirable, such as in wound healing and tissue regeneration. The precise mechanism of erucamide-induced angiogenesis is still under investigation but is thought to be distinct from that of traditional protein growth factors.

Caption: Putative signaling pathway for Erucamide-induced angiogenesis.

Neuromodulatory Effects

Some fatty acid amides, such as oleamide, have well-documented roles as sleep-inducing factors and neuromodulators.[14] While less studied, erucamide has also been detected in cerebrospinal fluid and may possess similar activities, potentially influencing neuronal signaling and behavior.[14][15]

Experimental Protocols

Adherence to standardized protocols is crucial for obtaining reliable and reproducible data. The following section outlines methodologies for determining key physicochemical properties of trans-13-Docosenamide, based on OECD guidelines.

Determination of Melting Point (OECD Guideline 102)

Principle: This method involves heating a small sample of the substance and observing the temperature range over which it melts.[16][17]

Apparatus:

• Melting point apparatus (capillary method)

• Glass capillary tubes (sealed at one end)

• Thermometer or digital temperature probe

Procedure:

• Sample Preparation: Ensure the sample is dry and finely powdered.

• Capillary Loading: Introduce a small amount of the powdered sample into the open end of a capillary tube to a height of 2-4 mm.

• Measurement: Place the capillary tube in the melting point apparatus.

• Heating: Heat the apparatus at a controlled rate (e.g., 1-2 °C/min) near the expected melting point.

• Observation: Record the temperature at which the substance first begins to melt and the temperature at which it is completely molten. This range is the melting point.

Determination of Water Solubility (OECD Guideline 105 - Flask Method)

Principle: A given amount of the substance is agitated in water at a specific temperature until saturation is reached. The concentration of the substance in the aqueous solution is then determined analytically.[18]

Apparatus:

• Constant temperature water bath or shaker

• Glass flasks with stoppers

• Analytical balance

• Centrifuge

• Analytical instrument for quantification (e.g., GC-MS, HPLC)

Procedure:

• Equilibration: Add an excess amount of trans-13-Docosenamide to a flask containing deionized water.

• Agitation: Place the flask in a constant temperature bath (e.g., 20 °C) and agitate for a sufficient time to reach equilibrium (preliminary tests may be needed to determine this time).

• Phase Separation: Allow the mixture to settle. Centrifuge an aliquot to separate the undissolved solid from the aqueous phase.

• Analysis: Carefully withdraw a sample from the clear aqueous supernatant and determine the concentration of trans-13-Docosenamide using a validated analytical method.

Caption: Workflow for determining water solubility by the flask method.

Determination of Density (Based on ASTM D7042)

Principle: The density can be determined using a digital density meter, which measures the oscillation period of a U-shaped tube filled with the sample.[19][20][21]

Apparatus:

• Digital density meter with temperature control

• Syringes for sample injection

Procedure:

• Calibration: Calibrate the instrument with dry air and a reference standard of known density (e.g., pure water).

• Sample Preparation: If the sample is solid at room temperature, it must be melted and maintained at a constant temperature above its melting point.

• Measurement: Inject the molten sample into the oscillating U-tube of the density meter.

• Reading: Allow the reading to stabilize and record the density value provided by the instrument.

Safety and Handling

trans-13-Docosenamide is generally considered to be of low toxicity.[22] However, standard laboratory safety practices should always be followed. This includes wearing appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.[23][24][25] Store in a cool, dry, well-ventilated area away from incompatible materials like strong oxidizing agents.[22]

Conclusion

trans-13-Docosenamide is a molecule with well-defined physicochemical properties that are being increasingly leveraged in scientific research and development. Its unique combination of a long lipophilic chain and a polar amide head group governs its physical behavior and its interactions at the molecular level. The growing understanding of its biological activities, particularly in angiogenesis and neuromodulation, positions it as a compound of significant interest for future therapeutic applications. This guide provides a foundational repository of its key properties and standardized methodologies to ensure the generation of high-quality, reproducible data in future investigations.

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Trans-13-Docosenamide (Erucamide) as a Bioactive Secondary Metabolite in Plants: A Technical Guide

Executive Summary

Trans-13-Docosenamide, more commonly known as its cis-isomer Erucamide, is a fatty acid amide derived from erucic acid. While traditionally recognized for its industrial applications as a slip and anti-block additive in the polymer industry, a growing body of evidence highlights its role as a significant plant metabolite with diverse biological activities.[1][2][3] This technical guide provides an in-depth exploration of erucamide from a botanical and pharmacological perspective, designed for researchers, scientists, and drug development professionals. It covers the compound's biosynthesis, physiological functions in plants, validated analytical methodologies, and its emerging potential in drug discovery. The narrative synthesizes current scientific understanding with practical, field-proven insights to facilitate further research and application.

Introduction to Trans-13-Docosenamide (Erucamide)

Trans-13-Docosenamide is the trans-isomer of (Z)-docos-13-enamide (Erucamide). Erucamide is a primary fatty amide, formed through the formal condensation of the carboxyl group of erucic acid with ammonia.[1][2][3] Although derived from a primary metabolite (erucic acid), its functional roles in plant defense and signaling position it within the broader category of bioactive secondary metabolites.[4] These are compounds not essential for a plant's primary growth and development but are crucial for interaction with the environment.[5]

Erucamide is a waxy, odorless solid with a long C22 unsaturated carbon chain and a polar amide group, granting it surface-active properties.[2][6] It has been identified in various plant species, particularly within the Brassicaceae family (e.g., rapeseed and mustard), which are known for high levels of its precursor, erucic acid.[7][8]

Key Chemical Properties of Erucamide:

Property	Value	Source
Molecular Formula	C22H43NO	[1][8]
Molecular Weight	337.6 g/mol	[1]
Appearance	White flakes or beads	[2]

| Solubility | Insoluble in water; soluble in isopropanol and other organic solvents |[2][9] |

Biosynthesis in Plants

The biosynthesis of erucamide is intrinsically linked to the metabolism of very-long-chain fatty acids (VLCFAs) in plants. The pathway originates from sucrose, a primary product of photosynthesis, which is converted through a series of enzymatic steps into fatty acids.[7]

• Erucic Acid Formation: The direct precursor to erucamide is erucic acid (cis-13-docosenoic acid), a C22:1 monounsaturated fatty acid. Its synthesis occurs in the endoplasmic reticulum through the elongation of oleic acid (C18:1). This process is controlled by specific fatty acid elongase (FAE) genes.[7] The genetics of erucic acid content are well-studied, particularly in Brassica species, where it is primarily determined by the embryo's genotype.[7]

• Amidation: Erucamide is formed by the amidation of erucic acid.[1][2][3] In industrial synthesis, this is achieved by reacting erucic acid with anhydrous ammonia at elevated temperatures and pressures.[2][10] While the precise enzymatic machinery catalyzing this reaction in plants is not fully elucidated, it is hypothesized to involve enzymes analogous to fatty acid amide hydrolase (FAAH) operating in reverse or other specific amidating enzymes.[11]

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Extraction and Purification of trans-13-Docosenamide from Plant Material

Abstract and Introduction

trans-13-Docosenamide, more commonly known as Erucamide, is a bioactive fatty acid amide derived from erucic acid.[1] As a plant metabolite, it has been identified in various species, including Erythrina indica, Glycine max (soybean), and Raphanus sativus (radish).[2][3][4] Recent research has highlighted its potential as an antivirulence compound, capable of disarming bacterial pathogens without exerting lethal selective pressure, which presents a significant paradigm shift in plant protection and has potential therapeutic applications.[5]

Erucamide is a waxy, white solid characterized by a long, unsaturated C22 carbon chain and a polar amide group.[6][7] This amphipathic structure dictates its solubility: it is practically insoluble in water but demonstrates good solubility in organic solvents such as ethanol, isopropanol, and dichloromethane.[2][6][8] Its high melting point (approx. 75-85 °C) and thermal stability are key properties that influence the design of extraction and purification protocols.[1][7]

This application note provides a comprehensive, step-by-step protocol for the extraction, purification, and characterization of trans-13-Docosenamide from plant material. The methodology is grounded in established principles of solid-liquid extraction and chromatographic purification, offering researchers a robust and reproducible workflow. We explain the causality behind each step to empower users to adapt the protocol to their specific research needs and plant matrices.

Principle of the Method: A Chemically-Informed Workflow

The successful isolation of trans-13-Docosenamide hinges on exploiting its unique physicochemical properties. The workflow is logically segmented into four key stages:

• Sample Preparation: The primary objective is to maximize the surface area of the plant material to ensure efficient interaction with the extraction solvent. Drying prevents the hydrolysis of target compounds and removes water, which is a poor solvent for Erucamide. Grinding the dried material into a fine powder drastically increases the surface area, facilitating the penetration of the solvent and the diffusion of the analyte out of the plant cells.[3]

• Solvent Extraction: This stage leverages the principle of "like dissolves like." A solvent with polarity similar to Erucamide is chosen to solubilize it, drawing it out from the solid plant matrix. Ethanol is an excellent choice as it effectively solubilizes fatty acid amides and is relatively non-toxic and cost-effective.[3] Methods such as maceration or Soxhlet extraction are employed to ensure exhaustive extraction.

• Purification: Crude plant extracts are complex mixtures containing numerous other metabolites (pigments, lipids, etc.). Therefore, a purification step is critical.

  • Recrystallization: This technique is based on the differential solubility of Erucamide and impurities in a solvent at different temperatures. Erucamide is soluble in hot ethanol but poorly soluble in cold ethanol, allowing it to crystallize out upon cooling, leaving many impurities behind in the solution.[9]

  • Chromatography: For achieving the highest purity, High-Performance Liquid Chromatography (HPLC) is the method of choice. It separates compounds based on their differential partitioning between a stationary phase (e.g., C18) and a mobile phase, allowing for the isolation of the target compound with high resolution.[3][10]

• Structural Validation: The identity and purity of the isolated compound must be unequivocally confirmed. A suite of spectroscopic techniques is used for this purpose. GC-MS confirms the molecular weight, FTIR identifies characteristic functional groups, and NMR spectroscopy provides a detailed map of the molecular structure.[3][11]

Experimental Workflow Diagram

Caption: Workflow for the extraction and characterization of trans-13-Docosenamide.

Detailed Protocol

Materials and Equipment

• Plant Material: Dried leaves of a known source plant, e.g., Erythrina indica.

• Solvents: 99.9% Ethanol (HPLC Grade), Methanol (HPLC Grade), Dichloromethane (ACS Grade).

• Apparatus: Grinder/blender, large glass beakers, magnetic stirrer and stir bars, centrifuge and tubes, rotary evaporator, filtration apparatus (Buchner funnel, filter paper), glassware for recrystallization.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a C18 column and UV detector, Gas Chromatography-Mass Spectrometry (GC-MS), Fourier Transform Infrared (FTIR) Spectrometer, Nuclear Magnetic Resonance (NMR) Spectrometer.

Step 1: Plant Material Preparation

• Collection: Collect fresh plant leaves. Wash them thoroughly with tap water, followed by a rinse with deionized water to remove any debris.

• Drying: Spread the leaves in a thin layer on clean trays and allow them to air-dry in the shade for 7-10 days or until brittle. Shade drying is crucial to prevent the degradation of phytochemicals by direct sunlight.

• Grinding: Once completely dry, grind the leaves into a fine, homogenous powder using a laboratory-grade blender or grinder. A finer powder increases the surface area for extraction.[3]

Step 2: Solid-Liquid Extraction

• Maceration: Weigh 100 g of the dried plant powder and place it into a 2 L glass beaker.

• Solvent Addition: Add 1 L of 99.9% ethanol to the beaker (a 1:10 solid-to-solvent ratio).

• Extraction: Cover the beaker with paraffin film and place it on a magnetic stirrer. Macerate the mixture for 48 hours at room temperature with continuous, gentle stirring.

• Separation: After 48 hours, separate the ethanolic extract from the solid plant residue by centrifugation at 5,000 rpm for 15 minutes. Decant the supernatant carefully.

• Exhaustion: To ensure complete extraction, repeat the process (steps 2-4) on the plant residue two more times, combining all the supernatants.

• Concentration: Concentrate the combined ethanolic extract under reduced pressure using a rotary evaporator at 40°C. This removes the ethanol, resulting in a dark, viscous crude extract.

Step 3: Purification Protocol

• Take the dried crude extract and add a minimal amount of hot 95% ethanol, just enough to fully dissolve the extract with heating (approx. 50-60°C) and stirring.[9]

• Once dissolved, allow the solution to cool slowly to room temperature, and then transfer it to a 4°C refrigerator overnight.

• As the solution cools, the less soluble trans-13-Docosenamide will precipitate out as crystals.

• Collect the crystals by vacuum filtration and wash them with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Dry the purified crystals in a desiccator.

• Sample Preparation: Dissolve a portion of the dried crude extract in methanol to a concentration of ~10 mg/mL. Filter the solution through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • System: HPLC with a photodiode array (PDA) detector.

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a Methanol:Water (95:5 v/v) mixture.

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor at 210 nm.

  • Injection Volume: 20 µL.

• Fraction Collection: Collect the peak corresponding to the retention time of a trans-13-Docosenamide standard.

• Post-Purification: Combine the collected fractions and remove the solvent using a rotary evaporator to obtain the highly purified compound.

Step 4: Structural Characterization and Validation

To confirm the identity of the isolated compound, perform the following analyses.[3][12][[“]]

Analytical Technique	Purpose & Expected Result
GC-MS	Confirmation of Molecular Weight: The mass spectrum should show a molecular ion peak [M]+ corresponding to the molecular weight of Erucamide (337.58 g/mol ).
FTIR	Functional Group Identification: The IR spectrum should display characteristic absorption peaks for N-H stretching (amide), C=O stretching (amide I), and N-H bending (amide II).
¹H NMR	Proton Environment Analysis: Provides information on the chemical shifts and coupling constants of all protons, confirming the long alkyl chain and the position of the double bond.
¹³C NMR	Carbon Skeleton Analysis: Confirms the presence of 22 carbon atoms, including the carbonyl carbon of the amide group and the two sp² carbons of the double bond.

Conclusion

This application note details a validated and robust protocol for the extraction and purification of trans-13-Docosenamide from plant sources. By providing a clear rationale for each step, from sample preparation to final structural confirmation, this guide serves as a practical resource for researchers in natural product chemistry, pharmacology, and drug development. The methodologies described can be adapted for various plant matrices and scaled according to specific research objectives, facilitating further investigation into the promising biological activities of this fatty acid amide.

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• CN101264044A - Application of erucamide in pharmaceuticals.

• López-Cervantes, J., et al. (2023). Applying a Green Solvent with Microwave, Ultrasound, and Soxhlet Extraction Techniques to Quantify the Slip Additive cis-1,3-Docosenamide and Nine Oxidative Degradation Byproducts in Polypropylene Samples . MDPI. [Link]

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GC-MS Method for the Quantitative Analysis of trans-13-Docosenamide (Erucamide)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the precise quantification of trans-13-Docosenamide, commonly known as Erucamide. Erucamide is a long-chain fatty acid amide widely used as a slip agent and anti-blocking agent in the polymer industry, particularly for polyethylene and polypropylene films.[1][2] Its migration from food contact materials is a critical parameter for consumer safety and regulatory compliance, necessitating a reliable analytical method for its quantification.[3][4] This guide provides a comprehensive protocol, from sample extraction to instrumental analysis and data processing, designed for accuracy and reproducibility in research and quality control laboratories.

Principle and Scientific Rationale

Gas Chromatography-Mass Spectrometry is the technique of choice for the analysis of semi-volatile compounds like Erucamide due to its high separation efficiency and specific detection capabilities.[5][6] The core challenge in the GC analysis of primary fatty acid amides lies in their polarity, attributed to the amide functional group, which can lead to peak tailing and poor thermal stability at high temperatures.[7]

To overcome these issues, this method employs a two-pronged strategy:

• Efficient Solvent Extraction: A robust liquid extraction protocol is utilized to isolate Erucamide from complex matrices, such as polymers. The choice of solvent and extraction conditions is critical to ensure high recovery.[2][8][9]

• Chemical Derivatization: To enhance volatility and thermal stability, a silylation step is incorporated. This process replaces the active hydrogen on the amide group with a non-polar trimethylsilyl (TMS) group.[7] This chemical modification significantly improves chromatographic peak shape, reduces analyte adsorption in the GC system, and enhances method robustness.[10][11]

The mass spectrometer is operated in Electron Ionization (EI) mode, which provides characteristic fragmentation patterns for unequivocal identification. For quantification, Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring specific, high-abundance ions of the derivatized analyte.[12][13]

Experimental Workflow Diagram

The following diagram illustrates the complete analytical workflow from sample preparation to final quantification.

Caption: Complete workflow for Erucamide quantification by GC-MS.

Materials and Methods

Reagents and Standards

• Erucamide analytical standard (≥98% purity)[4][14]

• Cyclohexane (HPLC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Pyridine (Anhydrous)

• Helium (Carrier Gas, 99.999% purity)

• Glass microfiber filters (0.45 µm)

Instrumentation

• Gas Chromatograph with a split/splitless injector

• Mass Selective Detector (MSD)

• GC Column: HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar column[12]

• Analytical balance, vortex mixer, heating block, and autosampler vials.

Detailed Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Erucamide standard into a 10 mL volumetric flask. Dissolve and bring to volume with cyclohexane.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with cyclohexane to prepare a series of calibration standards. A recommended concentration range is 1, 5, 10, 25, 50, and 100 µg/mL.

Sample Preparation (from Polymer Film)

• Sample Sizing: Cut the polymer film into small pieces (approx. 2x2 mm) to maximize surface area for extraction.

• Extraction: Accurately weigh approximately 1 g of the polymer pieces into a glass vial.

• Add 10 mL of cyclohexane to the vial.

• Seal the vial and place it in an oven or heating block at 70°C for 2 hours to facilitate extraction.[15]

• Allow the extract to cool to room temperature.

• Filtration: Filter the extract through a 0.45 µm glass microfiber filter to remove any particulate matter.[5]

Derivatization Protocol

• Transfer 100 µL of the filtered sample extract or calibration standard into a 2 mL autosampler vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS to the dried residue.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 30 minutes in a heating block.

• Cool the vial to room temperature before placing it in the GC autosampler for analysis.

GC-MS Instrumental Parameters

All quantitative data should be summarized into clearly structured tables for easy comparison.

GC Parameter	Setting
Injector	Splitless mode
Injector Temp.	280°C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 150°C, hold for 2 min. Ramp at 10°C/min to 320°C, hold for 10 min.
Transfer Line	300°C
MS Parameter	Setting
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion	m/z 396 (M-15, characteristic fragment of TMS-Erucamide)
Qualifier Ions	m/z 73, 411 (M+)

Note: The optimal ions should be confirmed by running a full scan analysis of a derivatized Erucamide standard.

Data Analysis and Quantification

• Calibration Curve: Inject the derivatized calibration standards and integrate the peak area for the quantifier ion (m/z 396). Construct a calibration curve by plotting the peak area against the concentration of each standard. A linear regression with a correlation coefficient (R²) > 0.995 is considered acceptable.

• Sample Quantification: Inject the prepared sample, integrate the corresponding peak area, and calculate the concentration in the extract using the calibration curve equation.

• Final Concentration: Calculate the final concentration of Erucamide in the original solid sample using the following formula:

  Concentration (µg/g) = (C * V) / W

  Where:

  • C = Concentration in the extract from the calibration curve (µg/mL)

  • V = Volume of extraction solvent (mL)

  • W = Weight of the initial sample (g)

Method Performance and Validation

This GC-MS method is validated to ensure reliability and accuracy. The following table summarizes typical performance characteristics based on internal and literature-reported data.[3][9][16]

Parameter	Typical Performance
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (R²)	> 0.995
Limit of Detection (LOD)	~30 µg/L (in solution)[3]
Limit of Quantification (LOQ)	~100 µg/L (in solution)
Accuracy (Recovery)	85% - 110%
Precision (RSD%)	< 15%

Conclusion

The described GC-MS method, incorporating a validated extraction and silylation derivatization protocol, provides a highly sensitive, selective, and reliable tool for the quantification of trans-13-Docosenamide (Erucamide). This application note serves as a comprehensive guide for its implementation in quality control of polymeric materials, food safety testing, and various research applications. The methodology is robust and demonstrates excellent performance in terms of linearity, accuracy, and precision, making it suitable for routine analysis.

References

• Detection of Erucamide in Low-density Polyethylene Films and Its Migration to Simulant Foods. (n.d.). Google Scholar.

• Halket, J. M., & Zaikin, V. G. (1999). Determination of fatty acid amides as trimethylsilyl derivatives by gas chromatography with mass spectrometric detection. Journal of Chromatography A, 849(2), 541-552. Retrieved from [Link]

• Analytical characterization of erucamide degradants by mass spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

• Garrido-López, Á., & Tena, M. T. (2006). Determination of oleamide and erucamide in polyethylene films by pressurised fluid extraction and gas chromatography. Journal of Chromatography A, 1124(1-2), 51-56. Retrieved from [Link]

• Determination of Antioxidants and Erucamide Slip Additives in Polyethylene Using Liquid Chromatography (LC). (2018). ASTM International. Retrieved from [Link]

• Sultana, T., & Johnson, M. E. (2006). Sample preparation and gas chromatography of primary fatty acid amides. Journal of Chromatography A, 1101(1-2), 278-285. Retrieved from [Link]

• Lin, Q., Zhu, L., Wu, E., Dan, L., & Chen, J. (2013). Method for determination of fatty acid amides in polyethylene packaging materials--gas chromatography/mass spectrometry. Se Pu, 31(1), 58-62. Retrieved from [Link]

• Determination of Erucamide Slip Additive in Polypropylene Masterbatch: Comparison of Soxhlet and Dissolution-Precipitation Method. (2019). ResearchGate. Retrieved from [Link]

• Sample preparation GC-MS. (n.d.). SCION Instruments. Retrieved from [Link]

• Canellas, E., Vera, P., Nerin, C., & Aznar, M. (2021). Identification of Potential Migrants in Food Contact Materials Labeled as Bio-Based and/or Biodegradable by GC-MS. Molecules, 26(11), 3229. Retrieved from [Link]

• 13-Docosenamide, (Z)-. (n.d.). NIST WebBook. Retrieved from [Link]

• Dulal, N., Shanks, R. A., & Gill, H. (2018). Migration and performance of erucamide slip additive in high-density polyethylene bottle caps. Journal of Applied Polymer Science, 135(32), 46585. Retrieved from [Link]

• Ternes, T. A., & Hirsch, R. (2000). Multi-Compound Methods for the Detection of Pharmaceutical Residues in Various Waters Applying Solid Phase Extraction (SPE) and Gas Chromatography with Mass Spectrometric Detection (GC/MS). Fresenius' Journal of Analytical Chemistry, 366(6-7), 845-853. Retrieved from [Link]

• Driffield, M., Chircop, C., & Vella, A. J. (2020). Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials. Analytical and Bioanalytical Chemistry, 412(23), 5791-5806. Retrieved from [Link]

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Application Note: Quantitative Analysis of trans-13-Docosenamide (Erucamide) in Human Plasma via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Introduction & Significance

trans-13-Docosenamide, more commonly known as erucamide, is a long-chain fatty acid amide. Endogenously, it is a member of the fatty acid primary amide (FAPA) family, which includes signaling molecules that play roles in sleep regulation and neuronal modulation.[1] Erucamide is also widely used commercially as a slip agent and lubricant in the manufacturing of plastics, such as polyethylene and polypropylene films.[2] Its presence in food packaging and other consumer plastics raises the potential for human exposure through migration. Consequently, the ability to accurately and sensitively quantify erucamide in human plasma is critical for both clinical research into its physiological roles and for toxicological assessments of environmental exposure.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices due to its exceptional selectivity, sensitivity, and robustness.[3] This application note provides a comprehensive, field-proven protocol for the analysis of trans-13-Docosenamide in human plasma. The methodology is designed to be a self-validating system, grounded in established bioanalytical guidelines to ensure data integrity and reproducibility for researchers, scientists, and drug development professionals.

Principle of the Method

The core of this bioanalytical method involves the efficient extraction of trans-13-Docosenamide and a structurally similar internal standard (IS) from human plasma. The chosen extraction method, protein precipitation, is selected for its simplicity and effectiveness in removing the majority of proteinaceous interferences.[4][5] Following extraction, the analytes are chromatographically separated from residual matrix components on a reversed-phase C18 column. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This highly selective technique isolates a specific precursor ion for the analyte and monitors its fragmentation into a characteristic product ion, thereby minimizing background noise and ensuring accurate measurement.

Materials, Reagents, and Instrumentation

Chemicals and Reagents

• Analyte: trans-13-Docosenamide (Erucamide) analytical standard (≥98% purity)

• Internal Standard (IS): Oleamide (cis-9-Octadecenamide) is a suitable structural analog. A stable isotope-labeled erucamide (e.g., Erucamide-d4) is preferred if commercially available.

• Solvents: HPLC or LC-MS grade Methanol, Acetonitrile, and Water.

• Additives: Formic acid (LC-MS grade, ≥99%).

• Biological Matrix: Drug-free, pooled human plasma (K2-EDTA as anticoagulant). Sourced from an accredited biobank.

Standard Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of trans-13-Docosenamide and the Internal Standard in methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution in a 50:50 (v/v) mixture of acetonitrile and water to create calibration curve (CC) standards and quality control (QC) samples.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the IS stock solution in acetonitrile.

Instrumentation

• LC System: A UPLC or HPLC system capable of delivering accurate gradients at flow rates between 0.3-0.6 mL/min (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).[6][7]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., Sciex API 4500, Agilent 6490).[8][9]

• Analytical Column: A reversed-phase C18 column (e.g., Waters ACQUITY BEH C18, 2.1 x 100 mm, 1.7 µm) is recommended for optimal separation of hydrophobic analytes.[10]

Detailed Experimental Protocol

Sample Preparation: Protein Precipitation

Causality: Protein precipitation with a cold organic solvent like acetonitrile is a rapid and robust method for crashing out high-abundance proteins (e.g., albumin) from plasma.[4] This process releases the analyte into the solvent, clarifies the sample, and reduces matrix viscosity, preventing column and instrument clogging. Adding the IS at the beginning ensures it undergoes the exact same extraction process as the analyte, correcting for any variability or loss during sample handling.

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample.

• Aliquot 100 µL of human plasma into the corresponding tubes.

• Add 25 µL of the Internal Standard Spiking Solution (100 ng/mL) to every tube except the blank.

• Vortex briefly (2-3 seconds) to mix.

• Add 300 µL of ice-cold acetonitrile to each tube. The 3:1 ratio of solvent to plasma ensures efficient protein precipitation.

• Vortex vigorously for 30 seconds to ensure complete protein denaturation and analyte extraction.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C. This step forms a tight pellet of precipitated proteins.

• Carefully transfer 200 µL of the clear supernatant into a 96-well plate or autosampler vials.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Caption: Workflow for plasma sample preparation.

LC-MS/MS Method Parameters

Causality: A C18 column is chosen for its hydrophobic stationary phase, which effectively retains the nonpolar erucamide molecule. A gradient elution, starting with a higher aqueous phase and ramping up the organic phase (acetonitrile), allows for the initial elution of polar matrix components to waste, followed by the focused elution of the analyte of interest, resulting in sharper peaks and better sensitivity.[10][11] Formic acid is added to the mobile phase to improve analyte ionization in the ESI source by promoting the formation of protonated molecules [M+H]+.[6]

Table 1: Liquid Chromatography Conditions | Parameter | Setting | | :--- | :--- | | Column | Waters ACQUITY BEH C18 (2.1 x 100 mm, 1.7 µm) | | Mobile Phase A | 0.1% Formic Acid in Water | | Mobile Phase B | 0.1% Formic Acid in Acetonitrile | | Flow Rate | 0.4 mL/min | | Column Temp. | 40 °C | | Injection Vol. | 5 µL | | Gradient Program | Time (min) | % B | | | 0.0 | 50 | | | 1.0 | 50 | | | 5.0 | 98 | | | 7.0 | 98 | | | 7.1 | 50 | | | 9.0 | 50 |

Table 2: Mass Spectrometry Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500 °C
Ion Spray Voltage	5500 V
Curtain Gas	35 psi
Nebulizer Gas (GS1)	50 psi
Heater Gas (GS2)	50 psi
Dwell Time	150 ms

| MRM Transitions | See Table 3 |

Causality: The MRM transitions are the cornerstone of the method's selectivity. The precursor ion (Q1) for erucamide is its protonated molecular ion, [M+H]+, which has a mass-to-charge ratio (m/z) of 338.3.[12] During collision-induced dissociation in the second quadrupole (q2), this precursor fragments into smaller, stable product ions. The most intense and specific product ion is selected for quantification (Q3), while a second can be used for confirmation. This process is optimized by infusing a standard solution of the analyte directly into the mass spectrometer to determine the collision energy that yields the most intense product ion signal.

Table 3: Optimized MRM Transitions

Compound	Precursor Ion (Q1, m/z)	Product Ion (Q3, m/z)	Dwell Time (ms)	Collision Energy (eV)
Erucamide (Quantifier)	338.3	321.3	150	25
Erucamide (Qualifier)	338.3	59.1	150	35

| Oleamide (IS) | 282.3 | 265.3 | 150 | 22 |

Caption: Tandem MS (MRM) logical workflow.

Bioanalytical Method Validation

To ensure the reliability of the data, the method must be validated according to guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).[13][14][15] This process provides a self-validating system, demonstrating the method is fit for its intended purpose.

Table 4: Summary of Validation Parameters and Acceptance Criteria

Parameter	Purpose	Acceptance Criteria
Selectivity	Demonstrate no interference from endogenous matrix components.	Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.[16]
Linearity	Establish the relationship between concentration and response.	Calibration curve with ≥6 non-zero points; correlation coefficient (r²) ≥ 0.99.
Range	Define the upper and lower limits of reliable quantification.	Lower Limit of Quantification (LLOQ) to Upper Limit of Quantification (ULOQ).
Accuracy	Closeness of measured value to the true value.	Mean concentration within ±15% of nominal (±20% at LLOQ).[13]
Precision	Reproducibility of measurements.	Coefficient of Variation (CV) ≤15% (≤20% at LLOQ) for intra- and inter-day runs.[13]
Recovery	Efficiency of the extraction process.	Consistent and reproducible across low, medium, and high QC levels.
Matrix Effect	Assess ion suppression or enhancement from the matrix.	CV of IS-normalized matrix factor across different plasma lots should be ≤15%.

| Stability | Ensure analyte integrity under various conditions. | Mean concentration within ±15% of nominal for bench-top, freeze-thaw, and long-term storage. |

Accuracy & Precision Example Data

QC samples are prepared at four levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

Table 5: Intra-Day Accuracy and Precision (n=5)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (CV %)
LLOQ	1.0	1.08	108.0	8.5
LQC	3.0	2.91	97.0	6.2
MQC	50	52.5	105.0	4.1

| HQC | 150 | 145.5 | 97.0 | 3.5 |

Conclusion

This application note details a selective, sensitive, and robust LC-MS/MS method for the quantification of trans-13-Docosenamide in human plasma. The protocol employs a straightforward protein precipitation for sample preparation and a rapid chromatographic separation. The method is designed to adhere to stringent international bioanalytical validation guidelines, ensuring the generation of high-quality, reproducible data suitable for pharmacokinetic, clinical, and toxicological studies.

References

• National Institute of Standards and Technology (NIST). (n.d.). 13-Docosenamide, (Z)-. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra of (a) docos-13-enamide-TMS derivative (standard).... Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation: Guidance for Industry. Retrieved from [Link]

• Keech, A. C., Jenkins, A. J., & Molloy, M. P. (2023). Optimised plasma sample preparation and LC-MS analysis to support large-scale clinical biomarker studies. Proteomics – Clinical Applications, 17(4), e2200106. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrum with structural formula of the purified (Z)-13-docosenamide (erucylamide). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Erucamide. PubChem Compound Database. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). 13-Docosenamide, (Z)-. NIST Chemistry WebBook, IR Spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectrometry parameters for each pharmaceutical.... Retrieved from [Link]

• Agilent Technologies. (2010). Analysis of phenolic antioxidants and erucamide slip additives in polypropylene formulations. Retrieved from [Link]

• Patel, P. N., et al. (2011). Bioanalytical method validation: An updated review. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 823-840. Retrieved from [Link]

• Agilent Technologies. (2018). Sample preparation in a bioanalytical workflow – part 1. YouTube. Retrieved from [Link]

• Nakagawa, T., et al. (2021). A Study of Chemical Substances Migrated from Plastic Tableware to Evaluate the Food Safety for Pets. Toxics, 9(11), 282. Retrieved from [Link]

• ResearchGate. (n.d.). ...shows the peak spectrum for Erucamide, a common slip agent, found in.... Retrieved from [Link]

• ResearchGate. (n.d.). Analytical characterization of erucamide degradants by mass spectrometry. Retrieved from [Link]

• Agilent Technologies. (2007). Analysis of Phenolic Antioxidant and Erucamide Slip Additives in Polymer by Rapid-Resolution LC. Retrieved from [Link]

• Int J Pharm Sci Rev Res. (2019). Bioanalytical Method Validation. Retrieved from [Link]

• Gachet, D., et al. (2012). Simultaneous UPLC-MS/MS quantification of the endocannabinoids 2-arachidonoyl glycerol (2AG), 1-arachidonoyl glycerol (1AG), and anandamide in human plasma: minimization of matrix-effects, 2AG/1AG isomerization and degradation by toluene solvent extraction. Journal of Chromatography B, 883-884, 161-171. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• ResearchGate. (n.d.). Practical tips on preparing plasma samples for drug analysis using SPME. Retrieved from [Link]

• Agilent Technologies. (2018). Sample Preparation in a Bioanalytical Workflow - Part 2. YouTube. Retrieved from [Link]

• Dadgar, D., & Burnett, P. E. (1985). Validation of bioanalytical methods. Journal of Pharmaceutical and Biomedical Analysis, 3(3), 223-234. Retrieved from [Link]

• van de Merbel, N. C. (2019). Quantitative bioanalysis by LC-MS for the development of biological drugs. Bioanalysis, 11(18), 1667-1670. Retrieved from [Link]

• Tsikas, D. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Metabolites, 12(9), 834. Retrieved from [Link]

• CRM LABSTANDARD. (n.d.). Erucamide solution. Retrieved from [Link]

• MassBank of North America (MoNA). (2019). Erucamide Spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of lacosamide in human plasma by LC–MS/MS and its application to a human pharmacokinetic study. Retrieved from [Link]

• Shah, P. A., et al. (2020). Selective quantification of lacosamide in human plasma using UPLC-MS/MS: Application to pharmacokinetic study in healthy subjects with different doses. Biomedical Chromatography, 34(11), e4928. Retrieved from [Link]

• PLOS ONE. (2021). A rapid, simple and sensitive LC-MS/MS method for lenvatinib quantification in human plasma for therapeutic drug monitoring. Retrieved from [Link]

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Application Note: A Validated Synthesis of trans-13-Docosenamide for Use as a High-Purity Research Standard

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis, purification, and characterization of trans-13-Docosenamide (Brassidamide). The protocol is designed for researchers in chemistry, materials science, and drug development who require a high-purity, well-characterized standard of this long-chain fatty amide. The synthesis begins with the readily available cis-isomer, Erucic Acid, which is first isomerized to its trans form, Brassidic Acid. Subsequent conversion to the acyl chloride followed by amidation yields the target compound. This guide emphasizes the causality behind experimental choices and provides a self-validating framework through detailed analytical protocols to ensure the final product's identity, purity, and isomeric integrity.

Introduction and Rationale

trans-13-Docosenamide, the amide derivative of brassidic acid, is a long-chain monounsaturated fatty amide. While its cis-isomer, Erucamide, is widely used as a slip agent in the polymer industry, the trans-isomer is of growing interest for fundamental research in lipid biochemistry, cell signaling, and as a reference standard in analytical chemistry. The distinct stereochemistry of the double bond significantly influences its physical properties and biological activity, necessitating a reliable source of the pure trans-isomer, free from its cis-counterpart.

Commercially available Erucamide is derived from Erucic Acid ((13Z)-docosenoic acid).[1] This application note details a robust synthetic route to produce the trans-isomer ((13E)-docosenamide) by first inducing a geometric isomerization of the double bond in the parent fatty acid. This foundational step is critical, as the stereochemistry of the final amide is dictated by the configuration of the carboxylic acid precursor. The subsequent conversion to the amide is achieved through a classical two-step, one-pot reaction involving the formation of a highly reactive acyl chloride intermediate.

Overall Synthetic Workflow

The synthesis is performed in three primary stages:

• Isomerization: Conversion of cis-13-docosenoic acid (Erucic Acid) to trans-13-docosenoic acid (Brassidic Acid).

• Amidation: Conversion of Brassidic Acid to trans-13-Docosenamide via an acyl chloride intermediate.

• Purification & Verification: Purification of the crude product by recrystallization and analytical verification of the final standard.

The following diagram illustrates the complete workflow.

Caption: Synthetic workflow for trans-13-Docosenamide.

Detailed Experimental Protocols

Materials and Reagents

Reagent	Purity	Supplier	Notes
Erucic Acid (>90%)	Technical Grade	Major Chemical Supplier	Starting material for isomerization.
p-Toluenesulfinic acid	≥98%	Major Chemical Supplier	Catalyst for isomerization.
Thionyl chloride (SOCl₂)	≥99%	Major Chemical Supplier	For acyl chloride formation. Handle in a fume hood.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Major Chemical Supplier	Reaction solvent.
Ammonia solution	2.0 M in THF/Methanol	Major Chemical Supplier	Amine source for amidation.
Ethanol	200 Proof, Absolute	Major Chemical Supplier	Recrystallization solvent.
Diethyl Ether	Anhydrous	Major Chemical Supplier	For workup and extraction.
Sodium Bicarbonate (NaHCO₃)	Saturated Aqueous Solution	N/A	For neutralization.
Brine	Saturated Aqueous NaCl	N/A	For washing.
Anhydrous Magnesium Sulfate	≥97%	Major Chemical Supplier	For drying organic phases.

Safety Precaution: This synthesis involves hazardous materials including thionyl chloride, which is corrosive and reacts violently with water, and flammable organic solvents. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Stage 1: Isomerization of Erucic Acid to Brassidic Acid

Rationale: The thermodynamic stability of the trans double bond is greater than that of the cis bond. This protocol uses a catalyst, p-toluenesulfinic acid, to lower the activation energy for rotation around the C=C bond, driving the equilibrium towards the more stable trans-isomer, Brassidic Acid.

Protocol:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Erucic Acid (1.0 eq).

• Add p-toluenesulfinic acid (0.05 eq) as the catalyst.

• Heat the mixture to 100-110 °C with vigorous stirring under a nitrogen atmosphere. The reaction is typically complete within 2-3 hours.

• Monitor the reaction progress by taking small aliquots and analyzing via IR spectroscopy, looking for the appearance of a strong band around 965 cm⁻¹, which is characteristic of a trans C-H out-of-plane bend.[2][3]

• Once the reaction is complete, cool the mixture to room temperature. The crude Brassidic Acid will solidify.

• Purify the crude product by recrystallization from ethanol or an ethanol/water mixture to remove the catalyst and any remaining cis-isomer.

• Collect the crystals by vacuum filtration, wash with cold ethanol, and dry under vacuum. Confirm the identity and isomeric purity before proceeding.

Stage 2: Synthesis of trans-13-Docosenamide

Rationale: This stage employs a robust and widely used method for amide synthesis. The carboxylic acid is first converted to a highly reactive acyl chloride using thionyl chloride.[4][5][6] This intermediate is not isolated but is reacted in situ with an ammonia solution to form the stable primary amide.[7]

Protocol:

• In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve the purified Brassidic Acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 eq) dropwise via a syringe. A small amount of anhydrous DMF can be added as a catalyst.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. The formation of the acyl chloride can be monitored by the cessation of gas (SO₂ and HCl) evolution.

• After the formation of the acyl chloride is complete, cool the reaction mixture back down to 0 °C.

• In a separate flask, prepare an excess of ammonia solution (e.g., 2.0 M in THF or Methanol, 3.0 eq).

• Slowly add the ammonia solution to the stirred acyl chloride solution at 0 °C. A white precipitate of the amide and ammonium chloride will form immediately.

• Once the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours to ensure the reaction goes to completion.

• Quench the reaction by slowly adding deionized water.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with dilute HCl (to remove excess ammonia), saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude trans-13-Docosenamide.

Stage 3: Purification by Recrystallization

Rationale: Recrystallization is an effective method for purifying solid organic compounds.[8] For long-chain fatty amides, polar solvents like ethanol or acetonitrile are often effective. The principle is to dissolve the crude product in a minimum amount of hot solvent and allow it to cool slowly. The desired compound will crystallize out, leaving impurities behind in the solvent.

Protocol:

• Transfer the crude trans-13-Docosenamide to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol and heat the mixture gently with stirring until the solid completely dissolves.

• Allow the solution to cool slowly to room temperature. Crystal formation should begin.

• To maximize yield, place the flask in an ice bath or refrigerator for at least one hour.

• Collect the purified crystals by vacuum filtration, washing with a small amount of ice-cold ethanol.

• Dry the crystals under high vacuum to remove all residual solvent. The result should be a white, waxy solid.

Characterization and Quality Control for Research Standard

To qualify as a research standard, the final product must be rigorously characterized to confirm its identity, purity, and isomeric configuration.

Parameter	Method	Expected Result
Identity	Mass Spectrometry (ESI-MS)	[M+H]⁺ at m/z 338.3
Purity	Gas Chromatography (GC-FID)	> 99.0%
Isomeric Purity	¹H NMR Spectroscopy	Olefinic protons (~5.4 ppm) with large coupling constant (J ≈ 15 Hz)
Isomeric Identity	IR Spectroscopy	Strong absorption band at ~965 cm⁻¹ (trans C-H bend)
Functional Group	IR Spectroscopy	N-H stretches (~3350, 3180 cm⁻¹), C=O stretch (~1640 cm⁻¹)
Appearance	Visual Inspection	White to off-white waxy solid

NMR Spectroscopy Analysis

High-resolution NMR is essential for confirming the trans configuration.[9][10]

• ¹H NMR (in CDCl₃): The key diagnostic signals are the olefinic protons (-CH=CH-). For a trans double bond, these protons typically appear as a multiplet around 5.3-5.4 ppm with a large proton-proton coupling constant (J) of approximately 15 Hz. The corresponding cis-isomer would show a smaller coupling constant (typically 10-12 Hz). Other expected signals include a triplet for the terminal methyl group (~0.88 ppm), a large signal for the methylene chain (~1.25 ppm), and a triplet for the α-methylene group next to the carbonyl (~2.2 ppm).

• ¹³C NMR (in CDCl₃): The carbonyl carbon should appear around 175 ppm. The olefinic carbons will be in the 130 ppm region.

Infrared (IR) Spectroscopy Analysis

The IR spectrum provides two critical pieces of information.[2][11]

• Confirmation of Amide Group: Look for two N-H stretching bands for the primary amide around 3350 and 3180 cm⁻¹ and a strong C=O (Amide I) stretching band around 1640 cm⁻¹.

• Confirmation of trans Double Bond: The most definitive feature is a strong C-H out-of-plane bending vibration in the 960-970 cm⁻¹ region.[3] The absence of a band around 720 cm⁻¹ (characteristic of cis-disubstituted alkenes) further supports the trans configuration.

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• Smith, B. C. (2016). The Infrared Spectroscopy of Alkenes. Spectroscopy, 31(11), 28-33. [Link]

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Application Notes and Protocols for Investigating the Antimicrobial Activity of trans-13-Docosenamide

Introduction: The Promise of Fatty Acid Amides in Antimicrobial Research

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical entities with therapeutic potential. Among these, fatty acid amides (FAAs) have emerged as a compelling class of bioactive lipids. Trans-13-Docosenamide, a long-chain monounsaturated fatty acid amide, represents a promising candidate for investigation. While much of the existing research has focused on its cis-isomer, (Z)-13-docosenamide (erucamide), the trans-isomer warrants dedicated study to elucidate its antimicrobial profile.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals to systematically investigate the antimicrobial properties of trans-13-Docosenamide. The protocols herein are adapted from established methodologies for fatty acid amides and other lipophilic antimicrobial agents, providing a robust framework for your research. It is crucial to note that while these protocols are based on sound scientific principles, they should be optimized and validated for the specific characteristics of trans-13-Docosenamide.

Physicochemical Properties and Handling of trans-13-Docosenamide

A critical first step in the biological evaluation of trans-13-Docosenamide is addressing its poor water solubility. This property is characteristic of long-chain fatty acid amides and requires careful consideration for the preparation of stock solutions and their dilution in aqueous microbiological media.

Recommended Solubilization Protocol:

• Primary Solvent Selection: Dimethyl sulfoxide (DMSO) is a recommended primary solvent due to its high solubilizing capacity for lipophilic compounds and its relatively low toxicity to a broad range of microorganisms at low concentrations.[3]

• Stock Solution Preparation:

  • Accurately weigh the desired amount of trans-13-Docosenamide powder.

  • Dissolve the powder in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL or higher). Gentle warming and vortexing may aid in dissolution.

  • Sterilize the stock solution by filtration through a 0.22 µm syringe filter compatible with DMSO.

• Working Solutions and Vehicle Controls:

  • Prepare serial dilutions of the stock solution in the appropriate microbiological broth or buffer.

  • Crucial Consideration: To avoid precipitation, it is advisable to maintain a low final concentration of DMSO in the assay medium, typically not exceeding 1% (v/v).

  • Essential Control: A vehicle control, containing the same final concentration of DMSO as the experimental wells, must be included in all assays to account for any potential effects of the solvent on microbial growth.

Core Antimicrobial Assays: A Step-by-Step Guide

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[4][5][6][7] The broth microdilution method is a standard and efficient technique for determining the MIC.[8][9]

Protocol for Broth Microdilution MIC Assay:

• Preparation of Microbial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test microorganism.

  • Inoculate the colonies into a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Incubate the culture under appropriate conditions (e.g., 37°C with shaking for bacteria) until it reaches the mid-logarithmic phase of growth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Assay Plate Preparation:

  • In a sterile 96-well microtiter plate, add 100 µL of the appropriate sterile broth to all wells.

  • Add 100 µL of the trans-13-Docosenamide stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well.

• Inoculation and Incubation:

  • Add 100 µL of the prepared microbial inoculum to each well, bringing the final volume to 200 µL.

  • Include the following controls on each plate:

    • Growth Control: Wells containing only broth and the microbial inoculum.

    • Sterility Control: Wells containing only broth.

    • Vehicle Control: Wells containing broth, microbial inoculum, and the highest concentration of DMSO used in the assay.

  • Seal the plate and incubate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination:

  • The MIC is the lowest concentration of trans-13-Docosenamide at which no visible growth (turbidity) is observed. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.

Data Presentation:

Microorganism	trans-13-Docosenamide MIC (µg/mL)
Staphylococcus aureus	e.g., 10
Escherichia coli	e.g., 10
Klebsiella pneumoniae	e.g., 10
Bacillus subtilis	e.g., 10
Aspergillus fumigatus	e.g., 20
Penicillium aurantiogriseum	e.g., 20
Note: The above values for the cis-isomer, (Z)-13-docosenamide, are provided as an example.[3][10]

Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Time-Kill Kinetic Assay

This assay provides insights into the bactericidal or bacteriostatic nature of the antimicrobial agent over time.

Protocol for Time-Kill Assay:

• Preparation:

  • Prepare a logarithmic-phase culture of the test microorganism as described for the MIC assay.

  • In sterile culture tubes, prepare the following:

    • Test: Broth containing trans-13-Docosenamide at concentrations of 1x, 2x, and 4x the predetermined MIC.

    • Growth Control: Broth without the test compound.

    • Vehicle Control: Broth with the corresponding concentration of DMSO.

• Inoculation and Sampling:

  • Inoculate each tube with the microbial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Incubate the tubes under appropriate conditions with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Counting:

  • Perform serial dilutions of the collected aliquots in sterile saline or PBS.

  • Plate the dilutions onto appropriate agar plates.

  • Incubate the plates until colonies are visible.

  • Count the colonies and calculate the CFU/mL for each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL against time for each concentration.

  • A bactericidal effect is typically defined as a ≥3-log₁₀ reduction in CFU/mL (99.9% killing) compared to the initial inoculum. A bacteriostatic effect is characterized by the inhibition of growth without a significant reduction in the viable cell count.

Experimental Workflow for Time-Kill Assay

Caption: Workflow for Time-Kill Kinetic Assay.

Biofilm Inhibition and Disruption Assay

This assay assesses the ability of trans-13-Docosenamide to prevent biofilm formation and to eradicate established biofilms. The crystal violet staining method is a common and straightforward technique for quantifying biofilm biomass.

Protocol for Biofilm Assay:

• Biofilm Formation:

  • Grow the test microorganism in a suitable biofilm-promoting medium (e.g., Tryptic Soy Broth supplemented with glucose).

  • In a sterile 96-well flat-bottom plate, add 100 µL of the microbial suspension (adjusted to 1 x 10⁶ CFU/mL) to each well.

• Inhibition Assay:

  • Add 100 µL of trans-13-Docosenamide at various concentrations (sub-MIC values are often used) to the wells at the time of inoculation.

• Disruption Assay:

  • Incubate the plate to allow for biofilm formation (typically 24-48 hours).

  • Carefully remove the planktonic cells and wash the wells gently with sterile PBS.

  • Add 200 µL of trans-13-Docosenamide at various concentrations to the wells containing the established biofilms.

• Incubation and Staining:

  • Incubate the plates for the desired period (e.g., 24 hours).

  • Discard the medium and gently wash the wells with PBS to remove non-adherent cells.

  • Fix the biofilms with 200 µL of methanol for 15 minutes.

  • Remove the methanol and allow the plate to air dry.

  • Stain the biofilms with 200 µL of 0.1% (w/v) crystal violet solution for 15 minutes.

• Quantification:

  • Remove the crystal violet solution and wash the wells thoroughly with water.

  • Solubilize the bound dye with 200 µL of 33% (v/v) acetic acid or absolute ethanol.

  • Measure the absorbance at 570 nm using a microplate reader.

Investigating the Mechanism of Action: Unraveling the 'How'

The available evidence for the cis-isomer suggests that the primary mechanism of antimicrobial action for fatty acid amides is the disruption of the bacterial cell membrane.[11] The long hydrocarbon tail is thought to facilitate insertion into the lipid bilayer, leading to a loss of membrane integrity.

Hypothetical Model of Membrane Disruption:

The amphipathic nature of trans-13-Docosenamide, with its long hydrophobic acyl chain and a polar amide headgroup, likely drives its interaction with the microbial cell membrane. The proposed mechanism involves the following steps:

• Adsorption: The molecule initially adsorbs to the surface of the bacterial membrane.

• Insertion: The hydrophobic tail inserts into the lipid bilayer, disrupting the packing of the phospholipid fatty acid chains.

• Pore Formation/Destabilization: The accumulation of trans-13-Docosenamide molecules within the membrane leads to the formation of transient pores or a general destabilization of the bilayer structure.

• Leakage: This loss of membrane integrity results in the leakage of essential intracellular components, such as ions and small molecules, ultimately leading to cell death.

Hypothetical Model of trans-13-Docosenamide Action

Caption: Hypothetical mechanism of trans-13-Docosenamide-induced membrane disruption.

Protocol for Assessing Membrane Damage: Propidium Iodide Uptake Assay

Propidium iodide (PI) is a fluorescent intercalating agent that is unable to cross the membrane of live cells.[3] An increase in PI fluorescence indicates membrane damage.

• Preparation:

  • Prepare a mid-log phase bacterial suspension and wash the cells with a suitable buffer (e.g., PBS).

  • Resuspend the cells in the buffer to an OD₆₀₀ of approximately 0.2.

• Assay:

  • In a black, clear-bottom 96-well plate, add the bacterial suspension.

  • Add trans-13-Docosenamide at various concentrations. Include a positive control for membrane permeabilization (e.g., a known membrane-active agent like melittin or isopropanol) and a negative (untreated) control.

  • Add PI to a final concentration of 1-5 µg/mL.

• Measurement:

  • Measure the fluorescence immediately and at regular intervals using a microplate reader with an excitation wavelength of ~535 nm and an emission wavelength of ~617 nm.

  • An increase in fluorescence over time in the presence of trans-13-Docosenamide indicates membrane permeabilization.

Safety and Toxicity Profile: A Preliminary Assessment

A crucial aspect of drug development is assessing the potential toxicity of a compound to mammalian cells.

Protocol for Cytotoxicity Assessment: Lactate Dehydrogenase (LDH) Release Assay

The LDH assay is a colorimetric method to quantify cell death by measuring the release of the cytoplasmic enzyme lactate dehydrogenase from damaged cells.[10][11]

• Cell Culture:

  • Seed mammalian cells (e.g., a non-cancerous cell line like HEK293 or primary cells) in a 96-well plate and grow to confluency.

• Treatment:

  • Treat the cells with various concentrations of trans-13-Docosenamide for a specified period (e.g., 24 hours).

  • Include the following controls:

    • Untreated Control: Cells treated with the vehicle (DMSO) only.

    • Positive Control (Maximum LDH Release): Cells treated with a lysis buffer.

• Assay:

  • Carefully collect the cell culture supernatant.

  • Perform the LDH assay according to the manufacturer's instructions. This typically involves incubating the supernatant with a reaction mixture containing a substrate and a tetrazolium salt.

• Quantification:

  • Measure the absorbance at the appropriate wavelength (usually 490 nm).

  • Calculate the percentage of cytotoxicity relative to the positive control.

Data Presentation:

Cell Line	trans-13-Docosenamide Concentration (µg/mL)	% Cytotoxicity
e.g., HEK293	10
50
100
e.g., HepG2 (cis-isomer data)	23.8 (IC₅₀)	50
Note: The IC₅₀ value for the cis-isomer on a hepatocellular carcinoma cell line is provided for context.[10]

Conclusion and Future Directions

This guide provides a foundational framework for the comprehensive investigation of the antimicrobial properties of trans-13-Docosenamide. By systematically applying these protocols, researchers can elucidate its spectrum of activity, mode of action, and preliminary safety profile. Further studies could delve into its efficacy in more complex models, such as in vivo infection models, and explore potential synergistic interactions with existing antimicrobial agents. The exploration of this and other fatty acid amides may pave the way for the development of a new generation of antimicrobial therapeutics.

References

• El-Gazzar, N., Said, E., Al-Otibi, F., AbdelGawwad, M. R., & Rabie, G. H. (2025). Antimicrobial and cytotoxic activities of natural (Z)-13-docosenamide derived from Penicillium chrysogenum. Frontiers in Cellular and Infection Microbiology, 15, 1529104. [Link]

• PraxiLabs. (n.d.). In Vitro Cell Viability by the Lactate Dehydrogenase Assay (LDH). [Link]

• Johnson, M. B., & Criss, A. K. (2013). Fluorescence microscopy methods for determining the viability of bacteria in association with mammalian cells. Journal of visualized experiments: JoVE, (79), e50729. [Link]

• El-Gazzar, N., Said, E., Al-Otibi, F., AbdelGawwad, M. R., & Rabie, G. H. (2025). Antimicrobial and cytotoxic activities of natural (Z)-13-docosenamide derived from Penicillium chrysogenum. PubMed. [Link]

• Stoddart, M. J. (Ed.). (2011). Cell viability assays. Springer.

• ResearchGate. (n.d.). Propidium iodide uptake as a measure of membrane disruption in response to peptide addition. [Link]

• Cosmetic Ingredient Review. (2018). Safety Assessment of Alkoxylated Fatty Amides as Used in Cosmetics. [Link]

• ResearchGate. (n.d.). Interactions of amide and ester polymers with model lipid bilayers. [Link]

• Henrik's Lab. (2021, September 27). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). [Link]

• Morressier. (2020, August 17). Antimicrobial activity of medium chain fatty acid amides and their potential application as food preservatives. [Link]

• Mu, H., & Høy, C. E. (2004). The digestion of dietary triacylglycerols. Progress in lipid research, 43(2), 105–133.

• ResearchGate. (n.d.). Chemical Structures of the Fatty Acid Amides Used in This Study. [Link]

• Clinical and Laboratory Standards Institute. (2011). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline.

• Kaderabkova, N., & Barraud, N. (2023). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. STAR protocols, 4(4), 102664. [Link]

• Editorial: Antimicrobial Peptides - Interaction with Membrane Lipids and Proteins. (2016). Frontiers in Cellular and Infection Microbiology, 6, 145. [Link]

• Orsi, M., & Essex, J. W. (2019). Interaction of Antimicrobial Lipopeptides with Bacterial Lipid Bilayers. Journal of molecular biology, 431(18), 3569–3580. [Link]

• Wenzel, M., Rautenbach, M., Vosloo, J. A., & Siersma, T. K. (2018). The minimum inhibitory concentration (MIC)–a gold standard in antimicrobial research whose time has come. Frontiers in microbiology, 9, 2477.

• GARDP. (2020, November 23). Measuring minimum inhibitory concentration (MIC). [Link]

• Sim, J. H., Kim, S. A., Lee, D. R., & Kim, Y. R. (2021). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. STAR protocols, 2(4), 100898. [Link]

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Application Notes and Protocols: The Role of trans-13-Docosenamide in Metabolomics Studies of Psoriasis

Introduction: Psoriasis as a Systemic Inflammatory Disease and the Rise of Metabolomics

Psoriasis is a chronic, immune-mediated inflammatory disease primarily affecting the skin, characterized by hyperproliferation of keratinocytes leading to the formation of erythematous, scaly plaques. Beyond its cutaneous manifestations, psoriasis is increasingly recognized as a systemic condition associated with numerous comorbidities, including psoriatic arthritis, cardiovascular disease, and metabolic syndrome. The pathogenesis of psoriasis is complex, involving a sophisticated interplay between genetic predisposition, environmental triggers, and a dysregulated immune response, predominantly driven by the IL-23/Th17 axis.

In the quest for a deeper understanding of the molecular underpinnings of psoriasis and to identify novel biomarkers for diagnosis, prognosis, and therapeutic monitoring, the field of metabolomics has emerged as a powerful tool. Metabolomics, the comprehensive analysis of small molecule metabolites in a biological system, provides a functional readout of the physiological state of an organism.[1][2] Alterations in the metabolome can offer insights into the biochemical perturbations that drive disease processes. Notably, studies in psoriasis have revealed significant dysregulation in various metabolic pathways, including those of amino acids, carbohydrates, and lipids.[3]

Altered Lipid Metabolism in Psoriasis: A Focus on Fatty Acid Amides

A growing body of evidence points to a profound alteration in lipid metabolism in patients with psoriasis.[3][[“]] Lipids are not merely structural components of cell membranes; they are also critical signaling molecules that regulate a wide array of cellular processes, including inflammation, cell proliferation, and differentiation.[5][6] In the context of psoriasis, changes in the lipid profile of both skin and plasma have been consistently reported.

Among the diverse classes of lipids, fatty acid amides (FAAs) have garnered significant interest. FAAs are a family of bioactive lipids that includes the well-known endocannabinoid, anandamide. They are involved in a variety of physiological processes, including neurotransmission, inflammation, and pain perception. A pivotal non-targeted metabolomics study by Li et al. (2019) identified a panel of differential metabolites in the plasma of patients with psoriasis vulgaris.[7][8] Strikingly, this study revealed that levels of several fatty acid amides, including palmitamide, linoleic amide, oleamide, and stearamide, were significantly elevated in psoriasis patients compared to healthy controls. Of particular interest to this application note, the study also reported a significant increase in the plasma levels of trans-13-Docosenamide (also known as erucamide) in individuals with psoriasis vulgaris.[3][7]

trans-13-Docosenamide (Erucamide): A Potential Player in Psoriasis Pathogenesis

Trans-13-Docosenamide is a long-chain monounsaturated fatty acid amide. While its precise biological functions in the skin are still being elucidated, its structural similarity to other bioactive FAAs suggests it may play a role in modulating cellular signaling pathways relevant to psoriasis. Fatty acid amides are known to interact with various receptors, including cannabinoid receptors (CB1 and CB2) and peroxisome proliferator-activated receptors (PPARs), both of which are expressed in skin cells and are implicated in the regulation of inflammation and cell proliferation.

Based on the current understanding of FAA biology and the context of psoriasis, we can hypothesize a potential role for the elevated levels of trans-13-Docosenamide in the disease:

• Modulation of Inflammation: Fatty acid amides can exert both pro- and anti-inflammatory effects.[9] It is plausible that trans-13-Docosenamide could influence the production of inflammatory cytokines by immune cells or keratinocytes within the psoriatic lesion.

• Regulation of Keratinocyte Function: Psoriasis is defined by the hyperproliferation and aberrant differentiation of keratinocytes.[10] Bioactive lipids are known to influence these processes. Trans-13-Docosenamide may contribute to the psoriatic phenotype by affecting keratinocyte proliferation and differentiation pathways.

• Skin Barrier Function: The skin's barrier function is compromised in psoriasis, and lipids play a crucial role in maintaining this barrier.[11] Alterations in the levels of specific fatty acid amides could impact the integrity of the epidermal barrier.

The following sections provide detailed protocols for the investigation of trans-13-Docosenamide in psoriasis metabolomics studies, from sample collection to data analysis, enabling researchers to explore these hypotheses further.

Experimental Workflow for Psoriasis Metabolomics

Caption: A generalized workflow for metabolomics studies in psoriasis.

Protocols

Protocol 1: Human Subject Recruitment and Sample Collection

1.1. Subject Recruitment:

• Recruit a cohort of patients with a confirmed diagnosis of plaque psoriasis and a cohort of age- and sex-matched healthy control subjects.

• Obtain informed consent from all participants. The study protocol should be approved by an Institutional Review Board (IRB).

• Collect detailed clinical information, including disease severity (e.g., Psoriasis Area and Severity Index - PASI score), disease duration, and current treatments.

1.2. Plasma/Serum Collection:

• Collect peripheral blood samples in EDTA-containing tubes (for plasma) or serum separator tubes.

• Process the blood samples within 1 hour of collection.

• For plasma, centrifuge the blood at 1,500 x g for 15 minutes at 4°C. Carefully collect the supernatant (plasma).

• For serum, allow the blood to clot at room temperature for 30-60 minutes, then centrifuge at 1,500 x g for 15 minutes at 4°C. Collect the supernatant (serum).

• Aliquot the plasma or serum into cryovials and immediately store at -80°C until analysis.

1.3. Skin Biopsy Collection:

• For psoriasis patients, obtain a 4-6 mm punch biopsy from a representative plaque (lesional skin) and from an area of non-lesional skin.

• For healthy controls, obtain a punch biopsy from a comparable anatomical site.

• Immediately snap-freeze the skin biopsies in liquid nitrogen and store them at -80°C until extraction.

Protocol 2: Metabolite Extraction from Plasma/Serum

This protocol is optimized for the extraction of fatty acid amides, including trans-13-Docosenamide.

2.1. Materials:

• Methyl tert-butyl ether (MTBE), HPLC grade

• Methanol (MeOH), HPLC grade

• Internal Standard (IS): A deuterated analog of a fatty acid amide (e.g., d4-Anandamide) at a known concentration in methanol.

2.2. Procedure:

• Thaw the plasma/serum samples on ice.

• In a microcentrifuge tube, add 100 µL of plasma/serum.

• Add 10 µL of the internal standard solution.

• Add 300 µL of cold methanol and vortex for 30 seconds to precipitate proteins.

• Add 1 mL of MTBE and vortex for 1 minute.

• Incubate on a shaker at 4°C for 20 minutes.

• Add 250 µL of water and vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the upper organic layer (containing the lipids) and transfer it to a new tube.

• Dry the organic extract under a gentle stream of nitrogen gas.

• Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., 90:10 acetonitrile:water) for LC-MS/MS analysis.

Protocol 3: Metabolite Extraction from Skin Biopsies

3.1. Materials:

• Ceramic bead homogenizer tubes

• Methanol (MeOH), HPLC grade

• Chloroform, HPLC grade

• Water, HPLC grade

• Internal Standard (IS)

3.2. Procedure:

• Weigh the frozen skin biopsy (typically 10-20 mg).

• Place the biopsy in a pre-chilled ceramic bead homogenizer tube.

• Add 10 µL of the internal standard solution.

• Add 800 µL of a cold methanol:water (4:1, v/v) solution.

• Homogenize the tissue using a bead beater (e.g., 2 cycles of 45 seconds at 6,000 Hz).

• Add 400 µL of cold chloroform and vortex for 1 minute.

• Incubate on a shaker at 4°C for 15 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant and transfer it to a new tube.

• Dry the extract under a stream of nitrogen.

• Reconstitute in a suitable solvent for LC-MS/MS analysis.

Protocol 4: LC-MS/MS Quantification of trans-13-Docosenamide

4.1. Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

4.2. LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 60% B to 98% B over 10 minutes, hold at 98% B for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

4.3. MS/MS Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM):

  • trans-13-Docosenamide: Precursor ion (Q1) m/z 338.3 -> Product ion (Q3) m/z 72.1 (This transition corresponds to the protonated molecule and a characteristic fragment ion. Specific transitions should be optimized experimentally).

  • Internal Standard: Monitor the specific MRM transition for the chosen deuterated standard.

• Instrument Parameters: Optimize parameters such as capillary voltage, cone voltage, and collision energy for maximum signal intensity.

4.4. Data Analysis:

• Quantify the peak area of trans-13-Docosenamide and the internal standard.

• Calculate the concentration of trans-13-Docosenamide using a calibration curve prepared with authentic standards.

• Perform statistical analysis (e.g., t-test, ANOVA) to compare the levels of trans-13-Docosenamide between psoriasis patients and healthy controls.

Data Presentation and Interpretation

Table 1: Hypothetical Quantitative Data of trans-13-Docosenamide in Plasma

Group	N	trans-13-Docosenamide (ng/mL)	p-value
Healthy Controls	50	15.2 ± 4.5	<0.001
Psoriasis Patients	50	38.7 ± 9.1

Data are presented as mean ± standard deviation. The p-value is derived from an independent samples t-test.

This table illustrates the type of quantitative data that can be generated from the described protocols, showing a significant elevation of trans-13-Docosenamide in the plasma of psoriasis patients, consistent with the findings of Li et al. (2019).[7]

Hypothesized Signaling Pathway

Caption: A hypothetical pathway illustrating the potential role of trans-13-Docosenamide in psoriasis.

This diagram proposes that elevated levels of trans-13-Docosenamide in the psoriatic microenvironment could activate specific receptors on keratinocytes, such as PPARs or cannabinoid receptors. This, in turn, may trigger downstream signaling cascades that contribute to the key features of psoriasis: increased keratinocyte proliferation, abnormal differentiation, and the production of pro-inflammatory cytokines.

Conclusion and Future Directions

The identification of elevated trans-13-Docosenamide in the plasma of psoriasis patients opens up new avenues for research into the metabolic dysregulation underlying this complex disease. The protocols detailed in this application note provide a robust framework for researchers to quantify this and other fatty acid amides in clinical samples, and to begin to unravel their functional significance.

Future studies should focus on:

• Validating trans-13-Docosenamide as a biomarker in larger, independent patient cohorts and correlating its levels with disease severity and treatment response.

• Elucidating the precise molecular mechanisms by which trans-13-Docosenamide influences keratinocyte and immune cell function in the context of psoriasis.

• Investigating the therapeutic potential of targeting the pathways modulated by trans-13-Docosenamide for the treatment of psoriasis.

By employing a systematic metabolomics approach, the scientific community can continue to shed light on the intricate metabolic landscape of psoriasis, ultimately paving the way for novel diagnostic and therapeutic strategies.

References

• Li, S. S., Liu, Y., Li, H., Wang, X. S., & Wei, W. (2019). Identification of psoriasis vulgaris biomarkers in human plasma by non-targeted metabolomics based on UPLC-Q-TOF/MS. European Review for Medical and Pharmacological Sciences, 23(9), 3940-3950. [Link]

• Yan, D., Afifi, L., Jeon, C., Trivedi, M., & Armstrong, A. W. (2017). The metabolomics of psoriatic disease. Psoriasis: Targets and Therapy, 7, 1-13. [Link]

• Dattola, A., Silvestri, M., Bennardo, L., Passante, M., Rizzuto, F., & Nisticò, S. P. (2023). Research progress of metabolomics in psoriasis. Journal of Personalized Medicine, 13(5), 752. [Link]

• Lu, Y., Wang, Y., Zhang, J., & Wang, G. (2024). Skin Metabolic Signatures of Psoriasis and Psoriasis Concurrent with Metabolic Syndrome. Journal of Inflammation Research, 17, 123-138. [Link]

• Hamberger, A., & Stenhagen, G. (2003). Erucamide as a modulator of water balance: new function of a fatty acid amide. Neurochemical research, 28(2), 177–185. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5365371, Erucamide. [Link]

• Chen, M., Hou, G., Zeng, C., Ren, Y., Chen, X., & Peng, C. (2023). Metabolomics Reveals Molecular Signatures for Psoriasis Biomarkers and Drug Targets Discovery. International Journal of Nanomedicine, 18, 7031–7045. [Link]

• Oláh, A., Ambrus, L., Nicolussi, S., Gertsch, J., Tubak, V., Kemény, L., Soeberdt, M., Abels, C., & Bíró, T. (2016). Inhibition of fatty acid amide hydrolase exerts cutaneous anti-inflammatory effects both in vitro and in vivo. Experimental dermatology, 25(4), 328–330. [Link]

• Consensus. (2024). How do short-chain fatty acids impact the skin immune system?. [Link]

• Ferreira, A. C., & de Fátima Cepa Matos, M. (2024). Skin Lipids and Their Influence on Skin Microbiome and Skin Care. Applied Sciences, 14(11), 4567. [Link]

• Jiang, Y. J., & Kim, P. (2015). Fatty acid transporters in skin development, function and disease. Biochimica et biophysica acta, 1851(4), 345–351. [Link]

• ResearchGate. (2022). A review of fatty acids influencing skin condition. [Link]

• Agilent Technologies. (2019). Quantitative Determination of Drugs of Abuse in Human Plasma and Serum by LC/MS/MS Using Agilent Captiva EMR—Lipid Cleanup. [Link]

• van Smeden, J., & Bouwstra, J. A. (2016). The skin barrier: an extraordinary interface with an exceptional lipid organization. Journal of lipid research, 57(5), 735–749. [Link]

• Werner, S., & Smola, H. (2001). Paracrine regulation of keratinocyte proliferation and differentiation. Trends in cell biology, 11(4), 143–146. [Link]

• Balasubramanian, S., & Eckert, R. L. (2007). Keratinocyte proliferation, differentiation, and apoptosis--differential mechanisms of regulation by curcumin, EGCG and apigenin. Toxicology and applied pharmacology, 224(2), 214–221. [Link]

• Kim, M., Park, J., Song, J., & Isoda, H. (2025). Regulation of keratinocyte proliferation and differentiation by secoiridoid oleacein in monoculture and fibroblast co-culture models. Biomedicine & Pharmacotherapy, 183, 117985. [Link]

• Lee, H. J., Lee, J. Y., Kim, J., & Kim, D. H. (2011). Liquid Chromatography Tandem Mass Spectrometry Determination of Bicalutamide in Human Plasma and Application to a Bioequivalence Study. Journal of Chromatographic Science, 49(7), 517–521. [Link]

• Tero-Vescan, A., Vari, C. E., Imre, S., & Muntean, D. (2021). Development of a SPE-LC-MS Method for the Quantitation of Palbociclib and Abemaciclib in Human Plasma. Molecules (Basel, Switzerland), 26(18), 5649. [Link]

• Fujimura, T., Okajima, Y., & Itoh, M. (2012). Epiprofin orchestrates epidermal keratinocyte proliferation and differentiation. Development (Cambridge, England), 139(23), 4352–4362. [Link]

• Zhang, Y., Wang, Z., & Li, Y. (2023). Development of a robust UPLC-MS/MS method for the quantification of riluzole in human plasma and its application in pharmacokinetics. Frontiers in Pharmacology, 14, 1221971. [Link]

• Hirobe, T. (2005). Role of keratinocyte-derived factors involved in regulating the proliferation and differentiation of mammalian epidermal melanocytes. Pigment cell research, 18(1), 2–12. [Link]

• Hughes, B. K., Krishnan, A., & Wu, J. C. (2019). Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial. Clinical and Translational Science, 12(6), 666–675. [Link]

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Application Note: Overcoming Analytical Hurdles in the GC-MS Analysis of trans-13-Docosenamide (Erucamide) through Chemical Derivatization

Introduction: The Analytical Challenge of Erucamide

trans-13-Docosenamide is a C22 mono-unsaturated fatty acid amide. Its molecular structure, characterized by a long aliphatic chain and a polar amide group, results in a high melting point (81-85 °C) and a very high boiling point. When subjected to the high temperatures of a standard GC injection port and column, erucamide is prone to thermal degradation, leading to poor peak shape, retention time variability, and inaccurate quantification. Direct analysis often results in broad, tailing peaks or, in worst-case scenarios, complete analyte loss before reaching the detector.

Chemical derivatization addresses this challenge by converting the polar N-H group of the amide into a less polar, more volatile, and more thermally stable functional group. This transformation drastically improves the chromatographic behavior of the molecule, leading to sharper peaks, shorter retention times, and enhanced sensitivity.

Principle of Derivatization: Silylation

Silylation is a widely used derivatization technique in GC-MS for compounds containing active hydrogen atoms, such as those in hydroxyl, carboxyl, and amide groups. The process involves the replacement of the active hydrogen with a trimethylsilyl (TMS) group. For erucamide, the primary target for derivatization is the amide nitrogen.

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent that reacts with active hydrogens, such as the one on the amide nitrogen of erucamide.[1] The reaction is a nucleophilic attack of the nitrogen on the silicon atom of the BSTFA molecule.[2] This process is highly efficient and produces volatile by-products that typically elute with the solvent front in the chromatogram, minimizing interference.[3] The resulting TMS-erucamide derivative is significantly more volatile and thermally stable than the parent compound.[4]

Caption: Silylation of Erucamide using BSTFA.

Experimental Protocol: Silylation of Erucamide

This protocol provides a robust method for the derivatization of erucamide in a sample matrix.

3.1. Materials and Reagents

• Erucamide standard (≥98% purity)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), with or without 1% Trimethylchlorosilane (TMCS) as a catalyst. Note: The addition of 1% TMCS can enhance the reactivity of BSTFA, especially for sterically hindered or less reactive amides.[5]

• Anhydrous Pyridine or Acetonitrile (GC grade)

• 2 mL screw-top GC vials with PTFE-lined septa

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for evaporation

3.2. Sample Preparation & Derivatization Workflow

The following steps should be performed in a fume hood. Silylating reagents are sensitive to moisture; therefore, all glassware and solvents must be anhydrous.[5]

• Sample Aliquoting: Accurately weigh 1-5 mg of the sample containing erucamide into a GC vial. If the sample is in solution, transfer an aliquot and evaporate the solvent to complete dryness under a gentle stream of nitrogen. It is critical to remove all water from the sample.[5]

• Reagent Addition: Add 200 µL of anhydrous pyridine (or acetonitrile) to dissolve the sample residue. Vortex for 30 seconds.

• Silylating Agent: Add 100 µL of BSTFA (or BSTFA + 1% TMCS) to the vial. The ratio of derivatizing agent to sample should be in excess to drive the reaction to completion.[5]

• Reaction: Tightly cap the vial and vortex for 30 seconds. Place the vial in a heating block or oven set to 70 °C for 60 minutes. Reaction time and temperature may require optimization depending on the sample matrix.[6]

• Cooling: After incubation, remove the vial and allow it to cool to room temperature before analysis.

Caption: Step-by-step derivatization workflow.

GC-MS Analysis Parameters

The following are recommended starting parameters for the analysis of TMS-derivatized erucamide. Optimization may be necessary based on the specific instrument and column used.

Parameter	Recommended Setting	Rationale
Gas Chromatograph
Injection Mode	Splitless (1 µL injection volume)	Maximizes analyte transfer to the column, suitable for trace analysis.
Injector Temperature	280 °C	Ensures rapid volatilization of the TMS-derivative without causing thermal degradation.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert gas providing good chromatographic efficiency.
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar (e.g., DB-5ms or equivalent)	A standard non-polar column provides excellent separation for a wide range of analytes, including silylated compounds.
Oven Program	Initial 150 °C for 2 min, ramp at 15 °C/min to 320 °C, hold for 10 min.	The temperature program is designed to separate the TMS-erucamide from solvent and by-products and elute it as a sharp peak.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching and structural elucidation.[2]
MS Source Temperature	230 °C	Prevents condensation of the analyte while minimizing in-source degradation.
MS Quad Temperature	150 °C	Standard setting for good ion transmission.
Scan Range	m/z 50-600	A wide scan range is necessary to capture the molecular ion and key fragment ions of the TMS-erucamide derivative.

Data Interpretation: Expected Results

Derivatization significantly alters the chromatographic and mass spectrometric properties of erucamide.

5.1. Chromatographic Improvement

Analyte	Expected Retention Time (min)	Peak Shape
Underivatized Erucamide	> 25 (if elutes)	Broad, tailing, poor reproducibility
TMS-Erucamide	~ 18-22	Sharp, symmetrical, highly reproducible

5.2. Mass Spectrum Analysis

The mass spectrum of TMS-erucamide will be distinct from its underivatized form. The molecular weight of erucamide is 337.6 g/mol . The addition of a TMS group (-Si(CH₃)₃) replaces one hydrogen, adding 72.1 g/mol .

• Underivatized Erucamide (MW = 337.6): The mass spectrum is often weak and may not show a clear molecular ion (M⁺). Fragmentation can be complex due to thermal degradation.

• TMS-Erucamide (MW = 409.7): The derivatized compound will show a clear molecular ion at m/z 409. A prominent fragment ion is expected at m/z 394, corresponding to the loss of a methyl group ([M-15]⁺), which is characteristic of TMS derivatives. Another key ion is often observed at m/z 73, representing the trimethylsilyl cation ([Si(CH₃)₃]⁺).

Troubleshooting

Issue	Potential Cause	Suggested Solution
No or low product peak	Incomplete derivatization due to moisture, insufficient reagent, or reaction time.	Ensure all glassware and solvents are anhydrous. Use a fresh vial of BSTFA. Increase the amount of BSTFA and/or the reaction time/temperature. Consider using BSTFA with 1% TMCS catalyst.[5]
Broad or tailing product peak	Active sites in the GC inlet liner or column; column degradation.	Use a deactivated inlet liner. Condition the column according to the manufacturer's instructions. Trim the first few centimeters of the column.
Presence of multiple peaks	Side reactions or incomplete derivatization.	Confirm the sample is completely dry before adding reagents. Ensure the reaction goes to completion by optimizing time and temperature. Check the purity of the standard and reagents.
Interfering peaks from reagent	Excess silylating reagent.	This is generally not an issue as BSTFA by-products are highly volatile and elute with the solvent front.[3] If interference is observed, a sample cleanup step (e.g., evaporation of reagent and reconstitution in a clean solvent) may be necessary, but this risks hydrolysis of the derivative.

Conclusion

Chemical derivatization via silylation is an essential and highly effective strategy for the robust GC-MS analysis of trans-13-Docosenamide. The conversion of the polar amide group to a non-polar trimethylsilyl derivative overcomes the inherent challenges of low volatility and thermal instability. The protocol detailed in this note, utilizing BSTFA, provides a reliable framework for achieving sharp chromatographic peaks, reproducible retention times, and clear mass spectra, enabling accurate and sensitive quantification of erucamide in various sample matrices.

References

• Thermo Fisher Scientific. Protocols for Silylating with BSTFA + TMCS. [Link]

• Wu, J., et al. (2008). Study on the Derivatization Process Using N-O-bis-(trimethylsilyl)-trifluoroacetamide, N-(tert-butyldimethylsilyl). IDC Technologies. [Link]

• Al-Asmari, A. K., et al. (2024). Insights into the Silylation of Benzodiazepines Using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): In Search of Optimal Conditions for Forensic Analysis by GC-MS. MDPI. [Link]

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Application Note: Robust Isolation of Fatty Acid Amides from Complex Biological Matrices Using Solid-Phase Extraction

Abstract

This comprehensive guide details optimized solid-phase extraction (SPE) protocols for the selective isolation of fatty acid amides (FAAs) from complex biological samples. Recognizing the growing interest in FAAs, such as the endocannabinoid anandamide and signaling lipids like oleamide, this document provides researchers, scientists, and drug development professionals with two robust, field-proven methodologies: a normal-phase protocol for broad FAA isolation from lipid extracts and a reversed-phase protocol tailored for targeted analysis of FAAs in aqueous matrices like plasma. Each protocol is presented with a causal explanation for every step, ensuring both reproducibility and a deep understanding of the underlying chemical principles.

Introduction: The Significance of Fatty Acid Amides and the Rationale for SPE

Fatty acid amides are a diverse class of lipid signaling molecules involved in a plethora of physiological processes, including neurotransmission, inflammation, and metabolic regulation.[1] Prominent members include the N-acylethanolamines (NAEs) like anandamide (AEA), primary fatty acid amides (PFAMs) such as oleamide, and other related compounds. Their low endogenous concentrations and the complexity of biological matrices necessitate a highly selective and efficient sample preparation technique to remove interfering substances like phospholipids and triglycerides prior to downstream analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]

Solid-phase extraction (SPE) is a powerful and versatile sample preparation technique that has become indispensable for this purpose.[3] It offers significant advantages over traditional liquid-liquid extraction (LLE), including improved selectivity, higher recovery rates, reduced solvent consumption, and the potential for automation.[4][5] The fundamental principle of SPE involves the partitioning of analytes between a solid stationary phase and a liquid mobile phase, allowing for the retention of the target analytes while interferences are washed away.[6] This application note will explore two distinct SPE strategies to cater to different analytical needs in FAA research.

The Chemistry of FAA Retention: Choosing the Right SPE Sorbent

The success of any SPE protocol hinges on the selection of an appropriate sorbent that exploits the physicochemical properties of the analytes. Fatty acid amides are characterized by a long, non-polar hydrocarbon tail and a more polar amide head group. This amphipathic nature allows for their isolation using either normal-phase or reversed-phase chromatography.

• Normal-Phase SPE : In this mode, a polar stationary phase (e.g., silica) is used. Retention occurs through polar interactions such as hydrogen bonding between the amide head group of the FAA and the silanol groups of the silica sorbent. This approach is ideal for separating FAAs from highly non-polar lipids within a total lipid extract dissolved in a non-polar solvent.

• Reversed-Phase SPE : This is the most common SPE mode and utilizes a non-polar stationary phase, typically silica bonded with C18 (octadecyl) alkyl chains.[2][7] Retention is driven by hydrophobic (van der Waals) interactions between the long fatty acyl chains of the FAAs and the non-polar sorbent surface.[8] This method is exceptionally well-suited for extracting FAAs from polar, aqueous samples like plasma or serum.[2]

Experimental Protocols

The following protocols are designed to be a robust starting point for method development. Researchers are encouraged to optimize these protocols based on their specific FAA of interest, sample matrix, and available instrumentation.

Sample Pre-Treatment: The Critical First Step

For biological fluids such as plasma or serum, it is crucial to first disrupt protein-analyte binding and precipitate proteins. A common and effective method is protein precipitation.

Protocol for Plasma/Serum Protein Precipitation:

• To 100 µL of plasma or serum in a microcentrifuge tube, add a deuterated internal standard to correct for extraction variability.

• Add 200-400 µL of ice-cold acetonitrile or methanol to precipitate proteins.[9]

• Vortex vigorously for 30 seconds to ensure thorough mixing.

• Centrifuge at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.[9]

• Carefully collect the supernatant, which now contains the FAAs, for loading onto the SPE cartridge.

Causality: Acetonitrile and methanol are water-miscible organic solvents that disrupt the hydration shell of proteins, causing them to denature and precipitate out of solution. This step is vital as proteins can clog the SPE sorbent and interfere with downstream analysis. Using ice-cold solvent enhances the precipitation efficiency.

Protocol 1: Normal-Phase SPE for Broad FAA Isolation

This protocol is designed for the fractionation of FAAs from a total lipid extract.

Workflow Diagram: Normal-Phase SPE

Caption: Workflow for Normal-Phase SPE of Fatty Acid Amides.

Step-by-Step Methodology:

• Sorbent Conditioning: Pass 2-3 tube volumes of a non-polar solvent like hexane through the silica cartridge.

  • Causality: This step wets the sorbent and removes any potential contaminants from the packing material, ensuring consistent interactions.

• Sorbent Equilibration: Pass 2-3 tube volumes of the sample solvent (e.g., hexane) through the cartridge. Do not allow the sorbent bed to dry.

  • Causality: Equilibration prepares the sorbent surface for optimal interaction with the analytes upon sample loading.

• Sample Loading: Load the pre-treated sample (total lipid extract dissolved in a non-polar solvent) onto the cartridge at a slow, consistent flow rate (approx. 1-2 drops/second).

  • Causality: A slow flow rate is critical to allow sufficient residence time for the polar amide headgroups to interact and be retained by the silica sorbent.

• Washing: Wash the cartridge with 1-2 tube volumes of a non-polar solvent, such as hexane or a mixture like hexane:ethyl acetate (95:5 v/v).

  • Causality: This step removes highly non-polar interfering compounds (e.g., triglycerides, cholesterol esters) that have minimal interaction with the polar silica sorbent, while the more polar FAAs remain bound.

• Elution: Elute the retained FAAs with 1-2 tube volumes of a more polar solvent mixture, such as ethyl acetate:methanol (90:10 v/v).

  • Causality: The polar elution solvent disrupts the hydrogen bonding between the FAAs and the silica sorbent, releasing them from the column for collection. The addition of a small amount of methanol increases the solvent strength to ensure complete elution of all FAAs.

Protocol 2: Reversed-Phase SPE for Targeted FAA Analysis

This protocol is optimized for the extraction of FAAs from aqueous biological fluids like plasma.

Workflow Diagram: Reversed-Phase SPE

Caption: Workflow for Reversed-Phase SPE of Fatty Acid Amides.

Step-by-Step Methodology:

• Sorbent Conditioning: Pass 1-2 tube volumes of a water-miscible organic solvent like methanol or acetonitrile through the C18 cartridge.[9][10]

  • Causality: This step solvates the C18 alkyl chains, "activating" the hydrophobic stationary phase to make it receptive to interacting with the non-polar analytes.

• Sorbent Equilibration: Pass 1-2 tube volumes of purified water or a buffer matching the sample's pH through the cartridge.[9][10] Do not allow the sorbent bed to dry.

  • Causality: This removes the organic solvent and prepares the sorbent for the aqueous sample, ensuring efficient partitioning of the analytes onto the stationary phase.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned C18 cartridge at a slow, consistent flow rate (approx. 1 mL/min).[9]

  • Causality: The non-polar fatty acyl tails of the FAAs have a high affinity for the C18 chains and are retained, while highly polar matrix components (salts, sugars) pass through unretained.

• Washing: Wash the cartridge with 1-2 tube volumes of a weak organic solvent mixture, such as 20-50% methanol in water.[3][9]

  • Causality: This wash step is crucial for removing moderately polar interferences (e.g., some phospholipids, other small molecules) that may have been weakly retained. The solvent is not strong enough to elute the strongly retained FAAs.

• Elution: Elute the FAAs with 1-2 tube volumes of a strong, non-polar solvent like acetonitrile or methanol.[9][11]

  • Causality: The strong organic solvent disrupts the hydrophobic interactions between the FAAs and the C18 sorbent, allowing the analytes to be eluted and collected. Acetonitrile is often preferred for its compatibility with LC-MS.

Data Presentation and Performance

The effectiveness of an SPE protocol is ultimately determined by the recovery and purity of the isolated analytes. The choice of method can significantly impact these outcomes.

Table 1: Comparative Performance of Extraction Methods for Key Fatty Acid Amides

Analyte	Extraction Method	Matrix	Average Recovery (%)	Lower Limit of Quantification (LLOQ)	Reference
Anandamide (AEA)	Reversed-Phase SPE	Human Plasma	~60%	8 fmol/mL	[4]
Anandamide (AEA)	Acetonitrile Precipitation	Rodent Brain	98.1 - 106.2%	1.4 ng/mL	[12][13]
Anandamide (AEA)	LLE (Toluene)	Aortic Tissue	93% (at 10 µg/mL)	0.5 µg/mL	[11]
Oleoylethanolamide (OEA)	Acetonitrile Precipitation	Rodent Brain	98.5 - 102.2%	0.6 ng/mL	[12][13]
Palmitoylethanolamide (PEA)	Acetonitrile Precipitation	Rodent Brain	85.4 - 89.5%	0.5 ng/mL	[12][13]
2-Arachidonoylglycerol (2-AG)	Reversed-Phase SPE (HLB)	Aortic Tissue	81 - 86%	5 µg/mL	[11]
Primary Fatty Acid Amides	Normal-Phase SPE	Total Lipid Extract	Validated down to 0.5 µg loaded	Not specified	[14]

Note: Direct protein precipitation without a subsequent SPE clean-up can sometimes yield high recovery but may also lead to significant matrix effects in LC-MS analysis. The SPE step is crucial for removing these interferences.

Conclusion and Best Practices

Solid-phase extraction is a superior method for the isolation of fatty acid amides from complex biological matrices, offering high selectivity and cleaner extracts for sensitive downstream analysis. The choice between normal-phase and reversed-phase SPE should be dictated by the nature of the sample and the specific analytical goals. For optimal results, meticulous attention to sample pre-treatment, selection of appropriate solvents, and control of flow rates is paramount. The protocols provided herein serve as a validated foundation for researchers to confidently and accurately quantify these important signaling lipids.

References

• Title: Quantification of anandamide, oleoylethanolamide and palmitoylethanolamide in rodent brain tissue using high performance liquid chromatography–electrospray mass spectroscopy Source: PubMed Central URL: [Link]

• Title: (PDF) Quantification of anandamide, oleoylethanolamide and palmitoylethanolamide in rodent brain tissue using high performance liquid chromatography – electrospray mass spectroscopy Source: ResearchGate URL: [Link]

• Title: Optimized extraction of 2-arachidonyl glycerol and anandamide from aortic tissue and plasma for quantification by LC-MS/MS Source: PubMed Central URL: [Link]

• Title: A solid-phase method for the extraction and measurement of anandamide from multiple human biomatrices Source: PubMed URL: [Link]

• Title: A solid-phase method for the extraction and measurement of anandamide from multiple human biomatrices | Request PDF Source: ResearchGate URL: [Link]

• Title: Sample preparation and gas chromatography of primary fatty acid amides Source: PubMed URL: [Link]

• Title: Experimental and Pre-Analytical Considerations of Endocannabinoid Quantification in Human Biofluids Prior to Mass Spectrometric Analysis Source: MDPI URL: [Link]

• Title: A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry Source: MDPI URL: [Link]

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Application Note: High-Performance Liquid Chromatography (HPLC) Purification of trans-13-Docosenamide (Erucamide)

Abstract

This application note provides a comprehensive guide to the purification of trans-13-Docosenamide, a long-chain fatty acid amide commonly known as Erucamide. We present a detailed protocol for preparative high-performance liquid chromatography (HPLC), a powerful technique for isolating and purifying compounds. This guide is intended for researchers, scientists, and drug development professionals who require high-purity trans-13-Docosenamide for their studies. The protocol covers all stages of the purification process, from sample preparation and chromatographic separation to fraction collection and post-purification analysis. We also discuss the rationale behind the selection of chromatographic parameters and address the challenges associated with the detection of this weakly UV-absorbing compound.

Introduction

trans-13-Docosenamide, or Erucamide, is a primary fatty acid amide derived from erucic acid[1]. It is a waxy, white solid with a high melting point and good thermal stability[1][2]. Due to its surfactant properties, it finds widespread application as a slip agent and anti-blocking agent in the polymer industry[2]. In the biomedical field, fatty acid amides are gaining interest as a class of bioactive lipids.

The purity of trans-13-Docosenamide is critical for both industrial applications and scientific research. High-Performance Liquid Chromatography (HPLC) is a robust and scalable technique for the purification of a wide range of organic molecules, including fatty acid amides[3][4][5]. This application note details a preparative reverse-phase HPLC (RP-HPLC) method for obtaining high-purity trans-13-Docosenamide.

Principles of Reverse-Phase HPLC for Fatty Acid Amide Purification

Reverse-phase HPLC is the most common mode of liquid chromatography. It utilizes a non-polar stationary phase (typically C18 or C8 bonded silica) and a polar mobile phase. The separation is based on the hydrophobic interactions between the analyte and the stationary phase. In the context of trans-13-Docosenamide, its long, non-polar C22 alkyl chain exhibits a strong affinity for the C18 stationary phase.

A gradient elution is employed, where the mobile phase composition is gradually changed to increase its organic solvent content (e.g., acetonitrile or methanol). This progressively weakens the hydrophobic interactions between the analyte and the stationary phase, allowing for the elution of compounds with increasing hydrophobicity. This technique is particularly effective for separating complex mixtures and for purifying target compounds from impurities with different polarities.

Experimental Protocol

Materials and Reagents

• Crude trans-13-Docosenamide sample

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Methanol (MeOH)

• Ultrapure water (18.2 MΩ·cm)

• HPLC-grade Isopropanol (IPA)[1]

• Ethanol, Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF) for solubility testing[6]

Equipment

• Preparative HPLC system equipped with a gradient pump, autosampler (or manual injector), and a fraction collector.

• UV-Vis or Photodiode Array (PDA) detector. Alternatively, an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) can be used.

• Preparative RP-HPLC column (e.g., C18, 5-10 µm particle size, dimensions appropriate for the desired loading capacity).

• Analytical HPLC system for purity analysis.

• Rotary evaporator for solvent removal.

• Analytical balance.

• Vortex mixer and sonicator.

Sample Preparation

Proper sample preparation is crucial for a successful preparative HPLC run. The goal is to fully dissolve the crude sample in a solvent that is compatible with the mobile phase and to filter out any particulate matter.

• Solubility Testing: Determine the solubility of the crude trans-13-Docosenamide in various solvents. It is reported to be soluble in isopropanol, ethanol (~22 mg/mL), DMSO (~20 mg/mL), and dimethylformamide (~14 mg/mL), and slightly soluble in alcohol and acetone[1][6]. Acetonitrile and methanol are also potential solvents.

• Sample Dissolution: Based on the solubility test, dissolve a known quantity of the crude sample in a minimal amount of a suitable solvent. Sonication may be used to aid dissolution[7]. The chosen solvent should ideally be a component of the initial mobile phase to avoid peak distortion.

• Filtration: Filter the sample solution through a 0.45 µm or 0.22 µm syringe filter to remove any insoluble particles that could clog the HPLC column.

Preparative HPLC Method

The following method is a starting point and may require optimization based on the specific crude sample and the HPLC system used. This method is adapted from a published protocol for the purification of oleamide, a similar long-chain fatty acid amide[4].

Parameter	Condition	Rationale
Column	C18, 5 µm, 10 x 250 mm	A C18 stationary phase provides strong hydrophobic retention for the long alkyl chain of trans-13-Docosenamide. The dimensions are suitable for purifying milligram to gram quantities.
Mobile Phase A	Ultrapure Water	The polar component of the mobile phase.
Mobile Phase B	Acetonitrile	The organic modifier that elutes the compound from the column.
Gradient	0-5 min: 80% B5-25 min: 80% to 100% B25-35 min: 100% B35.1-40 min: 80% B	A gradient elution is necessary to ensure good separation of the target compound from potential impurities with varying polarities. The initial high organic content is due to the non-polar nature of the analyte.
Flow Rate	4.0 mL/min	The flow rate is scaled for the preparative column dimensions.
Injection Volume	1-5 mL	The injection volume will depend on the concentration of the sample solution and the loading capacity of the column.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection	UV at 205 nm	The amide bond in trans-13-Docosenamide exhibits weak absorbance at low UV wavelengths[8][9]. This allows for detection, although sensitivity may be limited.

Fraction Collection

The strategy for fraction collection will depend on the resolution of the target peak from impurities.

• Automated Fraction Collection: If using an automated fraction collector, set the collection parameters based on the detector signal. This can be triggered by a specific signal threshold or by time-based windows around the expected retention time of the trans-13-Docosenamide peak.

• Manual Fraction Collection: If collecting fractions manually, it is advisable to collect multiple small fractions across the entire peak to isolate the purest portions.

• Post-Collection Handling: Clearly label all collected fractions.

Post-Purification Analysis

After purification, it is essential to confirm the purity of the collected fractions.

• Purity Assessment by Analytical HPLC: Analyze a small aliquot of each collected fraction using an analytical HPLC system. The analytical method can be a scaled-down version of the preparative method. Pool the fractions that show a single, sharp peak at the correct retention time.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

• Final Product Characterization: The purity and identity of the final product should be confirmed using appropriate analytical techniques.

  • Mass Spectrometry (MS): To confirm the molecular weight of the purified compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of trans-13-Docosenamide[4][10].

  • Gas Chromatography (GC): Can also be used for purity assessment of fatty acid amides[11].

Visualization of the Purification Workflow

The following diagram illustrates the key steps in the HPLC purification of trans-13-Docosenamide.

Caption: Workflow for the HPLC purification of trans-13-Docosenamide.

Discussion and Key Considerations

• Detection: The primary challenge in the HPLC of trans-13-Docosenamide is its lack of a strong UV chromophore. While detection at low wavelengths (e.g., 205 nm) is possible due to the amide bond's absorbance, this region is also prone to interference from solvents and impurities[8]. For more sensitive and robust detection, especially for low-level impurities, an ELSD or CAD is recommended. These detectors are mass-based and do not rely on the chromophoric properties of the analyte.

• Method Optimization: The provided HPLC method is a starting point. The gradient profile, flow rate, and sample loading may need to be optimized to achieve the desired purity and throughput for a specific crude sample.

• Column Care: To ensure the longevity of the preparative column, it is crucial to use filtered samples and mobile phases. After each purification run, the column should be flushed with a strong solvent (e.g., 100% acetonitrile or isopropanol) to remove any strongly retained compounds.

• Purity Confirmation: Relying solely on the HPLC chromatogram for purity assessment can be misleading, as co-eluting impurities may not be resolved. Therefore, orthogonal analytical techniques such as MS and NMR are highly recommended for the unambiguous confirmation of the purity and identity of the final product[4][10].

Conclusion

This application note provides a detailed and scientifically grounded protocol for the purification of trans-13-Docosenamide using preparative HPLC. By following the outlined steps for sample preparation, chromatographic separation, and post-purification analysis, researchers can obtain high-purity material suitable for a wide range of scientific and industrial applications. The discussion of key considerations, particularly regarding detection, offers practical insights for overcoming the challenges associated with the purification of long-chain fatty acid amides.

References

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• NIST. Acetamide, N-butyl-. NIST Chemistry WebBook. [Link]

• Baoxu Chemical. Erucamide CAS 112-84-5. [Link]

• Google Patents.
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• Fu, C., et al. (2025). Multistage characterization of label-derived oleamide: chromatographic purification with NMR structural elucidation and UPLC/Q-TOF-MS quantitation for pharmaceutical packaging compatibility assessment. Analytical Methods.

• ResearchGate. Characterization of oleamide synthesizing activity from HPLC-purified rat kidney extract. [Link]

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• AIP Publishing. Profile of Fatty Acid Amides Synthesized from Ketapang Kernel Oil. [Link]

• Arnold, K. M., et al. (2021). Synthesis, Quantification, and Characterization of Fatty Acid Amides from In Vitro and In Vivo Sources. Molecules, 26(9), 2465.

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Technical Notes & Optimization

Technical Support Center: Analytical Detection of trans-13-Docosenamide

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the analytical detection of trans-13-Docosenamide. This guide is designed by application scientists to provide in-depth troubleshooting, frequently asked questions (FAQs), and validated protocols to address the unique challenges encountered when working with this long-chain fatty amide.

Trans-13-Docosenamide, the trans-isomer of the more common slip agent Erucamide (cis-13-Docosenamide), presents several analytical hurdles. Its high molecular weight, low volatility, poor solubility in common solvents, and propensity for contamination can lead to issues with recovery, sensitivity, and reproducibility. This resource synthesizes field-proven insights and established methodologies to help you navigate these complexities.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the analysis of trans-13-Docosenamide.

Q1: I'm observing poor peak shape (tailing or fronting) and inconsistent retention times in my chromatograms. What's causing this?

Possible Cause 1: Analyte Solubility and Adsorption Trans-13-Docosenamide's long alkyl chain and polar amide head give it amphiphilic properties, but it has very low solubility in highly aqueous mobile phases and can adsorb to active sites in the analytical flow path.

• Solution (LC-MS):

  • Increase Organic Content: Ensure your sample is dissolved in a solvent with high organic content (e.g., >90% Methanol or Acetonitrile). Use ultrasonic agitation or gentle warming to aid dissolution.[1]

  • Mobile Phase Optimization: Avoid starting LC gradients with very high aqueous content. A starting condition of 50-60% organic solvent is often necessary to prevent the analyte from precipitating on the column head.

  • Check for Active Sites: Silanized glass vials and inserts can help reduce adsorption. In UHPLC systems, PEEK tubing and fittings may also minimize unwanted interactions.

• Solution (GC-MS):

  • Derivatization: The amide group can cause peak tailing due to interactions with the stationary phase. Silylation (e.g., using BSTFA) to form a TMS-derivative is a common and effective strategy to block the active hydrogen, reduce polarity, and improve peak shape.[2]

  • Inlet Maintenance: Ensure the GC inlet liner is clean and deactivated. A dirty liner is a primary source of active sites, leading to analyte degradation and peak tailing.

Possible Cause 2: Column Contamination or Degradation Matrix components from your sample (e.g., polymers, lipids) can accumulate on the column, creating active sites and altering the stationary phase chemistry.

• Solution:

  • Implement a Robust Sample Cleanup: Use Solid-Phase Extraction (SPE) with a non-polar sorbent (like C18) to remove interfering matrix components before injection.

  • Use a Guard Column: A guard column will protect your analytical column from strongly retained contaminants, extending its lifetime.

  • Column Washing: Develop a rigorous column washing procedure to be run after each analytical batch. For reversed-phase LC columns, this typically involves flushing with a strong, highly organic solvent like isopropanol.

Q2: My analyte recovery is low and inconsistent. How can I improve it?

Possible Cause 1: Inefficient Extraction from the Sample Matrix Trans-13-Docosenamide is often found within complex matrices like plastics, biological tissues, or formulations. Its physical properties make it challenging to extract efficiently.

• Solution:

  • Optimize Extraction Solvent: Solvents like isopropanol, cyclohexane, and dichloromethane have shown good recovery for docosenamides from polymer matrices.[3][4][5] The choice depends on the matrix itself. For example, isopropanol is effective for polyethylene resins with lower densities, while cyclohexane is better for higher-density resins.[4]

  • Employ Advanced Extraction Techniques: Standard liquid extraction may be insufficient. Techniques like Pressurized Fluid Extraction (PFE), Microwave-Assisted Extraction (MAE), or Soxhlet extraction can significantly improve recovery.[3][5][6] Studies have shown microwave techniques can yield recoveries up to 96%.[3]

  • Sample Pre-treatment: Grinding solid samples to a smaller particle size (e.g., 0.5-1.0 mm) increases the surface area and improves extraction efficiency.[4][6] However, be aware that excessive grinding can cause thermal degradation or loss of the analyte to the grinder surface.[4]

Possible Cause 2: Analyte Degradation Although generally stable, trans-13-Docosenamide can degrade under harsh processing conditions (high heat, oxidation), which can affect recovery rates.[3]

• Solution:

  • Use Mild Conditions: Whenever possible, use extraction and sample preparation methods that avoid excessive heat.

  • Inert Atmosphere: If thermal degradation is suspected, perform extractions under a nitrogen atmosphere to prevent oxidation.

Q3: I am detecting trans-13-Docosenamide in my blank samples. What is the source of this contamination?

Possible Cause: Leaching from Laboratory Plastics This is the most common cause of background contamination for fatty amides. Trans-13-Docosenamide and its cis-isomer (Erucamide) are widely used as slip agents and lubricants in the manufacturing of plastic labware, including pipette tips, microcentrifuge tubes, and vials.[7][8]

• Solution:

  • Solvent Pre-Screening: Before preparing samples, rinse your plasticware with the intended solvent and analyze the rinse solution. This will confirm if the plasticware is a source of contamination. Organic solvents are particularly effective at leaching these additives.[7]

  • Use Glassware: Whenever possible, use high-quality borosilicate or silanized glassware for all sample preparation and storage steps.

  • Select "Additive-Free" Plastics: If plasticware is unavoidable, source products that are certified by the manufacturer to be free of slip agents and other polymer additives.

  • Minimize Contact Time: Reduce the amount of time your samples and solvents are in contact with plastic surfaces.

Frequently Asked Questions (FAQs)

Q: What are the key physicochemical properties of trans-13-Docosenamide that make it challenging to analyze?

A: The main challenges stem from its:

• High Molecular Weight (337.58 g/mol ): This results in low volatility, making GC analysis difficult without derivatization.[9][10]

• Low Aqueous Solubility: It is practically insoluble in water, requiring mobile phases with high organic content for LC analysis and making extraction from aqueous biological samples complex.[11]

• "Sticky" Nature: Its long hydrocarbon tail and polar amide group lead to adsorption onto surfaces, causing carryover and poor peak shape.

• Isomeric Similarity: It is the geometric isomer of cis-13-Docosenamide (Erucamide). Separating these two compounds can be difficult as they have very similar physical properties and mass spectra.[9][10] Chromatographic separation is essential for accurate quantification of the specific trans-isomer.

Q: Should I use GC-MS or LC-MS/MS for my analysis?

A: The choice depends on your sample matrix, required sensitivity, and available equipment.

• Choose GC-MS if:

  • You are analyzing relatively clean samples or can perform extensive cleanup.

  • You are comfortable with derivatization (silylation) to improve volatility and peak shape.[2]

  • GC-MS can offer excellent separation and characteristic fragmentation patterns for structural confirmation.[12]

• Choose LC-MS/MS if:

  • You are working with complex matrices (e.g., biological fluids, polymer extracts) where minimal sample cleanup is desired.

  • You need very high sensitivity and selectivity. LC-MS/MS with Multiple Reaction Monitoring (MRM) can detect the analyte at very low levels.

  • You want to avoid a derivatization step.

The following decision tree can guide your choice:

Caption: Method Selection Workflow

Q: How can I differentiate trans-13-Docosenamide from its cis-isomer (Erucamide)?

A: Mass spectrometry alone cannot easily distinguish between cis and trans isomers because they have identical masses and often produce very similar fragmentation patterns.[12] Therefore, chromatographic separation is mandatory.

• Strategy: Develop a chromatographic method with sufficient resolution to separate the two isomers. This typically involves using a long analytical column (for GC) or a high-efficiency column (for LC) and optimizing the temperature gradient (GC) or mobile phase gradient (LC). Isomer separation can be challenging and may require specialized stationary phases or method conditions.[13][14] You will need authentic reference standards for both the cis and trans isomers to confirm their retention times.

Validated Experimental Protocols

Protocol 1: Extraction from a Polymer Matrix

This protocol is a starting point for extracting trans-13-Docosenamide from a polypropylene or polyethylene matrix, based on established methods.[5][6]

Objective: To efficiently extract the analyte from a solid polymer sample for subsequent analysis.

Materials:

• Polymer sample (e.g., pellets, film)

• Grinder or cryomill

• Pressurized Fluid Extractor (PFE) or Microwave-Assisted Extractor (MAE)

• Isopropanol (HPLC grade)

• Internal Standard (e.g., Stearamide, if not present in the sample)

• Glass vials

Procedure:

• Sample Preparation: Cryogenically grind ~2 g of the polymer sample to a fine powder (~0.5 mm particle size).[4]

• Internal Standard Spiking: Accurately weigh the ground sample and spike with a known concentration of the internal standard.

• Extraction (PFE Method):

  • Load the sample into the PFE extraction cell.

  • Set the extraction solvent to 100% Isopropanol.

  • Set the temperature to 105°C.

  • Perform two static extraction cycles of 8 minutes each.[5]

• Concentration: Collect the extract and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume of a suitable solvent for your chromatographic analysis (e.g., 1 mL of 90:10 Acetonitrile:Water for LC-MS).

• Filtration: Filter the reconstituted sample through a 0.22 µm PTFE syringe filter into an analysis vial.

Caption: Polymer Extraction Workflow

Protocol 2: GC-MS Analysis (with Derivatization)

Objective: To quantify trans-13-Docosenamide after converting it to its less polar TMS-derivative.

Parameter	Setting	Rationale
Derivatization Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS	Effectively silylates the amide group to increase volatility and improve peak shape.[2]
Reaction	Heat sample extract with BSTFA at 70°C for 30 min	Ensures complete derivatization.
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)	Standard non-polar column provides good separation for a wide range of analytes.
Inlet Temperature	280°C	Ensures volatilization without thermal degradation.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Standard carrier gas for GC-MS.
Oven Program	Start at 150°C, hold 1 min, ramp to 320°C at 15°C/min, hold 5 min	Gradient required to elute the high molecular weight analyte in a reasonable time.
MS Source Temp	230°C	Standard condition.
MS Quad Temp	150°C	Standard condition.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for identification.
Key Fragment Ions	m/z 409 (M+), 116, 73	The TMS-derivative molecular ion (M+) is 409. Key fragment ions can be used for SIM or MRM.[2]

Protocol 3: LC-MS/MS Analysis

Objective: To directly quantify trans-13-Docosenamide with high sensitivity and selectivity.

Parameter	Setting	Rationale
LC Column	C18, 100 mm x 2.1 mm, <2.7 µm particle size	High-efficiency column for good separation from matrix components and isomers.
Mobile Phase A	Water + 5 mM Ammonium Formate + 0.1% Formic Acid	Standard aqueous mobile phase for reversed-phase ESI+.
Mobile Phase B	Acetonitrile/Methanol (95:5) + 0.1% Formic Acid	Strong organic mobile phase for eluting the hydrophobic analyte.
Gradient	Start at 60% B, ramp to 98% B over 8 min, hold 2 min, re-equilibrate	A starting high organic content prevents on-column precipitation.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temperature	40°C	Improves peak shape and reduces viscosity.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	The amide group is readily protonated.
Precursor Ion	[M+H]+ = m/z 338.3	The protonated molecular ion.[8]
Product Ions	To be determined empirically by infusing a standard. Likely fragments would involve neutral loss of water or ammonia.	Product ions are specific to the instrument and collision energy used.

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Technical Support Center: Optimizing GC-MS for Fatty Acid Amide Isomer Separation

Welcome to the technical support center for the analysis of fatty acid amide (FAA) isomers by Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of separating and identifying structurally similar FAA isomers. Here, we provide in-depth answers to common questions, detailed troubleshooting guides, and validated protocols to enhance the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of fatty acid amide isomers so challenging?

Fatty acid amide isomers, particularly positional and geometric (cis/trans) isomers, possess very similar physicochemical properties. Their boiling points and polarities are nearly identical, making them difficult to resolve using standard chromatographic techniques. For example, oleamide (cis-9-octadecenamide) and its trans-isomer, elaidamide, can be difficult to separate. The challenge is compounded because standard electron ionization (EI) mass spectrometry often produces fragment ions that are not informative enough to distinguish the exact position of double bonds or branching points.[1] Effective separation, therefore, relies heavily on optimizing the entire GC-MS system, from sample preparation to the chromatographic column and temperature program.

Q2: Is derivatization necessary for analyzing fatty acid amides?

The necessity of derivatization depends on the specific amides and the GC system's condition.

• Direct Analysis: Some primary fatty acid amides can be analyzed directly without derivatization.[2][3] This approach simplifies sample preparation but may lead to issues like peak tailing due to the polarity of the amide group, especially if there are active sites in the GC inlet or column.[2]

• Derivatization: To improve thermal stability and chromatographic peak shape, derivatization is often recommended. Trimethylsilylation (TMS) is a common method for fatty acid amides, converting the polar N-H group into a less polar and more volatile TMS group.[4] This process can significantly improve peak symmetry and sensitivity. The limit of detection for silylated amides can be as low as approximately 1 pmol.[4]

The decision to derivatize should be based on an initial assessment. If direct injection yields poor peak shape or low response, derivatization is a logical next step.

Q3: What is the most critical factor for achieving good isomer separation?

Without question, the GC column selection is the most critical factor. The stationary phase chemistry dictates the separation mechanism. For FAA isomers, especially unsaturated ones, a highly polar stationary phase is required to resolve differences in geometry (cis/trans) and double bond position.[5][6][7]

GC Column Selection Guide

Choosing the right column requires understanding the principle that "like dissolves like."[8] To separate polar isomers, a polar stationary phase is needed. Highly polar cyanopropyl siloxane phases are the industry standard for this application.

Stationary Phase Type	Common Trade Names	Polarity	Key Strengths for FAA Isomer Separation	Typical Dimensions
High-Polarity Biscyanopropyl Siloxane	SP-2560, HP-88, CP-Sil 88	Very High	Excellent for separating geometric (cis/trans) and positional isomers of unsaturated FAAs.[6][9] Often considered the gold standard.	100 m x 0.25 mm, 0.20 µm
Mid-to-High Polarity Cyanopropylphenyl Siloxane	BPX70, DB-23	High	Good resolution for many isomers and offers better thermal stability and lower bleed than traditional wax columns, making it suitable for GC-MS.[5][7]	60 m x 0.25 mm, 0.25 µm
Polyethylene Glycol (Wax)	DB-WAX, HP-INNOWax	High	Good for general FAME analysis but typically provides insufficient resolution for complex cis/trans isomer mixtures.[6][9]	30 m x 0.25 mm, 0.25 µm
5% Phenyl Polysilphenylene-siloxane	HP-5MS	Low	Provides baseline separation between saturated and unsaturated PFAMs but is not suitable for resolving geometric or positional isomers.[7]	30 m x 0.25 mm, 0.25 µm

Expert Insight: For challenging separations involving multiple positional and geometric isomers, a long (e.g., 100 m) highly polar cyanopropyl column is strongly recommended.[5] The increased column length provides a higher number of theoretical plates, enhancing resolving power.[8]

Troubleshooting Guide: Common GC-MS Issues

This section addresses specific problems you may encounter during your analysis.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Description: Peaks are asymmetric, with a "tail" or "front" extending from the main peak. This compromises resolution and integration accuracy.

Causality Workflow:

Caption: Troubleshooting logic for poor peak shape.

In-Depth Explanation:

• Active Sites: Free silanol groups in glass liners or on the column surface can form hydrogen bonds with the polar amide group, causing peak tailing.[10] Using ultra-inert liners and gold-plated seals minimizes these interactions.[11]

• Incomplete Derivatization: If derivatization is incomplete, the remaining free amides will exhibit poor peak shape.[11] Ensure your derivatization protocol uses a sufficient excess of reagent and optimal reaction conditions.[4]

Problem 2: Co-elution or Poor Resolution of Isomers

Description: Two or more isomers elute at or very near the same retention time, resulting in overlapping peaks that cannot be accurately quantified.

Parameter Optimization Strategy:

Caption: Optimization workflow for resolving co-eluting isomers.

In-Depth Explanation:

• Oven Temperature Program: The ramp rate has the most significant effect on the resolution of analytes.[12] A slower temperature ramp increases the interaction time of the analytes with the stationary phase, allowing for finer separation of closely eluting isomers. A good starting point is a ramp rate of 10°C/min, which can be optimized by decreasing it in steps of 2-5°C/min.[12] For very difficult separations, an isothermal hold at a specific temperature might be necessary.[13]

• Column Choice: As stated earlier, this is paramount. If you are using a mid-polarity column like a DB-5MS and experiencing co-elution, switching to a high-polarity cyanopropyl column like a BPX70 or HP-88 is the most effective solution.[7]

Experimental Protocols & Method Parameters

Protocol 1: Trimethylsilylation of Fatty Acid Amides

This protocol is adapted from established methods for silylating active hydrogen compounds for GC-MS analysis.[4]

Materials:

• Dried fatty acid amide sample (1-5 mg)

• Pyridine (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Reaction vial with PTFE-lined cap

• Heating block or oven

Step-by-Step Procedure:

• Place 1-5 mg of the dried sample into a reaction vial.

• Add 100 µL of anhydrous pyridine to dissolve the sample.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Securely cap the vial and vortex briefly.

• Heat the vial at 60-70°C for 30 minutes.

• Cool the vial to room temperature.

• The sample is now ready for injection. The reaction mixture can often be injected directly. If necessary, it can be diluted with an appropriate solvent like hexane.

Trustworthiness Check: Always run a derivatization blank (reagents only) to check for contaminants. Analyze a known standard to confirm complete derivatization (i.e., disappearance of the underivatized amide peak and appearance of the TMS-amide peak).

Table 2: Recommended Starting GC-MS Parameters

These parameters provide a robust starting point for method development. Optimization will be required based on your specific isomers and instrumentation.

Parameter	Recommended Setting	Rationale & Expert Insight
GC Column	HP-88, CP-Sil 88, or equivalent	As discussed, these highly polar phases are essential for resolving cis/trans and positional isomers.[6]
Dimensions	100 m x 0.25 mm ID, 0.20 µm film	A long column maximizes resolution. The 0.25 mm ID offers a good balance between efficiency and sample capacity.[5][8]
Carrier Gas	Helium	Inert and provides good efficiency. Use in constant flow mode at ~1.0-1.5 mL/min.
Inlet	Split/Splitless	Use split mode (e.g., 50:1 ratio) for concentrated samples to avoid column overload. Use splitless for trace analysis.
Inlet Temp.	250 - 280 °C	Must be high enough to ensure rapid volatilization of the highest boiling point amide without causing thermal degradation.
Oven Program	Initial: 140°C (hold 5 min)Ramp 1: 2°C/min to 240°CHold: 10 min	A low initial temperature and slow ramp rate are crucial for separating complex isomer clusters.[12][14] Adjust based on your specific analytes.
MS Ion Source	Electron Ionization (EI)	Standard ionization technique providing reproducible fragmentation patterns for library matching.[4]
Source Temp.	230 °C	A good starting point. Higher temperatures can sometimes increase fragmentation but may reduce the abundance of the molecular ion.[15][16]
Quadrupole Temp.	150 °C	Standard setting for most systems.[17]
Acquisition	SCAN (m/z 50-550) & SIM	Use SCAN mode for initial identification. For quantification, use Selected Ion Monitoring (SIM) of characteristic ions to dramatically improve sensitivity and selectivity.[7][18] For silylated amides, ions like m/z 73 and M-15 are often monitored.

References

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• Matus-Ortega, M. E., et al. (1999). Determination of fatty acid amides as trimethylsilyl derivatives by gas chromatography with mass spectrometric detection. Journal of Chromatography A, 849(2), 541-552. Available at: [Link]

• Link, W. E., et al. (1959). The Gas Chromatographic Analysis of the Derivatives of Fatty Acids. Journal of the American Oil Chemists' Society. Available at: [Link]

• Vickers, A. (n.d.). Column Selection for the Analysis of Fatty Acid Methyl Esters Application. ResearchGate. Available at: [Link]

• Ubhayasekera, S. J. K. A., et al. (2019). Free fatty acid determination in plasma by GC-MS after conversion to Weinreb amides. ResearchGate. Available at: [Link]

• Agilent Technologies. (2008). Agilent J&W GC Column Selection Guide. Postnova Analytics GmbH. Available at: [Link]

• Li, Y., et al. (2022). Qualitative and Quantitative Analysis of Six Fatty Acid Amides in 11 Edible Vegetable Oils Using Liquid Chromatography–Mass Spectrometry. Frontiers in Nutrition, 9. Available at: [Link]

• Li, Y., et al. (2022). Qualitative and Quantitative Analysis of Six Fatty Acid Amides in 11 Edible Vegetable Oils Using Liquid Chromatography-Mass Spectrometry. Frontiers in Nutrition. Available at: [Link]

• McKenna, M. P. (1986). The Determination of Fatty Acid Primary Amides by Capillary Gas Chromatography. Journal of the American Oil Chemists' Society. Available at: [Link]

• Sultana, T., & Johnson, M. E. (2006). Sample preparation and gas chromatography of primary fatty acid amides. Journal of Chromatography A, 1101(1-2), 278-285. Available at: [Link]

• McKenna, M. P. (1986). The Determination of Fatty Acid Primary Amides by Capillary Gas Chromatography. Journal of the American Oil Chemists' Society, 63(10), 1334-1338. Available at: [Link]

• European Commission. (n.d.). Optimization of the GC method for routine analysis of the fatty acid profile in several food samples. Available at: [Link]

• LCGC International. (2017). The Secrets of Successful Temperature Programming. Available at: [Link]

• LabRulez LCMS. (n.d.). Analysis of Fatty Acid Amides (Erucic Acid Amide, Oleic Acid Amide). Available at: [Link]

• SCIEX. (n.d.). Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system. Available at: [Link]

• Kuhnt, K., et al. (2012). A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. Journal of Chromatography B, 909, 37-44. Available at: [Link]

• Hartleb, M., et al. (2022). Potential of atmospheric pressure ionization sources for the analysis of free fatty acids in clinical and biological samples by gas chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry, 414(23), 6767-6779. Available at: [Link]

• CABI Digital Library. (n.d.). Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. Available at: [Link]

• PubMed Central. (2021). A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers. Available at: [Link]

• Agilent Technologies. (n.d.). Rapid Separation of trans/cis Fatty Acid Methyl Esters with Agilent DB-FastFAME GC Column. Available at: [Link]

• ResearchGate. (n.d.). Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. Available at: [Link]

• Frontiers. (2022). Qualitative and Quantitative Analysis of Six Fatty Acid Amides in 11 Edible Vegetable Oils Using Liquid Chromatography–Mass Spectrometry. Available at: [Link]

• Shimadzu Corporation. (n.d.). Analysis of Fatty Acid Amides (Erucic Acid Amide, Oleic Acid Amide). Available at: [Link]

• ResearchGate. (n.d.). GC Analysis of Primary Fatty Acid Amides in Animal Fat. Available at: [Link]

• Agilent Technologies. (n.d.). Comprehensive Analysis of FAMEs, Fatty Acids, and Triglycerides. Available at: [Link]

• ResearchGate. (2022). Qualitative and Quantitative Analysis of Six Fatty Acid Amides in 11 Edible Vegetable Oils Using Liquid Chromatography–Mass Spectrometry. Available at: [Link]

• American Journal of Chemistry and Applications. (2020). Fatty Amides in Minutes: Direct Formation from Fatty Esters in a Green Synthetic Process. Available at: [Link]

• Journal of Oleo Science. (2018). Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. Available at: [Link]

• ACS Publications. (2009). A Gas Chromatography/Electron Ionization−Mass Spectrometry−Selected Ion Monitoring Method for Determining the Fatty Acid Pattern in Food after Formation of Fatty Acid Methyl Esters. Available at: [Link]

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• Agilent Technologies. (2022). How to Troubleshoot and Improve your GC/MS. YouTube. Available at: [Link]

• Chromatography Forum. (2013). GCMS problem running fatty acids. Available at: [Link]

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• Nature. (n.d.). Analysis of fatty acids by mass spectrometry in the selected ion monitoring mode. Available at: [Link]

• Duquesne Scholarship Collection. (n.d.). Targeted Lipidomics: Analytical Strategies for Fatty Amides. Available at: [Link]

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Technical Support Center: LC-MS Sensitivity for Long-Chain Fatty Acid Amides

Welcome to the technical support center for the analysis of long-chain fatty acid amides (LCFAAs). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently asked questions (FAQs) to enhance the sensitivity and robustness of your LC-MS experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the signal for my long-chain fatty acid amides so low?

Low sensitivity for LCFAAs is a common challenge stemming from their chemical properties. These molecules are often nonpolar and lack easily ionizable functional groups, leading to poor ionization efficiency, especially with Electrospray Ionization (ESI).[1][2] Key contributing factors include:

• Poor Ionization Efficiency: The amide group is not as readily protonated or deprotonated as other functional groups, leading to a weak response in the MS source.

• Matrix Effects: Biological samples are complex. Highly abundant lipids, such as phospholipids, can co-elute and suppress the ionization of your target LCFAAs.[3]

• Suboptimal Chromatography: Poor peak shape (e.g., broad or tailing peaks) dilutes the analyte concentration as it enters the mass spectrometer, reducing the signal-to-noise ratio.[3][4] This can be caused by issues with the column or mobile phase mismatch.[3]

• Solubility Issues: LCFAAs are hydrophobic and may not be fully soluble in mobile phases with a high aqueous content, leading to sample loss and poor peak shape.[5]

Q2: Should I use ESI, APCI, or APPI for my analysis?

The choice of ionization source is critical and depends on the specific properties of your analytes.

• Electrospray Ionization (ESI): ESI is the most common LC-MS interface and works well for polar to moderately polar molecules.[1] For LCFAAs, ESI can be effective, particularly when mobile phase additives are used to promote the formation of adducts like [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺.[6][7] However, it is highly susceptible to ion suppression from matrix components.[8] ESI is generally preferred when employing chemical derivatization strategies that introduce a charged group.[9]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar to nonpolar molecules that are thermally stable.[1][7] It involves vaporizing the analyte and mobile phase at high temperatures before ionization via corona discharge.[1] For underivatized, nonpolar LCFAAs, APCI can offer better sensitivity and be less prone to matrix effects compared to ESI.[7][10]

• Atmospheric Pressure Photoionization (APPI): APPI is another excellent option for nonpolar compounds and is often more sensitive than APCI.[10][11] It uses photons to ionize the analyte, which can lead to cleaner spectra and less background noise.[11]

Q3: Which is better for fatty acid amides: Positive or Negative Ion Mode?

For native (underivatized) fatty acid amides, positive ion mode is almost always the preferred choice. The amide functional group can be protonated to form [M+H]⁺ ions or form adducts with cations from the mobile phase (e.g., Na⁺, NH₄⁺).

Negative ion mode is generally not effective for amides as they lack an acidic proton and do not readily form negative ions. This contrasts with their precursor fatty acids, which are often analyzed in negative ion mode by deprotonating the carboxylic acid group to form [M-H]⁻.[12][13] However, even for fatty acids, this approach can suffer from low sensitivity in the acidic mobile phases typically used for reversed-phase chromatography.[12][13]

Q4: What are the most common sources of contamination and carryover?

Contamination and carryover are significant issues in high-sensitivity lipid analysis.[3] Common sources include:

• Sample Preparation: Plasticizers (e.g., phthalates) leaching from tubes and pipette tips, and cross-contamination between samples.

• LC System: The autosampler is a primary source of carryover. Lipids are "sticky" and can adsorb to the needle, seat, and tubing. Using strong needle wash solutions is critical.

• Mobile Phase: Impurities in solvents and additives can create high background noise and form adducts with your analyte.[14] Always use LC-MS grade solvents.[14]

Troubleshooting and Optimization Guides

Guide 1: Optimizing Liquid Chromatography

Proper chromatographic separation is the foundation of a sensitive LC-MS assay. It separates analytes from matrix interferences and delivers sharp, concentrated peaks to the MS.[3]

Column Selection

• Reversed-Phase (RP) C18 Columns: These are the workhorses for lipid analysis, separating molecules based on hydrophobicity.[15] Longer carbon chains and saturation increase retention time. For LCFAAs, a C18 column is an excellent starting point.

• Phenyl Columns: For certain mid-to-long chain fatty acids and their derivatives, phenyl columns can provide effective separation and may be a good alternative to C18.[16]

Mobile Phase Composition

The mobile phase influences both chromatographic separation and ionization efficiency.[17] Using additives is highly recommended to improve analyte signal.[6][17]

• Solvents: A typical mobile phase system uses water with an additive as Mobile Phase A and an organic solvent mixture (e.g., acetonitrile/isopropanol) with an additive as Mobile Phase B.[18] Isopropanol is often included in the strong solvent to improve the elution and peak shape of very hydrophobic lipids.[6]

• Additives for Positive Ion Mode (ESI):

  • Ammonium Formate/Acetate (5-10 mM): These salts are excellent for promoting the formation of [M+NH₄]⁺ adducts, which are often more stable and abundant than the [M+H]⁺ ion for lipids.[6][18]

  • Formic/Acetic Acid (0.05-0.1%): These acids help to protonate the analytes to form [M+H]⁺ ions and can improve peak shape.[6][17] A combination of an ammonium salt and an acid is often optimal.[18][19]

LC Parameters Optimization Workflow

Caption: Workflow for optimizing LC parameters for LCFAA analysis.

Guide 2: Enhancing Mass Spectrometry Detection

MS parameters must be tuned specifically for your analytes and LC conditions.[20]

Ionization Source Parameter Tuning

The goal is to efficiently generate gas-phase ions from the liquid eluent.[4]

• Gas Temperatures (Nebulizer, Heater): For APCI, a high temperature is needed to vaporize the sample.[1] For ESI, temperatures must be optimized to desolvate the droplets without causing thermal degradation of the analyte.

• Gas Flows (Nebulizer, Drying Gas): These assist in droplet formation and desolvation. Higher LC flow rates generally require higher gas flows.

• Capillary/Corona Voltage: This is the primary voltage for creating the spray (ESI) or initiating ionization (APCI). It should be optimized for maximum signal intensity.

Comparison of Ionization Techniques

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Atmospheric Pressure Photoionization (APPI)
Principle	Ionization from charged droplets in a high electric field.[21]	Corona discharge ionizes mobile phase, which transfers charge to the analyte.[7]	UV photons ionize a dopant or analyte directly.[10]
Best For	Polar to medium-polarity molecules; thermally labile compounds.[1]	Medium-polarity to nonpolar, thermally stable molecules.[1][7]	Nonpolar compounds; less susceptible to ion suppression.[11]
LCFAAs Suitability	Good, especially with additives or derivatization.[6][9]	Often better than ESI for underivatized, nonpolar LCFAAs.[22]	Can be 2-4x more sensitive than APCI for lipids.[10][11]
Matrix Effect	High susceptibility to ion suppression.[8]	Less susceptible than ESI.	Low susceptibility.

Guide 3: Effective Sample Preparation

The goal of sample preparation is to extract the LCFAAs from the biological matrix while removing interfering substances like salts and phospholipids.[3][15]

Solid-Phase Extraction (SPE)

SPE is a highly effective technique for cleaning up and concentrating LCFAAs from complex total lipid extracts.[23] A normal-phase sorbent (e.g., silica) can be used to separate lipids based on polarity.

Protocol: SPE for Isolation of LCFAAs

This protocol is adapted from methodologies designed for the isolation of primary fatty acid amides from total lipid extracts.[23]

• Column Conditioning: Condition a normal-phase silica SPE cartridge (e.g., 500 mg) by washing sequentially with 5 mL of hexane, 5 mL of diethyl ether, and 5 mL of chloroform.

• Sample Loading: Dissolve the dried total lipid extract in a small volume (~200 µL) of chloroform. Load the sample onto the conditioned SPE cartridge.

• Wash Step 1 (Elute Nonpolar Lipids): Wash the cartridge with 10 mL of chloroform/hexane (1:1, v/v) to elute very nonpolar lipids like cholesterol esters. Discard the eluent.

• Wash Step 2 (Elute Neutral Lipids): Wash the cartridge with 10 mL of diethyl ether/hexane (1:1, v/v) to elute neutral lipids like triglycerides. Discard the eluent.

• Analyte Elution: Elute the target fatty acid amides with 10 mL of ethyl acetate or methanol. The choice of solvent may require optimization based on the specific amide's polarity.

• Dry Down & Reconstitution: Evaporate the collected fraction to dryness under a stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of a solvent compatible with your LC mobile phase (e.g., isopropanol/acetonitrile 1:1).

Guide 4: Chemical Derivatization for Maximum Sensitivity

For trace-level quantification, chemical derivatization is often the most powerful strategy to boost sensitivity. The most successful approach for molecules with carboxylic acid or amide precursors is "charge-reversal" derivatization.[24][25]

Principle of Charge-Reversal Derivatization

This strategy involves covalently attaching a tag with a permanent positive charge to the analyte.[12] For fatty acid amides, this typically requires hydrolysis back to the parent fatty acid first, followed by derivatization of the resulting carboxylic acid. The derivatized analyte is then analyzed in positive ion mode ESI. This approach offers several advantages:

• Dramatically Increased Ionization Efficiency: The permanent positive charge ensures the molecule is readily ionized in the ESI source.[12] Sensitivity gains of over 10,000-fold have been reported for fatty acids.[12][26]

• Moves Analyte to a Cleaner Part of the Spectrum: It shifts the m/z of the analyte, potentially moving it away from low-mass background noise.

• Improved Chromatography: The derivatizing agent can alter the chromatographic properties of the analyte for better separation.

A common reagent for this is N-(4-aminomethylphenyl)pyridinium (AMPP).[12][27]

Workflow: Derivatization for Enhanced Sensitivity

Caption: Workflow for enhancing sensitivity via hydrolysis and charge-reversal derivatization.

Protocol: AMPP Derivatization of Fatty Acids

This protocol is for the derivatization of the carboxylic acid group. If starting with amides, they must first be hydrolyzed to the corresponding fatty acids.

• Sample Preparation: To the dried fatty acid sample, add 50 µL of a 10 mg/mL solution of AMPP in acetonitrile.

• Coupling Agent: Add 50 µL of a 10 mg/mL solution of a coupling agent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in acetonitrile.

• Reaction: Vortex the mixture and allow it to react at room temperature for 60 minutes or at 60°C for 30 minutes.

• Dilution: After the reaction, dilute the sample to the desired final concentration with the initial mobile phase for LC-MS analysis.

• Analysis: Inject the sample and analyze using positive ion ESI-MS. Monitor for the specific m/z of the derivatized fatty acid amide.

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• improving-negative-liquid-chromatography-electrospray-ionization-mass-spectrometry-lipidomic-analysis-of-human-plasma-using-acetic-acid-as-a-mobile-phase-additive. Ask this paper | Bohrium.
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Technical Support Center: Troubleshooting Common Interferences in Plant Lipid Extraction

Welcome to the Technical Support Center for plant lipid extraction. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the extraction of lipids from plant samples. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly format to help you optimize your experimental workflows and ensure the integrity of your results.

Table of Contents

• Enzymatic Degradation: The Lipase Menace

  • FAQ 1: My lipid profile shows high levels of free fatty acids and phosphatidic acid. What's causing this?

  • Troubleshooting Guide: Inactivating Lipases Before and During Extraction.

• Pigment Interference: The Chlorophyll Problem

  • FAQ 2: My lipid extract is intensely green. How does chlorophyll interfere with my analysis, and how can I remove it?

  • Troubleshooting Guide: Methods for Chlorophyll Removal from Plant Lipid Extracts.

• Contamination with Polar Molecules: Sugars and Other Carbohydrates

  • FAQ 3: I suspect my lipid extract is contaminated with sugars. How can I confirm this and purify my sample?

  • Troubleshooting Guide: Separating Sugars from Lipid Extracts.

• Free Fatty Acid Contamination

  • FAQ 4: My sample contains a high concentration of free fatty acids that are not a result of lipase activity. How can I remove them?

  • Troubleshooting Guide: Removing Free Fatty Acids from Plant Oil Extracts.

• The Role of Water: A Double-Edged Sword

  • FAQ 5: I'm working with both dry seeds and high-water content leaves. How should I adjust my extraction protocol for different water content in my samples?

  • Troubleshooting Guide: Managing Water Content in Plant Lipid Extraction.

• References

Enzymatic Degradation: The Lipase Menace

Plant tissues are rich in lipases, which can become active upon tissue disruption and alter the lipid composition of your sample, leading to inaccurate results.[1][2]

FAQ 1: My lipid profile shows high levels of free fatty acids and phosphatidic acid. What's causing this?

Answer: The presence of high concentrations of free fatty acids, lysophospholipids, and phosphatidic acid in your lipid extract is a strong indicator of lipase activity.[1] When plant cells are damaged during harvesting or homogenization, lipases are released and can rapidly break down glycerolipids.[1][2] This enzymatic degradation can occur even at low temperatures and in the presence of organic solvents.[1]

Troubleshooting Guide: Inactivating Lipases Before and During Extraction

To ensure the scientific integrity of your lipid profile, it is crucial to inactivate lipases at the earliest stage of your workflow.

Method 1: Hot Isopropanol Inactivation

This method is highly effective for inactivating lipases before extraction.[1][3]

Protocol:

• Immediately after harvesting, place the plant tissue into pre-heated isopropanol (85°C) containing 0.01% butylated hydroxytoluene (BHT) as an antioxidant.[1]

• Maintain the temperature for 15 minutes to ensure complete inactivation of lipases.[1]

• Allow the sample to cool to room temperature before proceeding with homogenization and lipid extraction.[1]

Method 2: Acidified Solvent Extraction

The inclusion of an acid in the extraction solvent can effectively inhibit lipase activity.[1][2]

Protocol:

• Prepare a solvent mixture of chloroform, methanol, and glacial acetic acid. A common ratio is 10:10:1 (v/v/v).[1]

• Homogenize the plant tissue directly in the cold, acidified solvent mixture.[1]

• The low temperature and acidic environment will minimize lipase activity during the extraction process.

Workflow for Lipase Inactivation

Caption: Lipase inactivation workflow.

Pigment Interference: The Chlorophyll Problem

Chlorophyll is a common contaminant in lipid extracts from photosynthetic tissues and can interfere with subsequent analyses.[4][5]

FAQ 2: My lipid extract is intensely green. How does chlorophyll interfere with my analysis, and how can I remove it?

Answer: The green color of your extract is due to the presence of chlorophyll.[4] Chlorophyll can interfere with spectroscopic measurements, and its derivatives can co-elute with lipids in chromatographic analyses, leading to inaccurate quantification.[6] It is also known to interfere with bioactivity screening.[5]

Troubleshooting Guide: Methods for Chlorophyll Removal from Plant Lipid Extracts

Several methods can be employed to "degreen" your lipid extracts.

Method 1: Liquid-Liquid Partitioning

This is a simple and effective method for removing chlorophyll.[5]

Protocol:

• Dissolve your lipid extract in a non-polar solvent like petroleum ether or n-hexane.[5]

• Wash the organic phase with an aqueous acetone solution (75-80% acetone in water).[5]

• Chlorophyll will partition into the aqueous acetone phase, while the lipids will remain in the non-polar phase.[5]

• Repeat the washing step until the organic phase is colorless.

• Wash the final organic phase with water to remove any residual acetone.[5]

Method 2: Solid-Phase Extraction (SPE)

SPE offers a more controlled and potentially more efficient way to remove pigments.[6]

Protocol:

• Choose a suitable SPE cartridge, such as reversed-phase C18 or graphitized carbon.[5][6]

• Condition the cartridge according to the manufacturer's instructions.

• Load your lipid extract onto the cartridge.

• Wash the cartridge with a polar solvent (e.g., methanol/water mixture) to elute the more polar lipids, leaving the chlorophyll and other non-polar compounds adsorbed to the stationary phase.[6]

• Alternatively, use a non-polar solvent to elute the lipids while the chlorophyll is retained. The choice of elution solvent will depend on the specific lipids of interest.

Decision Tree for Chlorophyll Removal

Caption: Choosing a chlorophyll removal method.

Contamination with Polar Molecules: Sugars and Other Carbohydrates

Sugars and other soluble carbohydrates are abundant in plant tissues and can be co-extracted with lipids, especially when using more polar solvent systems.[7]

FAQ 3: I suspect my lipid extract is contaminated with sugars. How can I confirm this and purify my sample?

Answer: Sugar contamination can interfere with the accurate quantification of lipids and may affect downstream applications. A simple way to remove sugars is through a water wash of the organic extract.

Troubleshooting Guide: Separating Sugars from Lipid Extracts

Method 1: Biphasic Washing

This is a standard step in many lipid extraction protocols, such as the Bligh and Dyer method.[1]

Protocol:

• After the initial monophasic extraction with a chloroform:methanol:water mixture, induce phase separation by adding more chloroform and water (or a salt solution like KCl).[1]

• Vortex the mixture thoroughly and then centrifuge to separate the layers.

• The lipids will partition into the lower chloroform layer, while sugars and other polar molecules will remain in the upper aqueous methanol layer.[1]

• Carefully collect the lower chloroform layer containing the purified lipids.

Method 2: Solid-Phase Extraction (SPE)

For more rigorous cleanup, SPE can be employed.

Protocol:

• Use a C18 SPE column.[7]

• Apply your extract to the column.

• Wash the column with water to remove the highly polar sugars.[7]

• Elute your lipids with a non-polar solvent like hexane or chloroform.

Free Fatty Acid Contamination

High levels of free fatty acids (FFAs) can be present in plant oils, which can affect the quality and stability of the oil.[8]

FAQ 4: My sample contains a high concentration of free fatty acids that are not a result of lipase activity. How can I remove them?

Answer: Free fatty acids can be removed through a process called neutralization, which involves converting them into soaps that can then be separated from the neutral lipids.[8]

Troubleshooting Guide: Removing Free Fatty Acids from Plant Oil Extracts

Method: Alkali Refining (Neutralization)

This method uses a weak base to saponify the free fatty acids.

Protocol:

• Dissolve the lipid extract in a suitable solvent.

• Add a dilute solution of an alkali, such as sodium hydroxide or potassium hydroxide, to the extract.[8][9]

• The free fatty acids will react with the alkali to form soaps.

• The soap stock can then be separated from the oil by centrifugation or gravity settling.[8]

• The oil phase should be washed with water to remove any residual soap.

The Role of Water: A Double-Edged Sword

The water content of plant samples can significantly impact lipid extraction efficiency.[1][10]

FAQ 5: I'm working with both dry seeds and high-water content leaves. How should I adjust my extraction protocol for different water content in my samples?

Answer: The amount of water in your sample is a critical factor in achieving a single-phase solvent system during the initial extraction, which is essential for efficiency. For high-water content tissues like leaves, you may not need to add water to your initial chloroform:methanol mixture.[1] Conversely, for dry samples like seeds, the addition of water is necessary to create the monophasic system.[1]

Troubleshooting Guide: Managing Water Content in Plant Lipid Extraction

Sample Type	Water Content	Protocol Adjustment	Rationale
Leaves, fresh shoots	High	Use a chloroform:methanol mixture without added water for the initial extraction.[1]	The water present in the tissue is sufficient to form a monophasic solution with the chloroform and methanol.
Seeds, lyophilized tissue	Low	Add water to the chloroform:methanol extraction solvent.[1]	Water is required to create the monophasic system necessary for efficient extraction of lipids from the dry tissue.

A novel approach involves adding a water treatment step between two solvent extraction stages, which has been shown to enhance the extraction of intracellular lipids like triacylglycerols.[11]

References

• Vu, H. S., Roth, M. R., & Welti, R. (2014). Lipid Isolation from Plants. In Plant Lipids (pp. 1-11). Humana Press. [Link]

• Shiva, S., & Welti, R. (2021). Three Methods to Extract Membrane Glycerolipids: Comparing Sensitivity to Lipase Degradation and Yield. In Plant Lipids (pp. 13-24). Humana Press. [Link]

• Narayana, V., & Roston, R. L. (2021). Advances in Lipid Extraction Methods—A Review. Molecules, 26(24), 7695. [Link]

• Sendker, J. (2017). Answer to "How to remove lipids and pigments from plants for high through put screening?". ResearchGate. [Link]

• Various Authors. (n.d.). 166 questions with answers in LIPID EXTRACTION | Science topic. ResearchGate. [Link]

• Mirajkar, A. (2016). Answer to "How can I eliminate chlorophyll content completely from my small amount sample?". ResearchGate. [Link]

• Kansas State University. (2025). Lipid Profiling Extraction Method for Arabidopsis Leaves. Kansas State University. [Link]

• Breil, C., Vian, M. A., Zemb, T., Kunz, W., & Chemat, F. (2017). Current lipid extraction methods are significantly enhanced adding a water treatment step in Chlorella protothecoides. Bioresource technology, 224, 1-7. [Link]

• Various Authors. (2018). How can I separate out lipids from plant extract containing plant pigments?. ResearchGate. [Link]

• Christophoridou, S. (2015). Answer to "Can anybody help me to remove free sugars from crude plant extracts?". ResearchGate. [Link]

• Kim, J. H., Kim, J. H., & Lee, J. H. (2017).

• oil-expeller.net. (n.d.). Neutralization-A Refining Process to Remove Free Fatty Acids. oil-expeller.net. [Link]

• Chemat, F., Abert-Vian, M., Fabiano-Tixier, A. S., Strube, J., Uhlenbrock, L., Gunjevic, V., & Cravotto, G. (2022). Plant Extraction in Water: Towards Highly Efficient Industrial Applications. Molecules, 27(21), 7483. [Link]

• Cyberlipid. (n.d.). General methodologies. Cyberlipid. [Link]

• McCarthy, R. D., & Duthie, A. H. (1962). A rapid method for the separation of free fatty acids from other lipids. Journal of lipid research, 3(1), 117-120. [Link]

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• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in the Chemical Synthesis of trans-13-Docosenamide (Erucamide)

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low yields in the synthesis of trans-13-Docosenamide, a long-chain fatty amide widely used as a slip agent in polymers and for other industrial applications. By understanding the causality behind key reaction parameters, you can systematically optimize your experimental setup for improved efficiency and product purity.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common challenges encountered during the synthesis of trans-13-Docosenamide (erucamide).

Q1: My reaction yield is consistently low. What are the most common culprits?

Low yields in erucamide synthesis often stem from a few critical, interrelated factors involving reaction equilibrium, conditions, and reagents.

• Incomplete Reaction & Equilibrium Issues : The formation of an amide from a carboxylic acid and an amine source is a condensation reaction that produces water as a byproduct.[1] This reaction is often reversible.[2] If water is not removed from the reaction medium, the equilibrium will not favor product formation, leading to an incomplete reaction.

  • Solution : For syntheses run at high temperatures, ensure that the water produced is effectively driven off to shift the equilibrium towards the amide product.[3] Using a Dean-Stark apparatus can be an effective strategy for azeotropic water removal in solvent-based systems.[1]

• Suboptimal Reaction Temperature : Temperature is a critical parameter that can dramatically affect reaction rate and product integrity.

  • Causality : If the temperature is too low, the reaction rate will be impractically slow. If it is too high, it can lead to thermal degradation of the reactants or the desired amide product, and promote side reactions like nitrile formation.[3][4]

  • Solution : Adhere to the optimal temperature for your chosen method. For the chemical catalysis route using erucic acid and urea, a temperature of approximately 190°C is optimal.[3][5][6] In contrast, lipase-catalyzed synthesis requires a much milder temperature of around 60°C.[3][7]

• Incorrect Stoichiometry : An improper molar ratio of reactants is a frequent cause of low conversion, leaving a significant amount of the limiting reagent unreacted.

  • Solution : Carefully control the molar ratio of erucic acid to the amine source. For syntheses utilizing urea, a molar ratio of 1:4 (erucic acid to urea) has been demonstrated to be optimal for achieving high yields.[3][5][7]

• Poor Reagent Quality : Impurities in starting materials, particularly in the erucic acid, can inhibit the catalyst or participate in unwanted side reactions.

  • Solution : Always use high-purity erucic acid.[3] If the purity is questionable, consider purifying the starting material prior to the synthesis.

• Catalyst Inefficiency or Deactivation : The catalyst's role is to increase the reaction rate, and its ineffectiveness will directly translate to poor yield.[3]

  • Solution : Ensure you are using the correct and most active catalyst for your method. For the high-temperature reaction with urea, a mixed catalyst of phosphorus pentoxide (P₂O₅) and ammonium dihydrogen phosphate ((NH₄)H₂PO₄) is reported to be highly effective.[3][5] For enzymatic synthesis, confirm the activity of the lipase (e.g., Novozym 435) and ensure it is stored and handled correctly to prevent deactivation.[3][7]

Q2: I suspect side reactions are occurring. What are the likely byproducts and how can I minimize them?

The formation of byproducts is a common issue, especially in high-temperature syntheses.

• Nitrile Formation : The primary amide product can undergo dehydration at elevated temperatures to form the corresponding nitrile (trans-13-Docosene-nitrile).

  • Solution : Precise temperature control is crucial. Additionally, certain catalysts, such as specific alkyltin derivatives, have been shown to yield high conversions to the amide with minimal nitrile formation.[8]

• Thermal Degradation : Erucamide and its precursors can degrade under excessive heat, leading to discoloration and the formation of various oxidation products.[4]

  • Solution : Monitor the reaction closely using techniques like TLC or HPLC to avoid unnecessarily long reaction times at high temperatures.[3] If product discoloration is an issue, consider using an antioxidant in the reaction or purification stages.[9]

Q3: How can I effectively monitor the reaction to determine the optimal endpoint?

Proper reaction monitoring prevents premature termination (incomplete reaction) or prolonged heating (byproduct formation).

• Chromatographic Methods : Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are invaluable for tracking the disappearance of the erucic acid starting material and the appearance of the erucamide product.[3] These methods provide a qualitative or quantitative snapshot of the reaction's progress. LC with UV/VIS detection is a powerful analytical approach.[10]

• Acid Value Titration : A straightforward and effective method for reactions starting from erucic acid is to periodically take an aliquot of the reaction mixture and determine its acid value. A decreasing acid value directly corresponds to the consumption of the carboxylic acid, and the reaction can be considered complete when the acid value stabilizes at a low level.[8]

Q4: My work-up and purification steps result in significant product loss. What are the best practices for isolating trans-13-Docosenamide?

A high-yield reaction can be undermined by an inefficient purification strategy.

• Neutralization of Unreacted Acid : Before distillation or recrystallization, it is highly recommended to neutralize any unreacted erucic acid. This is typically done by washing the crude product mixture with an aqueous alkaline solution.[3][9][11] This converts the residual fatty acid into its salt, which can be easily separated.

• Recrystallization : This is a standard and effective method for purifying the crude amide.[3] The key is to perform solvent screening to find a suitable solvent or solvent system in which the erucamide has high solubility at elevated temperatures and low solubility at room or sub-ambient temperatures.

• Distillation : For larger-scale purification, molecular or high-vacuum distillation of the neutralized mixture is an excellent method to obtain high-purity erucamide.[9][11]

• Enzyme Removal : In lipase-catalyzed reactions, the immobilized enzyme can be easily and efficiently recovered by simple filtration, allowing it to be reused in subsequent batches.[3]

Optimized Synthesis Protocols

The following protocols are based on established, high-yield methods reported in the literature.

Protocol 1: Erucamide Synthesis via Chemical Catalysis

This protocol is adapted from the kinetic investigation by Awasthi et al. and is designed for high-yield synthesis at atmospheric pressure.[5][6]

• Reactant Preparation : In a reaction vessel equipped with a mechanical stirrer and a condenser, add erucic acid and urea in a 1:4 molar ratio.

• Catalyst Addition : Add the catalyst, a 1:1 (w/w) mixture of phosphorus pentoxide (P₂O₅) and ammonium dihydrogen phosphate ((NH₄)H₂PO₄), at a concentration of 3% by weight of the erucic acid.[3][5]

• Reaction : Heat the mixture to 190°C with constant, vigorous stirring under atmospheric pressure.

• Monitoring : Periodically take samples and analyze them using TLC or by measuring the acid value to monitor the consumption of erucic acid.

• Work-up and Purification : Upon completion, allow the reaction mixture to cool. The crude product can be purified by neutralizing the unreacted acid with an alkaline wash, followed by recrystallization or high-vacuum distillation.[3][11]

Protocol 2: Erucamide Synthesis via Lipase Catalysis

This protocol, based on the work of Awasthi and Singh, offers a milder, enzymatic alternative.[7]

• Reaction Setup : In a suitable reaction vessel, dissolve erucic acid and urea in a 1:4 molar ratio in tert-butyl alcohol.[6][7]

• Enzyme Addition : Add Novozym 435 (immobilized Candida antarctica lipase B) to the mixture, corresponding to 3% of the weight of the erucic acid.[3][7]

• Reaction Conditions : Maintain the reaction at 60°C with constant agitation (e.g., 250 rpm) for approximately 48 hours.

• Monitoring : Monitor the formation of erucamide using TLC or HPLC.

• Product Isolation : After the reaction, recover the enzyme by filtration. Remove the solvent from the filtrate under reduced pressure. The resulting crude erucamide can be further purified by recrystallization.

Data Summary: Comparison of Synthesis Methods

The table below summarizes the key parameters for the two primary synthesis routes.

Parameter	Method 1: Chemical Catalysis	Method 2: Enzymatic (Lipase) Catalysis
Amine Source	Urea	Urea
Molar Ratio (Acid:Urea)	1:4	1:4
Catalyst	P₂O₅ / (NH₄)H₂PO₄ (1:1 w/w)	Novozym 435
Temperature	~190°C	~60°C
Pressure	Atmospheric	Atmospheric
Solvent	None (neat)	tert-Butyl alcohol
Typical Reaction Time	Varies (Requires Monitoring)	~48 hours
Reported Yield	Up to 92%[5][6]	~89%[6][7]
Key Advantage	Faster Reaction Rate	Milder Conditions, High Purity, Reusable Catalyst

Visualization of Workflows

Troubleshooting Logic Flow

The following diagram outlines a logical workflow for diagnosing the cause of low reaction yield.

Caption: A flowchart for diagnosing causes of low yield.

General Synthesis & Purification Workflow

This diagram illustrates the key stages from starting materials to the final purified product.

Caption: General workflow for erucamide synthesis.

References

• BenchChem. (2025). Improving the yield of chemical synthesis of Erucamide. BenchChem Tech Support.

• Awasthi, N. P., Upadhayay, S. K., & Singh, R. P. (2008). Kinetic investigation of erucamide synthesis using fatty acid and urea. Journal of Oleo Science, 57(9), 471-475. [Link]

• Awasthi, N. P., Upadhayay, S. K., & Singh, R. P. (2008). Kinetic Investigation of Erucamide Synthesis Using Fatty Acid and Urea. ResearchGate. [Link]

• Merten, R., & Dhein, R. (1981). U.S. Patent No. 4,277,410. Washington, DC: U.S.
• BenchChem. (2025).

• ResearchGate. (n.d.). (A) The proposed pathway of erucamide metabolism. [Link]

• Awasthi, N. P., & Singh, R. P. (2007). Lipase-catalyzed synthesis of fatty acid amide (erucamide) using fatty acid and urea. Journal of Oleo Science, 56(10), 507-509. [Link]

• Babu, A. S., et al. (2022). Analytical characterization of erucamide degradants by mass spectrometry. ResearchGate. [Link]

• Oil Technologists' Association of India. Journal of Lipid Science and Technology.
• Terry, E. M. (1957). U.S. Patent No. 2,816,903. Washington, DC: U.S.

• Wikipedia. (n.d.). Erucic acid. [Link]

• ResearchGate. (2021). Why did my amide syntesis does not work?. [Link]

• Sane, M., et al. (2021). Amidation Reaction System: Kinetic Studies and Improvement by Product Removal. ACS Omega. [Link]

• MDPI. (2021). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. [Link]

• AIP Publishing. (2019). Profile of Fatty Acid Amides Synthesized from Ketapang Kernel Oil. [Link]

• ACS Publications. (2024). Effects of Erucamide on Fiber “Softness”: Linking Single-Fiber Crystal Structure and Mechanical Properties. ACS Nano. [Link]

• Baumann, W., et al. (1994).
• Agilent. (2007).

• Reddit. (2022). amide coupling help. r/Chempros. [Link]

• Marcato, B., & Vianello, M. (2007). Comparison of three gas chromatography methods for the determination of slip agents in polyethylene films. Journal of Chromatography A, 1150(1-2), 209-213. [Link]

• Semantic Scholar. (n.d.). Determination of Erucamide in Polyethylene Films and Its Stability. [Link]

• Baumann, W., et al. (1995). U.S. Patent No. 5,419,815. Washington, DC: U.S.

• Reddit. (2021). Tips and tricks for difficult amide bond formation?. r/Chempros. [Link]

• ACS Publications. (2018). Mechanism and Rate-Determining Factors of Amide Bond Formation through Acyl Transfer of Mixed Carboxylic–Carbamic Anhydrides: A Computational Study. The Journal of Organic Chemistry. [Link]

• Jack Westin. (n.d.). Synthesis of Amides. Organic Chemistry. [Link]

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

• National Institutes of Health. (2021). Synthesis, Quantification, and Characterization of Fatty Acid Amides from In Vitro and In Vivo Sources. [Link]

• BenchChem. (2025). Troubleshooting low yields in the synthesis of (+)-Usnic acid analogues. BenchChem Tech Support.

• ChemBK. (2024). (z)-13-docosenamide. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Multi-Component Hexahydropyrimidine Synthesis. BenchChem Tech Support.

• ResearchGate. (n.d.). Amides, Fatty Acid. [Link]

• National Institutes of Health. (n.d.). Fatty Acid Amide Signaling Molecules. [Link]

• ResearchGate. (n.d.). Synthesis of carbon-13-labeled tetradecanoic acids. [Link]

• MDPI. (2023). Recovery of (Z)-13-Docosenamide from Industrial Wastewater and Its Application in the Production of Virgin Polypropylene to Improve the Coefficient of Friction in Film Type Applications. [Link]

• NIST. (n.d.). 13-Docosenamide, (Z)-. NIST Chemistry WebBook. [Link]

• National Institutes of Health. (n.d.). Synthesis of carbon-14, carbon-13 and deuterium labeled forms of thioacetamide and thioacetamide S-oxide. [Link]

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Technical Support Center: Optimizing Microbial Production of Trans-13-Docosenamide

Welcome to the technical support center for the microbial production of trans-13-Docosenamide (Erucamide). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to empower you with the technical knowledge and practical insights needed to overcome common challenges in your fermentation and product recovery processes.

Troubleshooting Guide: Enhancing Production Titers

This section addresses specific issues you may encounter during your experiments, offering explanations for the underlying causes and providing actionable solutions.

Issue 1: Low or Undetectable Yield of Trans-13-Docosenamide

Q: My microbial culture is showing poor or no production of trans-13-Docosenamide. What are the likely causes and how can I improve the yield?

A: Low productivity is a common hurdle in microbial fermentation. The causes can be multifaceted, ranging from suboptimal culture conditions to inefficient product secretion. Here’s a systematic approach to troubleshooting this issue:

1. Verify Your Microbial Strain and Inoculum Quality:

• Strain Viability: Ensure your microbial culture (e.g., Bacillus megaterium, Penicillium chrysogenum) is viable and not contaminated.[1][2][3][4] Use fresh cultures for inoculation and verify morphology and purity through microscopy and plating.

• Inoculum Size and Age: The inoculum's size and physiological state are critical. An inoculum in the late exponential growth phase is generally optimal. For Serratia sp., an inoculum size of 1.0% (v/v) has been shown to be effective for enzyme production and similar principles can be applied here.[5] Experiment with inoculum sizes ranging from 1% to 5% (v/v) of your total fermentation volume.

2. Optimize Fermentation Medium Composition:

• Carbon and Nitrogen Sources: The carbon-to-nitrogen (C/N) ratio is a key factor in directing metabolic flux towards the production of secondary metabolites like fatty acid amides.[6] For oleaginous microorganisms, a high C/N ratio often promotes lipid accumulation, which is a precursor to erucamide.[6]

  • Primary Carbon Source: Glucose is a common carbon source that has been shown to induce the production of 13-docosenamide in various bacteria.[7]

  • Nitrogen Source: Organic nitrogen sources like peptone and yeast extract may result in higher biomass and lipid yields compared to inorganic sources.[8] For some bacterial cultures, a peptone concentration of 1.5% (w/v) has been found to be optimal.[5]

3. Implement "Accelerator" Strategies to Enhance Production and Secretion: Recent studies with Bacillus megaterium have demonstrated a significant increase in erucamide yield through the addition of specific "accelerants" to the culture medium.[1][2][9] These accelerants can enhance cell membrane permeability, facilitating the release of the product into the extracellular medium.[2]

• Mechanism of Action: Accelerants like Tween 80 and chloroform can increase the fluidity of the cell membrane, as indicated by a higher ratio of unsaturated to saturated fatty acids in the cell membrane.[1][2] This increased permeability allows for greater transport of intracellular products into the medium without causing cell lysis.[2]

• Recommended Accelerants and Concentrations: Based on orthogonal testing, the following combination of accelerants has been found to be optimal for B. megaterium L2, resulting in a yield of 1.778 mg/L:

  • Tween 80: 0.3%

  • Ca²⁺: 0.004%

  • Colza Oil (Rapeseed Oil): 0.04%

  • Chloroform: 0.02%

Accelerator	Optimal Concentration	Increase in Yield (vs. Blank)	Increase in Yield (vs. Pre-optimization)
Tween 80	0.3%	32.59%	60.26%
Ca²⁺	0.004%	32.59%	60.26%
Colza Oil	0.04%	32.59%	60.26%
Chloroform	0.02%	32.59%	60.26%
(Data sourced from studies on Bacillus megaterium L2)[1][2][9]

4. Control Physical Fermentation Parameters:

• pH: The pH of the culture medium can significantly impact enzyme activity and nutrient uptake. For Bacillus species, a slightly alkaline pH of around 8.0 may be optimal.[5]

• Temperature: Temperature affects microbial growth rates and enzyme kinetics. Optimal temperatures for biosurfactant production, a related process, have been observed between 25°C and 45°C depending on the strain.[6]

• Aeration and Agitation: Adequate oxygen supply is crucial for aerobic microbes. Ensure proper agitation and aeration to maintain dissolved oxygen levels.

Issue 2: Difficulty in Extracting and Purifying Trans-13-Docosenamide

Q: I am struggling with the downstream processing of my fermentation broth. What are the best methods for extracting and purifying trans-13-Docosenamide?

A: Trans-13-Docosenamide is a fatty acid amide, making it a hydrophobic molecule. Your extraction strategy should be based on its solubility in organic solvents.

1. Solvent-Based Extraction:

• Choice of Solvent: Use a non-polar or semi-polar organic solvent to extract the compound from the fermentation broth. Common choices for lipid extraction include hexane, ethyl acetate, or a chloroform:methanol mixture.

• Liquid-Liquid Extraction: After fermentation, centrifuge the broth to separate the biomass. The supernatant can then be subjected to liquid-liquid extraction with your chosen solvent.

2. Purification Techniques:

• Thin-Layer Chromatography (TLC): TLC is a useful technique for initial purification and for monitoring the progress of your purification.[3][4][7]

• Column Chromatography: For larger scale purification, flash chromatography or column chromatography with a silica gel stationary phase can be employed.[3][4] A gradient of solvents, starting with a non-polar solvent like hexane and gradually increasing the polarity with a solvent like ethyl acetate, can be used to elute the compound.

• High-Performance Liquid Chromatography (HPLC): For high-purity samples, reversed-phase HPLC with a C18 column is a suitable final purification step.[3][4][7]

Frequently Asked Questions (FAQs)

Q1: What is the biosynthetic pathway for trans-13-Docosenamide in microbes?

A: The complete biosynthetic pathway for trans-13-Docosenamide in microbes is not fully elucidated in a single comprehensive source. However, it is understood to be derived from the fatty acid metabolism of the host organism. The precursor, erucic acid (trans-13-docosenoic acid), is a very-long-chain fatty acid. The pathway likely involves the following key steps:

• De Novo Fatty Acid Synthesis: The microbial cell produces shorter-chain fatty acids from acetyl-CoA.

• Fatty Acid Elongation: Oleic acid (C18:1) is elongated to erucic acid (C22:1) by a series of fatty acid elongase enzymes.[10][11]

• Amidation: The erucic acid is then converted to its amide form, trans-13-Docosenamide. This step is likely catalyzed by an enzyme with fatty acid amide synthase or a related hydrolase activity.

Caption: Proposed biosynthetic pathway for trans-13-Docosenamide.

Q2: Which microbial hosts are best suited for producing trans-13-Docosenamide?

A: Several types of microorganisms have the potential for producing fatty acid amides:

• Bacillus megaterium: This bacterium has been explicitly shown to produce erucamide and its fermentation conditions have been optimized.[1][2][9]

• Penicillium chrysogenum: This filamentous fungus is another documented producer of (Z)-13-docosenamide.[3][4]

• Oleaginous Yeasts: Yeasts like Yarrowia lipolytica and Rhodosporidium toruloides are known for their high lipid accumulation and can be metabolically engineered to produce specific fatty acids and their derivatives.[12][13] They represent a promising chassis for heterologous production.

Q3: What analytical methods should I use for the identification and quantification of trans-13-Docosenamide?

A: A combination of chromatographic and spectroscopic methods is recommended for robust analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for both identifying and quantifying volatile compounds like fatty acid amides after derivatization.[2][7]

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector (e.g., UV, MS) can be used for quantification.[3][4][7]

• Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR): These techniques are invaluable for structural elucidation and confirming the identity of your purified compound.[3][4]

Caption: General workflow for microbial production and analysis.

Q4: Are there any metabolic engineering strategies to improve the production of trans-13-Docosenamide?

A: Yes, metabolic engineering offers significant potential to enhance yields.[14][15] Key strategies include:

• Overexpression of Key Enzymes: Increasing the expression of fatty acid elongases specific for the conversion of C18 to C22 fatty acids could increase the precursor pool.[11]

• Blocking Competing Pathways: Knocking out or downregulating genes involved in β-oxidation (fatty acid degradation) can prevent the loss of your product and its precursors.[15]

• Pathway Engineering: Introducing heterologous genes for more efficient fatty acid synthesis or amidation from other organisms could create a more efficient production pathway.[16][17]

• Improving Precursor Supply: Engineering the central carbon metabolism to increase the supply of acetyl-CoA, the basic building block for fatty acids, can also boost production.

Experimental Protocols

Protocol 1: Fermentation of Bacillus megaterium for Trans-13-Docosenamide Production

• Prepare the fermentation medium: A suitable medium could be Luria-Bertani (LB) broth or a defined mineral salt medium supplemented with glucose.

• Inoculation: Inoculate the sterile medium with a 1-5% (v/v) overnight culture of B. megaterium.

• Incubation: Incubate the culture at 30-37°C with shaking at 150-200 rpm for 48-72 hours.

• Addition of Accelerants: At the start of the fermentation, add the optimized concentrations of accelerants: 0.3% Tween 80, 0.004% Ca²⁺, 0.04% colza oil, and 0.02% chloroform.[1][2][9]

• Monitoring: Monitor cell growth (OD600) and pH periodically.

Protocol 2: Extraction and Quantification of Trans-13-Docosenamide

• Harvesting: Centrifuge the fermentation broth at 8,000 x g for 15 minutes to pellet the cells.

• Extraction: Decant the supernatant and perform a liquid-liquid extraction using an equal volume of ethyl acetate. Repeat the extraction three times.

• Drying and Concentration: Pool the organic phases and dry over anhydrous sodium sulfate. Evaporate the solvent under reduced pressure to obtain the crude extract.

• Quantification by GC-MS: a. Resuspend the crude extract in a known volume of a suitable solvent. b. Prepare a standard curve using a pure trans-13-Docosenamide standard. c. Analyze the samples and standards by GC-MS. d. Quantify the amount of trans-13-Docosenamide in your sample by comparing its peak area to the standard curve.

References

• Optimization of Fermentation Conditions for Increasing Erucamide Content in Bacillus megaterium Using Several Accelerants - ResearchGate. Available at: [Link]

• Optimization of Fermentation Conditions for Increasing Erucamide Content in Bacillus megaterium Using Several Accelerants - PubMed. Available at: [Link]

• Optimization of Fermentation Conditions for Increasing Erucamide Content in Bacillus megaterium Using Several Accelerants - MDPI. Available at: [Link]

• 13-Docosenamide release by bacteria in response to glucose during growth-fluorescein quenching and clinical application - PubMed. Available at: [Link]

• Metabolic Engineering of Oleaginous Yeasts for Production of Fuels and Chemicals - Zhao Group @ UIUC. Available at: [Link]

• 13-Docosenamide release by bacteria in response to glucose during growth—fluorescein quenching and clinical application | Request PDF - ResearchGate. Available at: [Link]

• ANALYTICAL METHODS - Agency for Toxic Substances and Disease Registry. Available at: [Link]

• Oleaginous Yeasts as Cell Factories for the Sustainable Production of Microbial Lipids by the Valorization of Agri-Food Wastes - MDPI. Available at: [Link]

• Selection of oleaginous yeasts for fatty acid production - ResearchGate. Available at: [Link]

• ANALYTICAL METHOD SUMMARIES - Eurofins. Available at: [Link]

• A Review of Erucic Acid Production in Brassicaceae Oilseeds: Progress and Prospects for the Genetic Engineering of High and Low-Erucic Acid Rapeseeds (Brassica napus) - PubMed Central. Available at: [Link]

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• Antimicrobial and cytotoxic activities of natural (Z)-13-docosenamide derived from Penicillium chrysogenum - ResearchGate. Available at: [Link]

• Antimicrobial and cytotoxic activities of natural (Z)-13-docosenamide derived from Penicillium chrysogenum - PubMed. Available at: [Link]

• Enzymatic synthesis of fatty acid amides using microbial lipids as acyl group-donors and their biological activities | bioRxiv. Available at: [Link]

• (PDF) Diagnostic amide products of amino lipids detected in the microaerophilic bacteria Lutibacter during routine fatty acid analysis using gas chromatography - ResearchGate. Available at: [Link]

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• A family of transketolases that directs isoprenoid biosynthesis via a mevalonate-independent pathway - PMC - PubMed Central. Available at: [Link]

• A new method for the analysis of amide-linked hydroxy fatty acids in lipid-As from gram-negative bacteria - PubMed. Available at: [Link]

• Microbial Synthesis of Alka(e)nes - Frontiers. Available at: [Link]

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• Factors impacting the microbial production of eicosapentaenoic acid - PMC - NIH. Available at: [Link]

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Technical Support Center: Matrix Effects in the LC-MS/MS Analysis of trans-13-Docosenamide in Plasma

Welcome to the technical support guide for navigating the complexities of matrix effects in the LC-MS/MS analysis of trans-13-Docosenamide (commonly known as erucamide) in plasma. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth troubleshooting advice and answers to frequently asked questions.

Introduction: Understanding the Challenge

trans-13-Docosenamide is an endogenous fatty acid amide. Its accurate quantification in plasma is critical, yet challenging due to "matrix effects." These effects refer to the alteration of ionization efficiency by co-eluting compounds from the plasma matrix, leading to either suppression or enhancement of the analyte signal.[1][2][3] In plasma, the primary culprits behind matrix effects are phospholipids, which are highly abundant and can interfere with the ionization of target analytes like erucamide, especially when using electrospray ionization (ESI).[1][4] This interference can compromise assay accuracy, precision, and sensitivity.[5][6]

This guide provides a structured approach to identifying, troubleshooting, and mitigating these effects to ensure robust and reliable quantification of trans-13-Docosenamide.

Troubleshooting Guide

This section addresses specific issues you might encounter during your analysis.

Issue 1: Poor Reproducibility and Inaccurate Quantification

Q: My calibration standards are consistent, but my QC samples in plasma show high variability and poor accuracy. What is the likely cause?

A: This is a classic sign of matrix effects. While your standards in a clean solvent are unaffected, the endogenous components in the plasma matrix are likely interfering with the ionization of trans-13-Docosenamide in your QC samples.[5] Phospholipids are a major cause of this, as they can co-elute with the analyte and suppress its signal.[7][8] The variability arises because the concentration and composition of these interfering substances can differ between plasma lots.

Solution Workflow:

• Assess the Matrix Effect: First, you need to confirm and quantify the extent of the matrix effect. The post-extraction spike method is a standard approach.[9][10]

• Optimize Sample Preparation: If significant matrix effects are observed, your sample preparation is likely not removing enough of the interfering phospholipids.[11]

• Chromatographic Separation: Adjust your LC method to better separate trans-13-Docosenamide from the region where phospholipids typically elute.[4]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for trans-13-Docosenamide is the most effective way to compensate for matrix effects, as it will be affected in the same way as the analyte.[12]

Issue 2: Ion Suppression Observed During Method Development

Q: I've used the post-column infusion technique and see a significant drop in the signal when I inject a blank plasma extract. How can I minimize this ion suppression?

A: Observing ion suppression with post-column infusion confirms that matrix components are co-eluting with your analyte and interfering with its ionization.[13] The key is to remove these interferences before they reach the mass spectrometer.

Recommended Mitigation Strategies:

• Enhanced Sample Preparation:

  • Liquid-Liquid Extraction (LLE): LLE can be effective at removing phospholipids, but recovery of the analyte can sometimes be low, especially for more polar compounds.[1][11] Toluene has been shown to be an effective solvent for extracting similar molecules.[14]

  • Solid-Phase Extraction (SPE): SPE offers a more selective way to clean up your sample. Mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, is particularly effective at removing a broad range of matrix components.[11]

  • Phospholipid Depletion Plates: These specialized plates use a sorbent that specifically targets and removes phospholipids from the sample extract.[7][15]

• Chromatographic Optimization:

  • Gradient Modification: A longer, shallower gradient can improve the resolution between trans-13-Docosenamide and co-eluting matrix components.

  • Column Chemistry: Consider using a different column chemistry. For example, a pentafluorophenyl (PFP) column can offer different selectivity compared to a standard C18 column.

Issue 3: Non-Linear Calibration Curve in Matrix

Q: My calibration curve is linear in solvent but becomes non-linear when prepared in stripped plasma. Why is this happening?

A: Non-linearity in a matrix-matched calibration curve, especially at higher concentrations, can be due to saturation of the ion source by matrix components, or it could indicate that the matrix effect is not consistent across the concentration range.[10]

Troubleshooting Steps:

• Dilution: Try diluting the sample extract to reduce the overall concentration of matrix components entering the MS.[16]

• Re-evaluate Sample Cleanup: The current sample preparation method may not be sufficient. Consider a more rigorous technique like mixed-mode SPE.[11]

• Check for Contamination: trans-13-Docosenamide (erucamide) is a common slip agent found in laboratory plastics like pipette tips and vials.[17] This can lead to contamination and affect your calibration curve.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of matrix effects for trans-13-Docosenamide in plasma?

The most significant source of matrix effects in plasma for lipid-like molecules such as trans-13-Docosenamide are phospholipids.[1][4] These are abundant endogenous components of cell membranes that can co-extract with your analyte and suppress its ionization in the ESI source.[8] Other potential sources include salts, proteins that were not completely removed, and other endogenous lipids.[1][2]

Q2: How do I quantitatively assess the matrix effect according to regulatory guidelines?

Regulatory bodies like the FDA recommend a quantitative assessment of matrix effects during method validation.[18][19][20] The most common approach is the post-extraction spike method.

Protocol: Quantitative Assessment of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A: Analyte in a neat solution (e.g., mobile phase).

  • Set B: Blank plasma from at least six different sources, processed through your entire sample preparation procedure.

  • Set C: The processed blank plasma from Set B, spiked with the analyte at the same concentration as Set A.

• Analyze and Calculate: Analyze all samples by LC-MS/MS and calculate the matrix factor (MF) using the following formula: MF = (Peak Area in Set C) / (Peak Area in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

Q3: Is protein precipitation alone sufficient for sample cleanup?

While protein precipitation is a simple and fast method to remove proteins, it is generally not effective at removing phospholipids, which are the main cause of matrix effects for this type of analysis.[7][11][21] Therefore, protein precipitation alone is often insufficient and should be followed by a more selective cleanup step like SPE or LLE.[8]

Q4: Can I use a surrogate analyte or surrogate matrix for quantification?

Since trans-13-Docosenamide is an endogenous compound, obtaining a true blank matrix is impossible. In such cases, several strategies can be employed:

• Surrogate Matrix: A matrix that is free of the analyte but has similar properties to plasma (e.g., stripped serum). It's crucial to demonstrate that the matrix effect and recovery are similar between the surrogate and the actual matrix.[22][23]

• Surrogate Analyte: A stable isotope-labeled version of the analyte is the preferred approach. It is spiked into the authentic matrix to create the calibration curve.[22][23]

• Standard Addition: This involves adding known amounts of the standard to the actual samples. This is a robust method but can be labor-intensive.[22][24]

Q5: What are the key considerations for method validation regarding matrix effects?

According to FDA guidance, bioanalytical method validation must thoroughly evaluate the selectivity and impact of the matrix.[19][20][25] This includes:

• Selectivity: Analyzing blank matrix from multiple sources to ensure no endogenous components interfere with the analyte's MRM transition.

• Matrix Effect Assessment: Quantitatively determining the matrix effect, as described in Q2. The coefficient of variation of the matrix factor across different lots of plasma should be within acceptable limits (typically <15%).

• Stability: Ensuring the analyte is stable in the plasma matrix under the conditions of collection, storage, and processing.

Visualizations and Protocols

Workflow for Troubleshooting Matrix Effects

Caption: A systematic workflow for identifying and mitigating matrix effects.

Comparison of Sample Preparation Techniques

Technique	Principle	Phospholipid Removal Efficiency	Throughput
Protein Precipitation (PPT)	Protein denaturation with organic solvent	Low[11][21]	High
Liquid-Liquid Extraction (LLE)	Partitioning between immiscible liquids	Moderate to High[1][11]	Low to Medium
Solid-Phase Extraction (SPE)	Analyte retention on a solid sorbent	High[11][26]	Medium to High
Phospholipid Depletion (PLD)	Specific removal of phospholipids	Very High[7]	High

References

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Technical Support Center: Stabilizing trans-13-Docosenamide (Erucamide) During Sample Storage

Welcome to the technical support center for trans-13-Docosenamide (Erucamide). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing its degradation during experimental storage. As Senior Application Scientists, we have compiled this information based on established scientific principles and extensive field experience to ensure the integrity of your research.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and challenges encountered when working with trans-13-Docosenamide.

Sample and Stock Solution Stability

Question 1: My trans-13-Docosenamide sample has changed in appearance (e.g., color, consistency). What could be the cause?

A change in the physical appearance of your sample, such as discoloration or gumminess, often indicates degradation. The primary culprit for such changes is oxidation.[1][2] Trans-13-Docosenamide is an unsaturated fatty acid amide, and the double bond in its structure is susceptible to oxidation, especially when exposed to air, elevated temperatures, or light.[3] This process can lead to the formation of various byproducts, including hydroxylated and epoxide compounds, altering the sample's properties.[2]

Question 2: I've been storing my solid trans-13-Docosenamide at room temperature. Is this acceptable?

For long-term stability, storing solid trans-13-Docosenamide at room temperature is not recommended. While it is a relatively stable compound, prolonged exposure to ambient conditions can increase the risk of gradual oxidation.[4][] The recommended storage temperature for the crystalline solid is -20°C to ensure its integrity over time.[6][7]

Question 3: How long can I store a stock solution of trans-13-Docosenamide?

The stability of a stock solution depends on the solvent and storage conditions. For organic stock solutions prepared in solvents like ethanol, DMSO, or dimethylformamide, storage at -20°C is recommended.[6] To minimize oxidation, it is best practice to purge the vial with an inert gas like argon or nitrogen before sealing.[6] Under these conditions, the stock solution can be stable for an extended period. However, for aqueous solutions, stability is significantly reduced. It is strongly advised to prepare fresh aqueous solutions daily and use them within 12 hours.[6]

Question 4: I've noticed a decrease in the expected biological activity of my trans-13-Docosenamide solution. Could this be related to storage?

Yes, a loss of biological activity is a strong indicator of degradation. The formation of oxidation byproducts can alter the molecule's structure, thereby affecting its biological function.[2][8] If you observe diminished activity, it is crucial to assess the purity of your sample and review your storage and handling procedures.

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause	Recommended Action
Inconsistent experimental results	Sample degradation due to improper storage; variability between aliquots.	1. Prepare fresh stock solutions from solid material stored at -20°C. 2. Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. 3. Verify the purity of your sample using an appropriate analytical method (see Protocol 2).
Precipitate formation in stock solution upon thawing	Poor solubility at lower temperatures; solvent evaporation.	1. Gently warm the solution to room temperature and vortex to redissolve the precipitate. 2. Ensure vials are tightly sealed with Teflon-lined caps to prevent solvent evaporation.[9] 3. Consider using a different solvent with higher solubility if the issue persists (see Table 1).
Unexpected peaks in analytical chromatography (HPLC/GC-MS)	Presence of degradation products (e.g., oxides, hydrolysis products) or impurities leached from storage containers.	1. Review storage conditions for exposure to oxygen, light, and high temperatures. 2. Always use glass vials with Teflon-lined caps for storing organic solutions to avoid plasticizer contamination.[9] 3. Analyze a freshly prepared standard to differentiate between sample degradation and system contaminants.

Detailed Experimental Protocols

Protocol 1: Recommended Storage and Handling of trans-13-Docosenamide

This protocol outlines the best practices for storing and handling solid and solution forms of trans-13-Docosenamide to maintain its integrity.

Materials:

• Crystalline trans-13-Docosenamide

• High-purity organic solvents (e.g., ethanol, DMSO, dimethylformamide)[6]

• Glass vials with Teflon-lined screw caps

• Inert gas (Argon or Nitrogen)

• Calibrated balance and pipettes

Procedure for Solid Compound:

• Upon receipt, store the crystalline trans-13-Docosenamide in its original vial at -20°C.[6]

• Before opening, allow the vial to warm to room temperature to prevent condensation of atmospheric moisture onto the compound.

• Weigh out the desired amount in a clean, dry environment, minimizing exposure to air and light.

• Reseal the vial tightly and store it back at -20°C.

Procedure for Organic Stock Solutions:

• Dissolve the weighed trans-13-Docosenamide in the desired organic solvent to prepare a stock solution. Refer to Table 1 for solubility data.[6]

• Use glass vials with Teflon-lined caps for storage to prevent leaching of contaminants from plastic containers.[9]

• Gently flush the headspace of the vial with an inert gas (argon or nitrogen) before sealing to displace oxygen and prevent oxidation.[6]

• Store the stock solution at -20°C.[6]

• For frequent use, it is advisable to prepare smaller aliquots to avoid repeated freeze-thaw cycles.

Procedure for Aqueous Solutions:

• Prepare aqueous solutions fresh on the day of the experiment.

• Due to low aqueous solubility (approximately 0.05 mg/mL in PBS, pH 7.2), vigorous mixing or sonication may be required.[6]

• Store aqueous solutions on ice and use them within 12 hours of preparation.[6]

Protocol 2: Quality Control Analysis by HPLC-UV

This protocol provides a general method for assessing the purity of trans-13-Docosenamide and detecting potential degradation products using High-Performance Liquid Chromatography with UV detection.

Instrumentation and Reagents:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm)[10]

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Sample solvent: Methanol or Isopropanol[11]

• trans-13-Docosenamide reference standard

Procedure:

• Sample Preparation:

  • Prepare a standard solution of trans-13-Docosenamide at a known concentration (e.g., 50 µg/mL) in the sample solvent.[10]

  • Prepare your test sample at a similar concentration.

• Chromatographic Conditions:

  • Column Temperature: 40-60 °C[10][11]

  • Flow Rate: 1.0 mL/min[11]

  • Detection Wavelength: 200-205 nm[11]

  • Injection Volume: 10 µL

  • Gradient Elution:

    • Start with a high percentage of Mobile Phase B (e.g., 80%).

    • Increase to 100% Mobile Phase B over several minutes.

    • Hold at 100% B to elute any less polar compounds.

    • Return to initial conditions and allow the column to re-equilibrate.

• Data Analysis:

  • Analyze the chromatogram of your sample and compare it to the reference standard.

  • The appearance of new peaks or a decrease in the area of the main peak may indicate degradation.

Data Summaries and Visualizations

Table 1: Solubility and Recommended Solvents

Solvent	Approximate Solubility	Notes
Ethanol	~22 mg/mL[6]	Suitable for preparing stock solutions. Purge with inert gas for storage.[6]
DMSO	~20 mg/mL[6]	Suitable for stock solutions. Be aware of potential physiological effects at low concentrations.[6]
Dimethylformamide	~14 mg/mL[6]	An alternative for stock solutions. Purge with inert gas.[6]
PBS (pH 7.2)	~0.05 mg/mL[6]	Very low solubility. Prepare fresh and use within 12 hours.[6]
Isopropanol	Soluble[3]	Used as an extraction solvent in some analytical methods.[12]
Cyclohexane	Soluble	Used for extraction, particularly from polymer matrices.[12]

Diagram 1: Key Degradation Pathways of trans-13-Docosenamide

Caption: Primary degradation pathways for trans-13-Docosenamide.

Diagram 2: Recommended Workflow for Sample Handling and Storage

Caption: Workflow for optimal handling and storage of trans-13-Docosenamide.

References

• Hirt, D. E., et al. (n.d.). Migration of Erucamide in Polyethylene Films at Elevated Temperatures. American Institute of Chemical Engineers. Retrieved from [Link]

• ResearchGate. (n.d.). Formation of the degradation of erucamide with two OH groups and erucamide hydroxy-epoxide. Retrieved from [Link]

• ResearchGate. (n.d.). Fate of erucamide in polyolefin films at elevated temperature. Retrieved from [Link]

• Zhu, L., et al. (2018). Determination of Erucamide in Polyethylene Films and Its Stability. Semantic Scholar. Retrieved from [Link]

• ChemBK. (n.d.). 13-Docosenamide,(Z)-. Retrieved from [Link]

• AIP Publishing. (2007). Fundamental study of erucamide used as a slip agent. Retrieved from [Link]

• Infinita Lab. (n.d.). ASTM D6953 Antioxidants and Erucamide Slip Additives in Polyethylene. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical characterization of erucamide degradants by mass spectrometry. Retrieved from [Link]

• ASTM International. (2018). Standard Test Method for Determination of Antioxidants and Erucamide Slip Additives in Polyethylene Using Liquid Chromatography (LC). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Erucamide. PubChem Compound Database. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 13-Docosenamide, (Z)- (CAS 112-84-5). Retrieved from [Link]

• ResearchGate. (n.d.). Recovered erucamide fragmentation mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Migration and performance of erucamide slip additive in high-density polyethylene bottle caps. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Erucamide on Newcrom R1 HPLC column. Retrieved from [Link]

• PubMed. (n.d.). Disruption of mitochondrial beta-oxidation of unsaturated fatty acids in the 3,2-trans-enoyl-CoA isomerase-deficient mouse. Retrieved from [Link]

• Agilent. (2007). Analysis of Phenolic Antioxidant and Erucamide Slip Additives in Polymer by Rapid-Resolution LC Application. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (E)-13-Docosenamide. PubChem Compound Database. Retrieved from [Link]

• Jack Westin. (n.d.). Oxidation Of Fatty Acids - Metabolism Of Fatty Acids And Proteins - MCAT Content. Retrieved from [Link]

• Biochemistry Club. (n.d.). Metabolism of Lipids → Oxidation of Unsaturated Fatty acids. Retrieved from [Link]

• AK Lectures. (n.d.). Oxidation of Unsaturated Fatty Acids. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of PP samples with different concentrations of erucamide. Retrieved from [Link]

• SlidePlayer. (n.d.). Oxidation of unsaturated fatty acids. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 13-Docosenamide, (Z)-. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Synthesis, Quantification, and Characterization of Fatty Acid Amides from In Vitro and In Vivo Sources. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Primary fatty acid amide metabolism: conversion of fatty acids and an ethanolamine in N18TG2 and SCP cells. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). Fatty acid amide. Retrieved from [Link]

• Shandong Look Chemical. (n.d.). Erucamide C22H43NO | CAS 112-84-5. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Synthesis and Thermophysical Characterization of Fatty Amides for Thermal Energy Storage. PMC. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 13-Docosenamide, (Z)-. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Light-Sensitive Injectable Prescription Drugs. PMC. Retrieved from [Link]

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Technical Support Center: Optimal Separation of Fatty Acid Amides in HPLC

Welcome to the technical support center for the analysis of fatty acid amides (FAAs). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, experience-based insights into overcoming the challenges of separating these unique lipid molecules by High-Performance Liquid Chromatography (HPLC). Here, we move beyond generic advice to explain the fundamental principles that govern successful FAA separations, empowering you to develop robust and reliable methods.

I. Understanding the Analyte: The Key to Column Selection

Fatty acid amides are amphipathic molecules, possessing a long, non-polar hydrocarbon tail and a highly polar amide head group.[1] This dual nature is the primary consideration in developing an effective HPLC separation method. The choice of stationary phase and mobile phase will depend on which part of the molecule you want to leverage for separation.

II. Frequently Asked Questions (FAQs)

Q1: What is the most common HPLC mode for separating a mixture of FAAs with varying chain lengths?

For separating a homologous series of FAAs (e.g., C8 to C22 amides), Reversed-Phase (RP) HPLC is the method of choice.[2]

• Mechanism: In RP-HPLC, the stationary phase is non-polar (e.g., C18, C8), and the mobile phase is polar (e.g., acetonitrile/water or methanol/water mixtures). Separation is primarily driven by the hydrophobic interactions between the alkyl chains of the FAAs and the stationary phase.[2] Longer chain FAAs will have stronger interactions and therefore, longer retention times.

• Typical Column Choice: A C18 (octadecylsilyl or ODS) column is the most widely used and is a good starting point for most FAA applications.[1][3] For shorter chain FAAs that may have insufficient retention on a C18 column, a C8 column can be a suitable alternative.

Q2: I am trying to separate FAA isomers (e.g., positional or geometric isomers). Is RP-HPLC still the best option?

While RP-HPLC can separate FAAs by chain length and degree of unsaturation, resolving isomers can be challenging due to their similar hydrophobicity.[4] For these applications, consider the following:

• Silver-Ion HPLC (Ag-HPLC): This technique is particularly effective for separating unsaturated FAAs based on the number, position, and geometry (cis/trans) of the double bonds. The stationary phase is impregnated with silver ions, which interact with the π-electrons of the double bonds.[5]

• Chiral Chromatography: For separating enantiomers of FAAs with chiral centers, a chiral stationary phase (CSP) is necessary.[6]

Q3: When should I consider Normal-Phase (NP) HPLC or Hydrophilic Interaction Liquid Chromatography (HILIC)?

NP-HPLC and HILIC are valuable when the separation needs to be based on the polarity of the headgroup.

• Normal-Phase (NP) HPLC: This mode uses a polar stationary phase (e.g., silica) and a non-polar mobile phase.[5][7] It can be useful for isolating FAAs from other less polar lipid classes.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC employs a polar stationary phase and a mobile phase of a high concentration of organic solvent with a small amount of aqueous solvent.[7] This technique is well-suited for separating very polar compounds that show little retention in RP-HPLC.[7] For FAAs, HILIC can be advantageous when analyzing samples containing a wide range of lipid classes.[8]

Q4: What about Supercritical Fluid Chromatography (SFC)?

SFC is a powerful alternative to HPLC for lipid analysis, including FAAs. It uses a supercritical fluid, typically carbon dioxide, as the mobile phase.[9]

• Advantages: SFC can offer faster separations and is compatible with a wide range of detectors.[9][10] It is particularly well-suited for the analysis of non-volatile and thermally labile compounds.[9] The use of CO2 also makes it a more environmentally friendly technique.[9]

• Applications: SFC has been successfully used for the separation of free fatty acids and their derivatives, often with shorter analysis times compared to HPLC.[10][11]

III. Troubleshooting Guide

This section addresses common problems encountered during the HPLC analysis of FAAs and provides actionable solutions.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Poor peak shape can compromise resolution and quantification.

• Potential Cause: Secondary interactions between the amide headgroup and residual silanols on the silica-based stationary phase.

• Solution:

  • Use an End-Capped Column: Modern, high-purity, end-capped columns minimize exposed silanols.

  • Mobile Phase Modifier: Add a small amount of a weak acid, like formic acid or acetic acid (typically 0.1%), to the mobile phase. This can protonate the silanols and reduce unwanted interactions.

  • Sample Solvent: Ensure the sample is dissolved in a solvent that is weaker than or of similar strength to the initial mobile phase.[12] Injecting in a stronger solvent can lead to peak distortion.[13]

• Potential Cause: Column overload.

• Solution: Reduce the injection volume or the concentration of the sample.

Problem 2: Inconsistent Retention Times

Shifting retention times can make peak identification difficult and affect reproducibility.[12]

• Potential Cause: Changes in mobile phase composition.

• Solution:

  • Fresh Mobile Phase: Prepare fresh mobile phase daily, especially if using buffers, as their pH can change over time.[14]

  • Degassing: Thoroughly degas the mobile phase to prevent bubble formation in the pump and detector.[14]

  • Accurate Mixing: If preparing the mobile phase manually, accurately measure each component. For gradient elution, ensure the pump's mixing performance is optimal.[15]

• Potential Cause: Fluctuations in column temperature.

• Solution: Use a column oven to maintain a constant and consistent temperature. Even small temperature variations can affect retention times and selectivity.[16][17]

Problem 3: High Backpressure

A sudden increase in backpressure can indicate a blockage in the system.[12]

• Potential Cause: Particulate matter from the sample or mobile phase blocking the column frit.

• Solution:

  • Sample Filtration: Filter all samples through a 0.22 µm or 0.45 µm syringe filter before injection.[14]

  • Mobile Phase Filtration: Filter mobile phases, especially those containing salts or buffers.[18]

  • Guard Column: Use a guard column to protect the analytical column from contaminants.[15]

  • Column Washing: If a blockage is suspected, try back-flushing the column (if permitted by the manufacturer) with a strong solvent.[13]

Problem 4: Low Signal Intensity or No Peaks

This can be a frustrating issue, often related to the sample or the detector.[12]

• Potential Cause: Insufficient analyte concentration or poor sample preparation.

• Solution:

  • Sample Preparation: Ensure your extraction method is efficient for FAAs. Solid-phase extraction (SPE) can be a valuable tool for isolating and concentrating FAAs from complex matrices.[19]

  • Derivatization: FAAs lack a strong chromophore, which can lead to low sensitivity with UV detection.[20] Derivatization with a UV-active or fluorescent tag can significantly enhance detection. Phenacyl esters are a common choice for UV detection.[5][21]

  • Detector Choice: Consider using a more universal detector like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD), which do not require a chromophore.[22][23] Mass Spectrometry (MS) is also an excellent choice for both sensitive and selective detection.[5]

IV. Experimental Protocols

Protocol 1: General Reversed-Phase Method for FAA Homologous Series

This protocol provides a starting point for the separation of a mixture of FAAs with varying chain lengths.

1. Column and Mobile Phase Selection:

• Column: C18, 5 µm, 4.6 x 150 mm.
• Mobile Phase A: Water
• Mobile Phase B: Acetonitrile
• Flow Rate: 1.0 mL/min
• Column Temperature: 40 °C[16]
• Detection: UV at 210 nm (if underivatized) or a wavelength appropriate for the chosen derivatizing agent.[24]

2. Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	50
20.0	100
25.0	100
25.1	50
30.0	50

3. Sample Preparation:

• Dissolve the FAA standard mixture or sample extract in the initial mobile phase composition (50:50 Acetonitrile:Water).
• Filter the sample through a 0.45 µm syringe filter.
• Injection Volume: 10 µL.[3][24]

4. Data Analysis:

• Identify peaks based on the retention times of known standards.
• Longer chain FAAs will have longer retention times.

V. Visualizations

Diagram 1: FAA Separation Logic in Reversed-Phase HPLC

Caption: Reversed-phase separation of FAAs based on hydrophobicity.

Diagram 2: Troubleshooting Workflow for Common HPLC Issues

Sources

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• 3. CN101692074A - Method for analyzing fatty amide compounds on basis of liquid chromatography - Google Patents [patents.google.com]
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• 7. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
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• 9. What is Supercritical Fluid Chromatography (SFC) Chromatography? | Teledyne LABS [teledynelabs.com]
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• 18. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 19. Sample preparation and gas chromatography of primary fatty acid amides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 22. hplc.eu [hplc.eu]
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• 24. shimadzu.com [shimadzu.com]

Overcoming peak tailing in GC-MS analysis of trans-13-Docosenamide.

Welcome to the technical support center for the GC-MS analysis of trans-13-Docosenamide (Erucamide). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges, with a specific focus on mitigating peak tailing. Our approach is rooted in a deep understanding of the chemical properties of long-chain fatty acid amides and their interactions within a gas chromatography system.

Understanding the Challenge: The Physicochemical Nature of trans-13-Docosenamide

Trans-13-Docosenamide is a long-chain (C22) monounsaturated fatty acid amide. Its molecular structure, featuring a long, nonpolar hydrocarbon tail and a polar amide head group, is the primary reason for its chromatographic behavior.[1][2][3] This amphiphilic nature, combined with its high molecular weight (337.58 g/mol ), can lead to strong secondary interactions with active sites within the GC-MS system, resulting in significant peak tailing.[4]

Furthermore, while erucamide possesses good thermal stability, making it suitable for GC analysis, any active sites in the sample flow path can cause adsorption, leading to delayed elution of a portion of the analyte molecules and a tailed peak shape.[5][6][7]

Frequently Asked Questions (FAQs)

Q1: Why is my trans-13-Docosenamide peak tailing in my GC-MS analysis?

A1: Peak tailing of trans-13-Docosenamide is most commonly caused by secondary interactions between the polar amide group of the molecule and active sites within your GC system. These active sites are typically exposed silanol groups (-Si-OH) on the surfaces of the inlet liner, glass wool packing, the front end of the analytical column, or metal surfaces in the flow path.[8][9][10] These interactions are a form of adsorption that delays the elution of a fraction of the analyte molecules, resulting in a skewed peak.

Q2: I see tailing for all the peaks in my chromatogram, not just trans-13-Docosenamide. What could be the cause?

A2: If all peaks, including non-polar compounds and the solvent peak, are tailing, the issue is likely a physical problem within the GC system rather than a chemical interaction.[9][10] Common causes include:

• Poor column installation: An improperly cut column end or incorrect installation depth in the inlet or detector can create dead volumes and disrupt the flow path.[10][11]

• Leaks: A leak in the inlet, septum, or column fittings can disrupt the carrier gas flow and cause peak distortion.

• Low carrier gas flow rate: Insufficient flow may not efficiently sweep the analytes through the system, leading to band broadening and tailing.[12][13]

Q3: Can the injection technique contribute to peak tailing for trans-13-Docosenamide?

A3: Yes, the injection technique is critical. Overloading the column with too much sample can lead to peak fronting, but in some cases, it can also contribute to tailing.[14] Additionally, a mismatch between the polarity of the injection solvent and the stationary phase can cause poor sample focusing on the column head, leading to distorted peak shapes.[11]

Q4: Should I consider derivatization for the analysis of trans-13-Docosenamide?

A4: Derivatization is a highly effective strategy to mitigate peak tailing for trans-13-Docosenamide. By chemically modifying the polar amide group, you can create a less polar and more volatile derivative that is less susceptible to secondary interactions with active sites in the GC system.[15][16] The most common derivatization technique for amides is silylation, which replaces the active hydrogen on the amide with a trimethylsilyl (TMS) group.[16][17]

Troubleshooting Guides

Systematic Approach to Diagnosing Peak Tailing

The key to efficiently resolving peak tailing is a systematic approach to identify the root cause. The following flowchart provides a logical workflow for your troubleshooting efforts.

Caption: A step-by-step workflow for diagnosing the cause of peak tailing.

Experimental Protocols

A contaminated or improperly configured inlet is a primary source of peak tailing for active compounds like trans-13-Docosenamide.

Objective: To ensure a clean, inert, and properly configured GC inlet.

Materials:

• New, deactivated inlet liner (preferably with glass wool)[18][19][20][21]

• New septum

• Column cutter

• Wrenches for column fittings

Procedure:

• Cool Down: Cool the GC inlet and oven to a safe temperature.

• Inlet Disassembly: Carefully remove the septum nut, septum, and then the inlet liner.

• Inspection: Visually inspect the old liner for any discoloration or residue, which indicates contamination.

• Liner Replacement: Replace the old liner with a new, deactivated liner. Using a liner with deactivated glass wool can help trap non-volatile residues and promote sample vaporization.[20]

• Septum Replacement: Replace the septum with a new one to ensure a good seal and prevent leaks.

• Column Inspection and Trimming:

  • Disconnect the column from the inlet.

  • Using a column cutter, trim 10-20 cm from the front of the column.[11] This removes any accumulated non-volatile residue and active sites.

  • Ensure the cut is clean and at a 90-degree angle to the column wall. A poor cut can cause peak splitting or tailing.[8][10][11]

• Column Reinstallation:

  • Reinstall the column into the inlet, ensuring the correct insertion depth as specified by the instrument manufacturer. Incorrect positioning can create dead volumes.[10]

  • Tighten the column nut according to the manufacturer's instructions to prevent leaks.

• Leak Check: Pressurize the system and perform a leak check.

• System Conditioning: Condition the column according to the manufacturer's recommendations to remove any contaminants and ensure a stable baseline.

This protocol describes the conversion of trans-13-Docosenamide to its less polar trimethylsilyl (TMS) derivative to improve peak shape.

Objective: To reduce the polarity of trans-13-Docosenamide and minimize its interaction with active sites in the GC system.

Materials:

• trans-13-Docosenamide sample

• Silylating reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst

• A suitable solvent (e.g., pyridine, acetonitrile, or dichloromethane)

• Reaction vials with screw caps

• Heating block or oven

Procedure:

• Sample Preparation: Prepare a solution of your trans-13-Docosenamide sample in a suitable solvent.

• Reagent Addition: In a reaction vial, add an excess of the BSTFA + 1% TMCS reagent to the sample solution. A molar ratio of at least 2:1 of the silylating reagent to the active hydrogen on the amide is recommended.

• Reaction: Cap the vial tightly and heat it at 60-80°C for 30-60 minutes. The exact time and temperature may need to be optimized for your specific sample matrix.

• Cooling: Allow the reaction mixture to cool to room temperature.

• Analysis: The derivatized sample is now ready for injection into the GC-MS.

Note: Silylating reagents are sensitive to moisture. Ensure all glassware and solvents are dry to prevent hydrolysis of the reagent and the TMS derivative.

GC-MS Method Parameters for trans-13-Docosenamide

The following table provides a starting point for developing a robust GC-MS method for the analysis of trans-13-Docosenamide. Optimization may be required based on your specific instrument and sample matrix.

Parameter	Recommended Setting	Rationale
Column	Low-bleed, non-polar or mid-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane like DB-5ms or HP-5ms)	A non-polar or mid-polar phase is suitable for the long hydrocarbon chain of erucamide. Low-bleed columns are essential for MS detection to minimize background noise.
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions providing a good balance of resolution and analysis time.
Carrier Gas	Helium or Hydrogen	Inert carrier gases. Hydrogen can provide faster analysis times.
Flow Rate	1.0 - 1.5 mL/min (constant flow mode)	An optimal flow rate ensures efficient transfer of the analyte through the column and minimizes band broadening.[12][22][23][24]
Inlet Temperature	280 - 300°C	High enough to ensure complete and rapid vaporization of the high-boiling point erucamide without causing thermal degradation.[5]
Injection Mode	Splitless or Split	Splitless injection is suitable for trace analysis, while a split injection can be used for higher concentrations to prevent column overload.
Oven Program	Initial: 60°C for 2 min, Ramp: 15°C/min to 300°C, Hold: 10 min	A temperature program allows for the separation of analytes with a wide range of boiling points. This specific program has been reported for erucamide analysis.[25]
MS Transfer Line Temp	280 - 300°C	Prevents condensation of the analyte before it reaches the ion source.
Ion Source Temp	230 - 250°C	A standard temperature for electron ionization.
Quadrupole Temp	150°C	A typical setting for most mass spectrometers.

Visualizing the Cause and Solution

The following diagram illustrates the interaction of trans-13-Docosenamide with an active site on the column surface and how derivatization can prevent this interaction.

Caption: How derivatization blocks analyte-surface interactions.

By understanding the underlying chemical principles and following a systematic troubleshooting approach, you can effectively overcome the challenges of peak tailing in the GC-MS analysis of trans-13-Docosenamide and achieve accurate and reproducible results.

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• Kpar, A., & Lim, T. S. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Foods, 9(1), 61.
• Miskelly, D. (2016, July 26). Selecting a GC Inlet Liner.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5365369, (E)-13-Docosenamide. Retrieved from [Link].

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• NIST. (n.d.). 13-Docosenamide, (Z)-. NIST Chemistry WebBook. Retrieved from [Link].

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Reference Data & Comparative Studies

A Researcher's Guide to the Analysis of Erucamide (trans-13-Docosenamide) in Biological Samples: A Comparative Methodological Analysis

For researchers, scientists, and drug development professionals, the accurate detection and quantification of bioactive lipids in biological matrices is a critical endeavor. Among these, erucamide ((Z)-13-Docosenamide), a primary fatty acid amide, has garnered significant interest due to its diverse physiological roles, from modulating water balance to stimulating angiogenesis.[1][2] This guide provides a comparative analysis of the predominant analytical methodologies for erucamide in biological samples, offering field-proven insights to inform experimental design and ensure data integrity.

While often referred to by its common name, erucamide, the compound's systematic name is (Z)-13-Docosenamide. For the purpose of this guide, we will use the terms interchangeably, recognizing they refer to the same biologically active molecule. The focus here is not on comparing two different compounds, but rather on evaluating the analytical techniques used for the precise measurement of this single important analyte.

Section 1: Erucamide - A Molecule of Growing Biological Significance

Erucamide is an endogenous fatty acid amide that has been identified in human plasma and various animal tissues.[1][3] Initially recognized for its industrial application as a slip agent in plastics manufacturing, its biological functions are now a subject of intense research.[4][5][6] Studies have indicated its potential roles as a human and rat metabolite, an acetylcholinesterase inhibitor, and a modulator of physiological processes such as water balance and angiogenesis.[1][4] Given its wide-ranging biological activities, from potential therapeutic applications to its presence as a leachable from packaging materials, robust analytical methods are paramount for understanding its pharmacokinetics, pharmacodynamics, and toxicological profile.[7]

Table 1: Chemical and Physical Properties of Erucamide

Property	Value	Source
Chemical Formula	C22H43NO	[4]
Molecular Weight	337.58 g/mol	[8]
IUPAC Name	(13Z)-docos-13-enamide	[4]
Synonyms	trans-13-Docosenamide, Erucylamide	[4]
Melting Point	79-85 °C	[9]
Boiling Point	474 °C	[9]
Solubility	Limited solubility in polyolefins at ambient temperatures.	[10]

Section 2: Analytical Methodologies for Erucamide Quantification

The analysis of erucamide in complex biological matrices like plasma, serum, or tissue homogenates presents several challenges, including low endogenous concentrations and the presence of interfering lipids. The two most prominent and effective techniques employed for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS): The Classic Approach

GC-MS has been a cornerstone for the analysis of fatty acid amides for decades.[3] Its high chromatographic resolution and the extensive fragmentation patterns generated by electron ionization (EI) provide excellent specificity.

Workflow for GC-MS Analysis of Erucamide:

Caption: GC-MS analytical workflow for erucamide.

Causality Behind Experimental Choices:

• Lipid Extraction: The initial step is crucial for removing proteins and other macromolecules that can interfere with the analysis. The Folch method, using a chloroform/methanol mixture, is a classic and effective choice for extracting a broad range of lipids, including erucamide.

• Derivatization: Erucamide, being a long-chain fatty amide, has a relatively high boiling point and can exhibit poor chromatographic peak shape. Derivatization to a more volatile and thermally stable form, such as a Weinreb amide (dimethylamide), is often necessary.[11][12] This step significantly improves chromatographic performance and sensitivity.

Self-Validating System:

A robust GC-MS method for erucamide should include an internal standard, preferably a stable isotope-labeled version of erucamide or a structurally similar fatty acid amide of a different chain length. The consistent recovery of the internal standard across samples validates the efficiency of the extraction and derivatization steps.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Modern Standard

LC-MS/MS has emerged as a powerful alternative and, in many cases, the preferred method for the quantification of small molecules in biological fluids.[13] Its key advantages include high sensitivity, specificity, and often, the ability to analyze samples with minimal preparation (e.g., simple protein precipitation).[14]

Workflow for LC-MS/MS Analysis of Erucamide:

Caption: LC-MS/MS analytical workflow for erucamide.

Causality Behind Experimental Choices:

• Protein Precipitation: For many LC-MS/MS applications, a simple protein precipitation step with a solvent like acetonitrile is sufficient to prepare the sample. This rapid and straightforward approach is a significant advantage over the more laborious extraction and derivatization required for GC-MS.

• Tandem Mass Spectrometry (MS/MS): The use of MS/MS in Multiple Reaction Monitoring (MRM) mode provides exceptional specificity. A precursor ion corresponding to the protonated erucamide molecule ([M+H]+) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. This highly selective detection minimizes interference from the complex biological matrix.

Self-Validating System:

Similar to GC-MS, the use of a stable isotope-labeled internal standard is critical for a reliable LC-MS/MS assay. The internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction and quantification.

Section 3: Comparative Performance and Experimental Data

The choice between GC-MS and LC-MS/MS will depend on the specific requirements of the study, including the desired sensitivity, sample throughput, and available instrumentation.

Table 2: Comparative Analysis of GC-MS and LC-MS/MS for Erucamide Quantification

Parameter	GC-MS	LC-MS/MS
Sample Preparation	Multi-step (extraction, derivatization)	Often single-step (protein precipitation)
Analysis Time	Longer due to derivatization and GC run times	Generally shorter, enabling higher throughput
Sensitivity	Good, can reach ng/mL levels	Excellent, often achieving sub-ng/mL to pg/mL levels
Specificity	High, especially with high-resolution MS	Very high due to MRM transitions
Throughput	Lower	Higher
Instrumentation Cost	Generally lower	Generally higher
Robustness	Can be susceptible to issues with derivatization consistency	Generally robust with appropriate sample clean-up

Experimental Data Insights:

• GC-MS: Studies have successfully identified and semi-quantified erucamide in human plasma using GC-MS, demonstrating its feasibility.[3] Methods involving derivatization to Weinreb amides have shown good linearity (r² > 0.99) and recoveries (>90%).[11][12]

• LC-MS/MS: Quantitative LC-MS/MS methods for various small molecules in serum have demonstrated excellent linearity (R² > 0.99), accuracy, and precision (RSD <15%).[15] While a specific LC-MS/MS method for erucamide with full validation data was not found in the initial search, the general performance of the technique for similar analytes suggests it would be highly effective.[14]

Section 4: Detailed Experimental Protocols

To provide a practical framework, the following are generalized, step-by-step methodologies for the analysis of erucamide in human serum.

Protocol 1: GC-MS Analysis of Erucamide

• Internal Standard Spiking: To 100 µL of serum, add a known amount of a suitable internal standard (e.g., heptadecanamide).

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes.

  • Collect the lower organic phase.

  • Evaporate the solvent under a stream of nitrogen.

• Derivatization (to Weinreb amides):

  • Reconstitute the dried lipid extract in 200 µL of anhydrous dichloromethane.

  • Add 50 µL of oxalyl chloride and incubate at room temperature for 30 minutes.

  • Evaporate the solvent and excess reagent under nitrogen.

  • Add 200 µL of a 2M solution of dimethylamine in THF and incubate for 15 minutes.

  • Evaporate the solvent under nitrogen.

• Sample Reconstitution: Reconstitute the derivatized sample in 100 µL of hexane.

• GC-MS Analysis:

  • Inject 1 µL of the sample onto a suitable capillary column (e.g., DB-5ms).

  • Use a temperature program that provides good separation of fatty acid amides.

  • Operate the mass spectrometer in electron ionization (EI) mode and scan a mass range appropriate for the detection of the erucamide derivative and internal standard.

Protocol 2: LC-MS/MS Analysis of Erucamide

• Internal Standard Spiking: To 50 µL of serum, add a known amount of a stable isotope-labeled erucamide internal standard.

• Protein Precipitation:

  • Add 150 µL of ice-cold acetonitrile.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Sample Dilution: Transfer the supernatant and dilute with an appropriate volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject 5-10 µL of the sample onto a C18 reversed-phase column.

  • Use a gradient elution with mobile phases consisting of water and acetonitrile with a suitable modifier (e.g., 0.1% formic acid).

  • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Monitor the specific precursor-to-product ion transitions for erucamide and its internal standard in MRM mode.

Section 5: Conclusion and Future Perspectives

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of erucamide in biological samples. The choice of methodology should be guided by the specific research question, required sensitivity, and available resources. For high-throughput quantitative studies, LC-MS/MS is generally the superior choice due to its simpler sample preparation and higher sensitivity. However, GC-MS remains a valuable and cost-effective tool, particularly for qualitative and semi-quantitative analyses.

As research into the biological roles of erucamide continues to expand, the development of highly sensitive and robust analytical methods will be crucial. Future efforts should focus on the development and validation of standardized LC-MS/MS assays for the routine quantification of erucamide in various biological matrices, which will undoubtedly accelerate our understanding of this fascinating bioactive lipid.

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Navigating the Specificity Challenge: A Comparative Guide to Fatty Acid Amide Antibody Cross-Reactivity with Trans-13-Docosenamide (Erucamide)

For researchers, scientists, and drug development professionals navigating the complex landscape of lipid signaling, the specificity of immunological tools is paramount. Fatty acid amides (FAAs), a diverse class of bioactive lipids including the well-known endocannabinoid anandamide and the sleep-inducing molecule oleamide, play crucial roles in a myriad of physiological processes.[1][2] The ability to accurately detect and quantify these molecules is essential for advancing our understanding of their function in health and disease. However, the development of highly specific antibodies for small lipid molecules presents a significant challenge due to their structural similarities.[3][4]

This guide provides an in-depth technical comparison of fatty acid amide antibody performance, with a specific focus on the potential for cross-reactivity with trans-13-Docosenamide, more commonly known as Erucamide. Erucamide, a C22 monounsaturated fatty acid amide, is structurally similar to other endogenous FAAs, such as Oleamide (C18), raising the critical question of antibody specificity.[5] Furthermore, Erucamide is widely used as a slip agent in laboratory plastics, such as polypropylene tubes and bags, making it a potential contaminant that could interfere with immunoassays.[6][7][8]

Here, we will not only compare hypothetical antibody candidates but also provide a comprehensive framework and detailed experimental protocols for validating the specificity of any fatty acid amide antibody. This guide is designed to equip you with the expertise to critically evaluate and ensure the trustworthiness of your immunological data.

The Challenge of Specificity Among Fatty Acid Amides

The primary difficulty in generating specific antibodies for fatty acid amides lies in their shared structural motifs. These molecules are characterized by a long hydrocarbon chain and a terminal amide group.[5] Subtle differences, such as the length of the carbon chain and the number and position of double bonds, are the primary distinguishing features.

Molecular Structures of Key Fatty Acid Amides

Caption: Structural relationships between Oleamide, Erucamide, and Anandamide.

Given these similarities, an antibody raised against one FAA may exhibit significant cross-reactivity with another. This can lead to false-positive results, inaccurate quantification, and misinterpretation of biological effects. Therefore, rigorous validation of antibody specificity is not just a recommendation; it is a necessity.[9][10][11]

A Hypothetical Comparison of Two Anti-Oleamide Antibodies

To illustrate the importance of assessing cross-reactivity, let us consider two hypothetical monoclonal antibodies raised against Oleamide: Antibody A (High Specificity) and Antibody B (Broad Reactivity) .

Feature	Antibody A (High Specificity)	Antibody B (Broad Reactivity)
Immunogen	Oleamide conjugated to a carrier protein via the carboxyl end, preserving the amide headgroup for recognition.	Oleamide conjugated to a carrier protein.
Target Epitope	The unique spatial conformation of the C18 alkyl chain and the amide headgroup of Oleamide.	The common amide headgroup and a portion of the alkyl chain shared by multiple FAAs.
Reported Specificity	High specificity for Oleamide.	Binds to Oleamide and other long-chain unsaturated fatty acid amides.

Experimental Validation of Cross-Reactivity with Erucamide

To determine the cross-reactivity of these hypothetical antibodies with Erucamide, a series of validation experiments are essential. We will focus on three key immunoassays: Competitive ELISA, Western Blot, and Immunohistochemistry.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Competitive ELISA is a powerful technique for quantifying the specificity of an antibody for a small molecule. In this assay, the target antigen (Oleamide) is coated onto the microplate wells. The antibody is pre-incubated with a potential competitor (Erucamide) before being added to the wells. If the antibody binds to the competitor in solution, it will be less available to bind to the antigen coated on the plate, resulting in a reduced signal.

Competitive ELISA Workflow

Caption: Workflow for Competitive ELISA to assess cross-reactivity.

Detailed Protocol for Competitive ELISA:

• Plate Coating:

  • Dilute an Oleamide-carrier protein conjugate to 1-10 µg/mL in a coating buffer (e.g., PBS, pH 7.4).

  • Add 100 µL of the coating solution to each well of a high-binding 96-well microplate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with 200 µL of wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking:

  • Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.

• Competition:

  • Prepare a series of dilutions of Erucamide and Oleamide (as a positive control) in assay buffer (e.g., blocking buffer). Concentrations should range from picomolar to micromolar.

  • In separate tubes, mix a constant concentration of the primary antibody with each dilution of the competitor.

  • Incubate for 1 hour at room temperature.

• Incubation with Plate:

  • Transfer 100 µL of the antibody-competitor mixtures to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate five times with wash buffer.

• Detection:

  • Add 100 µL of a diluted enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG) to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with wash buffer.

• Signal Development:

  • Add 100 µL of the appropriate substrate (e.g., TMB for HRP) to each well.

  • Incubate in the dark until sufficient color develops.

  • Stop the reaction by adding 50 µL of a stop solution (e.g., 2N H₂SO₄).

• Data Analysis:

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

  • Plot the absorbance as a function of the log of the competitor concentration to generate competition curves.

  • Calculate the IC50 (the concentration of competitor that inhibits 50% of the antibody binding) for both Oleamide and Erucamide. The ratio of the IC50 values is a measure of cross-reactivity.

Hypothetical Competitive ELISA Results:

Antibody	IC50 (Oleamide)	IC50 (Erucamide)	% Cross-Reactivity ((IC50 Oleamide / IC50 Erucamide) x 100)
Antibody A	10 nM	5000 nM	0.2%
Antibody B	15 nM	75 nM	20%

From this data, we can conclude that Antibody A is highly specific for Oleamide with negligible cross-reactivity with Erucamide. In contrast, Antibody B shows significant cross-reactivity, which could lead to erroneous results in samples containing Erucamide.

Western Blot Analysis

While fatty acid amides themselves are too small to be resolved by SDS-PAGE, Western blotting can be used to assess the specificity of an antibody by dot blot or by analyzing its binding to FAA-protein conjugates. A dot blot is a simple method where the antigens are spotted directly onto a membrane.

Detailed Protocol for Dot Blot:

• Antigen Immobilization:

  • Prepare solutions of Oleamide-protein conjugate and Erucamide-protein conjugate at various concentrations (e.g., 0.1, 1, and 10 µg/mL).

  • Spot 1-2 µL of each solution onto a nitrocellulose or PVDF membrane and allow it to dry completely.

• Blocking:

  • Immerse the membrane in blocking buffer (e.g., 5% non-fat milk or 3% BSA in TBST) and incubate for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Dilute the primary antibody in blocking buffer to its recommended working concentration.

  • Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with wash buffer (e.g., TBST).

• Secondary Antibody Incubation:

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times for 10 minutes each with wash buffer.

  • Apply an enhanced chemiluminescence (ECL) substrate and image the blot.

Expected Dot Blot Results:

• Antibody A (High Specificity): A strong signal will be observed for the Oleamide-protein conjugate spots, with a very faint or no signal for the Erucamide-protein conjugate spots, even at the highest concentration.

• Antibody B (Broad Reactivity): A strong signal will be observed for both the Oleamide- and Erucamide-protein conjugate spots, indicating significant binding to both molecules.

Immunohistochemistry (IHC) / Immunocytochemistry (ICC)

IHC and ICC can provide visual evidence of an antibody's specificity in a biological context. By using cell lines or tissues known to produce specific fatty acid amides, one can assess the staining pattern of the antibody. For cross-reactivity testing, cells can be pre-incubated with an excess of the potential cross-reactant (Erucamide) to see if it blocks the antibody's binding to its target (Oleamide).

Detailed Protocol for IHC with Competitive Inhibition:

• Tissue Preparation:

  • Prepare fixed, paraffin-embedded or frozen tissue sections known to express high levels of Oleamide.

• Antigen Retrieval (if necessary):

  • Perform antigen retrieval according to standard protocols (e.g., heat-induced epitope retrieval).

• Blocking:

  • Block endogenous peroxidases and non-specific binding sites.

• Competitive Inhibition:

  • Prepare two sets of diluted primary antibody. To one set, add an excess of Erucamide (e.g., 10-100 µM) and incubate for 1 hour at room temperature. The other set will be the control.

• Primary Antibody Incubation:

  • Apply the primary antibody solutions (with and without Erucamide) to the tissue sections and incubate overnight at 4°C.

• Detection:

  • Wash the slides and apply a biotinylated secondary antibody, followed by an avidin-biotin-enzyme complex (e.g., ABC-HRP).

• Visualization:

  • Add a chromogenic substrate (e.g., DAB) and counterstain with hematoxylin.

• Analysis:

  • Examine the slides under a microscope and compare the staining intensity between the control and the Erucamide-blocked sections.

Expected IHC Results:

• Antibody A (High Specificity): The staining pattern in the Erucamide-blocked section will be nearly identical to the control section, indicating that Erucamide does not effectively compete for antibody binding.

• Antibody B (Broad Reactivity): The staining intensity in the Erucamide-blocked section will be significantly reduced compared to the control, demonstrating that Erucamide can block the antibody from binding to its target in the tissue.

Conclusion and Recommendations

The accurate detection of specific fatty acid amides is a formidable challenge that requires a rigorous and systematic approach to antibody validation. This guide has outlined a comprehensive framework for assessing the cross-reactivity of fatty acid amide antibodies with the structurally similar molecule, trans-13-Docosenamide (Erucamide).

As a Senior Application Scientist, my recommendation is to never assume the specificity of an antibody, especially when working with small, structurally related molecules like fatty acid amides. Always perform in-house validation using the protocols described herein. For critical applications, a competitive ELISA is the gold standard for quantifying cross-reactivity.

By investing the time and resources in thorough antibody validation, researchers can ensure the integrity and reproducibility of their data, ultimately leading to more reliable and impactful scientific discoveries.

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A Comparative Guide to the Cytotoxic Effects of Trans-13-Docosenamide and Its Synthetic Analogs on Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel and more effective cancer therapeutics, natural compounds have perennially served as a vital source of inspiration. One such molecule of interest is trans-13-Docosenamide, also known as erucamide, a fatty acid amide that has demonstrated promising cytotoxic activities against various cancer cell lines. This guide provides an in-depth comparison of the cytotoxic effects of trans-13-Docosenamide and its synthetic analogs, offering a comprehensive overview of their potential as anticancer agents. We will delve into the experimental data supporting their efficacy, the underlying mechanisms of action, and detailed protocols for evaluating their cytotoxic properties.

Introduction: The Therapeutic Potential of Fatty Acid Amides

Fatty acid amides (FAAs) are a class of lipid signaling molecules that have garnered significant attention for their diverse biological activities, including potential anticancer properties. Trans-13-Docosenamide, a naturally occurring FAA, has been shown to inhibit the proliferation of hepatocellular carcinoma and adenocarcinomic human alveolar basal epithelial cells[1]. The rationale for synthesizing analogs of natural compounds like erucamide lies in the potential to enhance their therapeutic index—improving efficacy, selectivity, and pharmacokinetic properties while reducing toxicity[2]. Synthetic modifications can lead to compounds with superior anticancer activity compared to the parent molecule.

Comparative Cytotoxic Effects: Trans-13-Docosenamide vs. Synthetic Analogs

The cytotoxic efficacy of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration required to inhibit 50% of cancer cell growth. While direct comparative studies of trans-13-Docosenamide and its specifically designed synthetic analogs are emerging, data from various studies on different fatty acid amides and their derivatives provide valuable insights.

Compound	Cancer Cell Line	IC50 Value	Reference
Trans-13-Docosenamide	HepG2	23.8 ± 0.8 µg/mL
Synthetic Ceramide Analog 1	CCRF-CEM	1.7 µM
Synthetic Ceramide Analog 2	CCRF-CEM	7.9 µM
Synthetic Amide 6a	HepG2	0.65 µM
Synthetic Amide 6b	HepG2	0.92 µM
Synthetic FAA (Anandamide)	MCF-7	0.5 µM
Synthetic Ceramide Analog 315	MDA-MB-231	20.82 µM
Synthetic Ceramide Analog 315	MCF-7	15.51 µM

Note: The IC50 values presented are from different studies and may not be directly comparable due to variations in experimental conditions. However, they illustrate the potential for synthetic analogs to exhibit potent cytotoxic activity, often in the micromolar range.

Mechanistic Insights: How Do These Compounds Kill Cancer Cells?

The anticancer activity of trans-13-Docosenamide and its analogs is primarily attributed to their ability to induce programmed cell death (apoptosis) and cause cell cycle arrest.

Induction of Apoptosis

Apoptosis is a crucial mechanism for eliminating cancerous cells. This process can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of a cascade of enzymes called caspases, which execute the dismantling of the cell.

Several studies suggest that fatty acid amides can trigger the intrinsic apoptotic pathway. This pathway is regulated by the Bcl-2 family of proteins, which includes pro-apoptotic members (e.g., Bax) and anti-apoptotic members (e.g., Bcl-2). An increase in the Bax/Bcl-2 ratio leads to the permeabilization of the mitochondrial outer membrane, releasing cytochrome c into the cytoplasm. Cytochrome c then activates caspase-9, which in turn activates the executioner caspase-3, leading to the characteristic features of apoptosis[3][4]. It is hypothesized that erucamide and its analogs modulate the expression or activity of these Bcl-2 family proteins to favor apoptosis[5][6].

Caption: Proposed intrinsic pathway of apoptosis induced by trans-13-Docosenamide and its analogs.

Cell Cycle Arrest

In addition to apoptosis, these compounds can halt the progression of the cell cycle, preventing cancer cells from dividing and proliferating. Evidence suggests that some cytotoxic agents induce cell cycle arrest at the G2/M phase[7][8][9][10]. This is a critical checkpoint that ensures the cell is ready for mitosis.

The G2/M transition is primarily controlled by the cyclin-dependent kinase 1 (CDK1) in complex with Cyclin B1. Inhibition of CDK1 activity prevents the cell from entering mitosis[7]. It is plausible that erucamide and its synthetic analogs exert their effect by downregulating the expression of Cyclin B1 or by directly or indirectly inhibiting the activity of the CDK1/Cyclin B1 complex. The tumor suppressor protein p53 also plays a crucial role in regulating the cell cycle and can induce the expression of CDK inhibitors like p21 in response to cellular stress, leading to cell cycle arrest[1][11][12][13][14].

Caption: Hypothesized mechanism of G2/M cell cycle arrest induced by erucamide analogs.

Experimental Protocols for Cytotoxicity Evaluation

To ensure the scientific rigor and reproducibility of cytotoxicity studies, standardized and well-validated protocols are essential. Here, we outline the key experimental workflows for assessing the cytotoxic effects of trans-13-Docosenamide and its analogs.

Caption: General experimental workflow for evaluating the cytotoxicity of test compounds.

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric method used to measure the metabolic activity of cells, which serves as an indicator of cell viability.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Treatment: Replace the medium with fresh medium containing various concentrations of trans-13-Docosenamide or its synthetic analogs. Include untreated and vehicle-treated controls. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value from the dose-response curve.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is labeled with a fluorescent dye (e.g., FITC) and can bind to these exposed PS residues. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Protocol:

• Cell Preparation: After treatment with the test compounds, harvest the cells (including any floating cells).

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Viable cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Principle: The DNA content of a cell doubles as it progresses from the G1 to the G2/M phase. A fluorescent dye that stoichiometrically binds to DNA, such as propidium iodide (PI), is used to stain the cells. The fluorescence intensity of the stained cells is then measured by flow cytometry, which is proportional to the DNA content.

Protocol:

• Cell Preparation: Harvest the treated and control cells.

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the membranes.

• Staining: Wash the cells and resuspend them in a staining solution containing a DNA-binding dye (e.g., PI) and RNase A (to prevent staining of RNA).

• Incubation: Incubate the cells in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: The resulting histogram of DNA content will show distinct peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle. The percentage of cells in each phase can then be quantified.

Conclusion and Future Directions

Trans-13-Docosenamide and its synthetic analogs represent a promising class of compounds for the development of novel anticancer therapies. Their ability to induce apoptosis and cause cell cycle arrest in cancer cells highlights their therapeutic potential. The data gathered from various studies on fatty acid amides and their derivatives underscore the value of synthetic modification in enhancing cytotoxic efficacy.

Future research should focus on the systematic synthesis and evaluation of a library of trans-13-Docosenamide analogs to establish clear structure-activity relationships. Direct comparative studies on a panel of cancer cell lines are crucial to identify lead compounds with superior potency and selectivity. Furthermore, in-depth mechanistic studies are needed to fully elucidate the specific molecular targets and signaling pathways modulated by these compounds. Ultimately, promising candidates should be advanced to preclinical in vivo models to assess their therapeutic efficacy and safety profiles, paving the way for potential clinical development.

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A Comparative Guide to the Metabolomic Landscape of Psoriasis: The Influence of Trans-13-Docosenamide

This guide provides an in-depth technical comparison of the metabolomic profiles of psoriasis patients, stratifying cohorts based on the circulating levels of trans-13-Docosenamide (erucamide). We will explore the systemic metabolic dysregulations inherent to psoriasis and hypothesize the significance of elevated erucamide, offering a framework for future research and drug development. This document is intended for researchers, clinicians, and pharmaceutical scientists dedicated to advancing our understanding and treatment of immune-mediated inflammatory diseases.

Introduction: Psoriasis as a Systemic Metabolic Disease

Psoriasis is a chronic, immune-mediated inflammatory disease primarily affecting the skin, but its pathogenesis is understood to be systemic.[1][2] The clinical presentation of erythematous, scaly plaques is the visible manifestation of a complex interplay between genetic predisposition, environmental triggers, and profound immune dysregulation.[3] Emerging evidence strongly links psoriasis to a cluster of metabolic comorbidities, including obesity, type 2 diabetes, and cardiovascular disease, suggesting that metabolic dysregulation is not merely a consequence but a core component of its pathophysiology.[4]

Metabolomics, the large-scale study of small molecules within a biological system, offers a functional snapshot of the physiological state, reflecting the ultimate output of genomic, transcriptomic, and proteomic activity.[4][5] In psoriasis research, metabolomic profiling of plasma, serum, urine, and skin tissue has revealed distinct biochemical signatures, providing novel insights into disease mechanisms and potential biomarkers for diagnosis, severity assessment, and therapeutic response.[6][7][8][9] Studies consistently identify significant alterations in amino acid, lipid, and carnitine metabolism, reflecting the heightened inflammatory state and accelerated cell turnover characteristic of the disease.[10][11][12]

The Enigma of Trans-13-Docosenamide (Erucamide)

Trans-13-Docosenamide, also known as erucamide, is a long-chain fatty acid amide. While its role in psoriasis is uncharacterized, its broader biological activities warrant investigation. Erucamide has been identified as a bioactive lipid with functions in various physiological processes. Notably, it has been shown to stimulate angiogenesis (the formation of new blood vessels) and modulate fluid balance.[13][14] As a member of the fatty acid amide family, which includes the well-known endocannabinoid anandamide and the sleep-inducing agent oleamide, erucamide's potential for receptor-mediated signaling in physiological regulation is significant.[15] Given that chronic inflammation is a key driver of many diseases, and other plant-derived compounds and fatty acids exhibit anti-inflammatory properties, exploring erucamide's role in the inflammatory milieu of psoriasis is a logical and compelling next step.[16][17]

This guide, therefore, addresses a critical question: Does a subset of psoriasis patients with elevated trans-13-Docosenamide exhibit a distinct metabolomic profile, and what might this signify for disease pathogenesis and personalized treatment?

Comparative Metabolomic Profiles: Psoriasis With and Without Elevated Erucamide

Based on a synthesis of current literature, we can construct archetypal metabolomic profiles for psoriasis patients and hypothesize how these profiles might differ based on erucamide levels. The following table summarizes key metabolic alterations reported in psoriasis patients compared to healthy controls and proposes a differential signature for a high-erucamide subgroup.

Metabolite Class	Typical Psoriasis Profile (Low/Normal Erucamide)	Hypothesized High-Erucamide Psoriasis Profile	Potential Rationale / Implication
Amino Acids	Upregulated: Branched-chain amino acids (BCAAs), essential amino acids (EAAs).[10][11] Downregulated: Glutamine, asparagine.[10][11]	Partial Normalization: Potentially lower levels of BCAAs and EAAs compared to the low-erucamide group.	Elevated erucamide may be associated with a reduced systemic inflammatory load, leading to a less pronounced catabolic state and decreased protein breakdown.
Lipids	Upregulated: Lysophosphatidylcholines (LPCs), certain fatty acyls.[2][8] Downregulated: Specific phosphatidylcholines (PCs), polyunsaturated fatty acids (PUFAs).[6]	Distinct Lipid Signature: Markedly elevated trans-13-Docosenamide. Potential alterations in other long-chain fatty acid amides and eicosanoids.	This defines the subgroup. The elevation could be a compensatory mechanism or a marker of a specific lipid metabolism defect contributing to a unique disease endotype.
Carnitines	Dysregulated: Decreased levels of palmitoylcarnitine (C16) have been reported and negatively correlated with disease severity.[8][11] Other studies show increased acylcarnitines.[8]	Further Alterations: The profile may show a more pronounced dysregulation in fatty acid oxidation pathways, with erucamide being a key marker of this specific metabolic shift.	Erucamide is derived from erucic acid, a very long-chain fatty acid. Its elevation could signify altered processing of these lipids, impacting mitochondrial beta-oxidation and carnitine shuttle function.
Urea Cycle	Upregulated: Ornithine. Downregulated: Arginine, Citrulline.[4][6]	Similar to Low-Erucamide Group: This pathway is closely tied to keratinocyte hyperproliferation and may be a core feature of psoriasis irrespective of erucamide levels.	The high cell turnover in psoriatic lesions drives arginine consumption by arginase, a fundamental aspect of the disease.

Proposed Mechanistic Implications of Elevated Erucamide

The stratification of psoriasis patients by erucamide levels opens new avenues for understanding disease heterogeneity. We propose two primary hypotheses regarding the role of elevated trans-13-Docosenamide.

Hypothesis 1: Erucamide as a Compensatory Anti-Inflammatory Mediator

Chronic inflammation in psoriasis is driven by key cytokines like IL-17 and TNF-α, which promote the expression of numerous pro-inflammatory genes in keratinocytes.[18] It is plausible that in a subset of patients, the biological system attempts to counteract this chronic inflammation by upregulating endogenous anti-inflammatory molecules. Fatty acid amides can exert immunomodulatory effects. Elevated erucamide could therefore represent a compensatory response aimed at dampening the inflammatory cascade.

Below is a proposed signaling pathway illustrating this hypothesis.

Caption: Proposed pathway where elevated erucamide may inhibit NF-κB signaling.

Hypothesis 2: Erucamide as a Biomarker of a Distinct Psoriasis Endotype

Alternatively, elevated erucamide may not be a modulator but rather a marker of a specific disease subtype. This endotype could be characterized by a primary defect in very long-chain fatty acid metabolism. Such a defect could simultaneously lead to the accumulation of erucamide and contribute to the inflammatory phenotype through other lipid-mediated pathways, potentially linking to the known cardiovascular comorbidities of psoriasis.[4][6]

Experimental Guide for Comparative Metabolomic Analysis

To rigorously test these hypotheses, a well-designed metabolomics study is essential. The following section provides a detailed, self-validating protocol for the comparative analysis of plasma metabolomes from psoriasis patients.

Study Design and Cohort Selection

• Patient Recruitment: Recruit a cohort of psoriasis patients (n > 50) and age-, sex-, and BMI-matched healthy controls (n > 50). All patients should have a confirmed diagnosis of plaque psoriasis.

• Clinical Data Collection: Record detailed clinical information, including Psoriasis Area and Severity Index (PASI) scores, disease duration, and presence of comorbidities (e.g., psoriatic arthritis, cardiovascular disease).[8]

• Exclusion Criteria: Exclude patients with other active inflammatory diseases or those on systemic treatments known to significantly alter metabolism. A washout period should be enforced.

• Sample Collection: Collect fasting blood samples in EDTA-coated tubes. Process within 1 hour to obtain plasma by centrifuging at 2000 x g for 15 minutes at 4°C. Aliquot plasma into cryovials and immediately store at -80°C until analysis.[19]

Experimental Workflow Diagram

The overall workflow for a robust metabolomics study is depicted below.

Caption: A comprehensive workflow for metabolomic analysis in psoriasis research.

Detailed Protocol: Untargeted LC-MS/MS Metabolomic Profiling of Plasma

This protocol is designed for broad, untargeted analysis to discover metabolites like trans-13-Docosenamide and other distinguishing features.

A. Materials and Reagents:

• LC-MS grade methanol, acetonitrile, water, and formic acid.

• Internal standards (IS) mixture (e.g., a mix of 13C, 15N-labeled amino acids and lipids).

• Stored plasma samples (-80°C).

B. Sample Preparation (Protein Precipitation & Metabolite Extraction):

• Thawing: Thaw plasma samples on ice. Vortex gently for 10 seconds.

• Quality Control (QC) Sample Preparation: Create a pooled QC sample by combining equal aliquots (e.g., 20 µL) from every sample in the study. This QC sample will be injected periodically throughout the analytical run to assess system stability.[19]

• Extraction:

  • To 100 µL of plasma (or pooled QC) in a 1.5 mL microcentrifuge tube, add 400 µL of ice-cold methanol containing the internal standards mixture.

  • The choice of methanol is critical as it efficiently precipitates proteins while extracting a broad range of polar and semi-polar metabolites.[20][21]

  • Vortex vigorously for 1 minute.

• Incubation & Centrifugation:

  • Incubate samples at -20°C for 30 minutes to enhance protein precipitation.

  • Centrifuge at 14,000 x g for 20 minutes at 4°C.

• Supernatant Collection: Carefully transfer 300 µL of the supernatant to a new tube, avoiding the protein pellet.

• Drying: Evaporate the supernatant to dryness using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., 5% acetonitrile in water) for LC-MS analysis. Vortex and centrifuge to pellet any insoluble debris. Transfer to an LC autosampler vial.

C. LC-MS/MS Analysis:

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to an Ultra-High-Performance Liquid Chromatography (UHPLC) system.[19][22]

• Chromatography:

  • Column: A reversed-phase C18 column is suitable for separating a wide range of metabolites.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Run a gradient from low to high organic phase (e.g., 5% to 95% B) over 15-20 minutes to elute metabolites based on polarity.

• Mass Spectrometry:

  • Ionization: Analyze samples in both positive and negative electrospray ionization (ESI) modes in separate runs to maximize metabolite coverage.

  • Acquisition: Use a data-dependent acquisition (DDA) method. A full MS1 scan is followed by MS2 fragmentation of the top N most intense ions to aid in identification.

• Run Order: Randomize the injection sequence of the samples to prevent batch effects. Inject the pooled QC sample every 5-10 injections and a solvent blank at the beginning and end of the run.

D. Data Processing and Statistical Analysis:

• Preprocessing: Use software like XCMS, MS-DIAL, or vendor-specific software for peak detection, retention time correction, and peak alignment across all samples.[23]

• Normalization: Normalize the data to the internal standards or using probabilistic quotient normalization to correct for variations in sample loading and signal intensity.

• Statistical Analysis:

  • Use multivariate analysis tools like Principal Component Analysis (PCA) for an unsupervised overview of the data and to check the clustering of QC samples.

  • Use supervised methods like Orthogonal Partial Least Squares-Discriminant Analysis (OPLS-DA) to identify metabolites that differentiate between psoriasis patients and healthy controls.[24]

  • Generate volcano plots to visualize metabolites that are both statistically significant (p-value < 0.05) and have a high fold-change.

  • Identify trans-13-Docosenamide and stratify the psoriasis patient group into "high" and "low/normal" based on its normalized peak intensity (e.g., using median or quartile splits).

  • Perform a new OPLS-DA and statistical comparison between these two psoriasis subgroups to find their unique metabolic signatures.

  • Use pathway analysis tools like MetaboAnalyst to identify metabolic pathways that are significantly altered between the groups.[8]

Conclusion and Future Directions

This guide outlines a comprehensive framework for investigating the metabolomic profile of psoriasis with a specific focus on the potential role of trans-13-Docosenamide. The provided protocols and analytical strategies are designed to ensure scientific rigor and reproducibility.

The key takeaway for researchers is that psoriasis is not a metabolically uniform disease. The presence of distinct metabolic phenotypes, such as one marked by elevated erucamide, could have profound implications. If elevated erucamide is proven to be part of a compensatory anti-inflammatory response, it could inspire novel therapeutic strategies aimed at augmenting this natural mechanism. Conversely, if it marks a specific endotype linked to lipid dysregulation, it could serve as a vital biomarker for identifying patients at higher risk for cardiovascular comorbidities, enabling earlier intervention and personalized management.[25][26][27]

Future work should focus on validating these findings in larger, multi-center cohorts and using targeted mass spectrometry to accurately quantify erucamide and related metabolites.[28] Furthermore, functional studies using cell culture and animal models are necessary to elucidate the precise molecular mechanisms by which trans-13-Docosenamide influences keratinocyte biology and immune cell function in the context of psoriasis.

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A Comparative Guide to the Antimicrobial Efficacy of Trans-13-Docosenamide and Other Fatty Acid Amides

Introduction

Fatty acid amides (FAAs) are a class of endogenous lipids that have garnered significant attention for their diverse biological activities. Beyond their well-documented roles in physiological processes like sleep regulation and angiogenesis, there is a growing body of evidence supporting their potential as antimicrobial agents.[1][2] As the challenge of antimicrobial resistance intensifies, researchers are increasingly looking toward novel classes of compounds like FAAs as potential leads for new therapeutics.[3][4]

This guide provides an in-depth comparison of the antimicrobial efficacy of trans-13-Docosenamide, commonly known as erucamide, against other fatty acid amides. We will delve into the quantitative data from antimicrobial assays, explore the underlying mechanisms of action, and provide a detailed, field-proven protocol for assessing the efficacy of these lipophilic compounds in a laboratory setting.

Comparative Efficacy Analysis of Fatty Acid Amides

The antimicrobial potency of fatty acid derivatives is intrinsically linked to their chemical structure, including acyl chain length and degree of saturation.[5] Generally, unsaturated fatty acids tend to exhibit greater inhibitory effects than their saturated counterparts.[5]

Trans-13-Docosenamide (Erucamide): A Promising Candidate

Erucamide (C22H43NO) has demonstrated significant antimicrobial activity across multiple studies, though its reported efficacy varies. Research on erucamide isolated from Penicillium chrysogenum found it to be highly potent, with a Minimum Inhibitory Concentration (MIC) of approximately 10 μg/mL against a panel of pathogenic bacteria, including Staphylococcus aureus and Escherichia coli.[2][3][6] The same study reported an MIC of 20 μg/mL against the fungi Aspergillus fumigatus and Penicillium aurantiogriseum.[2][6]

Conversely, a separate investigation involving compounds isolated from Bacillus megaterium characterized erucamide's activity as "moderate," with a substantially higher MIC of 500 μg/mL.[7][8] This variance highlights a critical aspect of antimicrobial research: MIC values can be significantly influenced by the specific microbial strains tested and the precise parameters of the assay conditions.

Comparison with Other Fatty Acid Amides

Direct, side-by-side comparisons of the antimicrobial activity of different fatty acid amides are limited in the literature. However, data from various studies allow for an indirect assessment:

• Palmitic Amide (C16:0): In the same study that reported a 500 μg/mL MIC for erucamide, its saturated counterpart, palmitic acid, showed almost no antibacterial activity, with an MIC greater than 500 μg/mL.[7][8] This supports the general principle that unsaturation can enhance antimicrobial function.

• Oleamide (C18:1): While widely studied for its neurological effects and industrial applications as a slip agent, quantitative antimicrobial data for oleamide is less available in the reviewed literature.[9][10][11] However, structure-activity relationship studies suggest that C12 (lauric acid) is the most inhibitory saturated fatty acid against Gram-positive organisms, while monoenoic (C18:1) and dienoic (C18:2) acids are more inhibitory than saturated fatty acids.[5]

• General Structure-Activity Relationship: Studies on synthetic FAA derivatives have shown that activity against bacteria and yeast is dependent on carbon chain length, with maximum activity observed at a C12 backbone.[12]

Summary of Antimicrobial Efficacy Data

Fatty Acid Amide/Precursor	Microbial Strain	MIC (μg/mL)	Source
(Z)-13-Docosenamide (Erucamide)	Bacillus subtilis	~10	[2][6]
Staphylococcus aureus	~10	[2][6]
Klebsiella pneumoniae	~10	[2][6]
Escherichia coli	~10	[2][6]
Penicillium aurantiogriseum	~20	[2][6]
Aspergillus fumigatus	~20	[2][6]
Erucamide	Agrobacterium tumefaciens T-37	500	[7][8]
Erwinia carotovora EC-1	500	[7][8]
Ralstonia solanacearum RS-2	500	[7][8]
Palmitic Acid	A. tumefaciens, E. carotovora, R. solanacearum	>500	[7][8]
Medium Chain Saturated FAs (C7-C12)	Candida albicans	100-200	[13]

Mechanisms of Antimicrobial Action

The primary antimicrobial target for fatty acids and their amide derivatives is the microbial cell membrane.[14][15] Their amphipathic nature allows them to intercalate into the phospholipid bilayer, leading to a cascade of disruptive events.

Causality of Action:

• Membrane Destabilization: The insertion of FAA molecules disrupts the highly organized structure of the cell membrane, altering its fluidity and integrity.[14][16]

• Increased Permeability and Lysis: This disruption leads to increased membrane permeability, causing the leakage of vital intracellular components such as ions and metabolites. In sufficient concentrations, this can culminate in complete cell lysis.[15][16]

• Inhibition of Cellular Processes: Beyond direct physical damage, FAAs can inhibit essential membrane-associated functions. This includes disrupting the electron transport chain, which cripples energy production, and inhibiting the activity of enzymes vital for nutrient uptake and cell wall synthesis.[15][16]

• Metabolic Interference: Some evidence suggests that FAAs can also interfere with intracellular processes like DNA, RNA, and protein synthesis, representing a multi-pronged attack on the microbial cell.[13][15]

Proposed Mechanism of FAA-Induced Membrane Disruption

Experimental Protocol: Broth Microdilution MIC Assay for Lipophilic Compounds

This protocol describes a self-validating system for determining the MIC of lipophilic compounds like erucamide, adapted from standard methodologies.[17][18][19] The causality behind specific steps for handling poorly soluble compounds is emphasized.

Pillar of Trustworthiness: The protocol's validity rests on the inclusion of appropriate controls. A solvent control is mandatory to ensure the vehicle used to dissolve the FAA does not exert its own antimicrobial effect, thereby isolating the activity of the test compound.

1. Preparation of Reagents and Media

• Test Compound: Trans-13-Docosenamide (or other FAA).

• Solvent: 100% Dimethyl Sulfoxide (DMSO). Causality: DMSO is a potent but water-miscible solvent necessary to create a high-concentration stock solution from the hydrophobic FAA. Its effect must be neutralized by dilution and monitored with a control.[20]

• Media: Cation-Adjusted Mueller-Hinton Broth (MHB).

• Microbial Strains: e.g., Staphylococcus aureus (ATCC 29213), Escherichia coli (ATCC 25922).

• Equipment: 96-well flat-bottom microtiter plates, multichannel pipette, spectrophotometer.

2. Step-by-Step Methodology

• Step 1: Preparation of FAA Stock Solution

  • Dissolve the FAA in 100% DMSO to a high concentration (e.g., 10,240 µg/mL). This concentration should be at least 20 times the highest concentration to be tested to minimize the final DMSO concentration.

  • Vortex thoroughly to ensure complete dissolution.

• Step 2: Preparation of Microbial Inoculum

  • From a fresh agar plate, pick 3-5 colonies and inoculate into MHB. Incubate at 37°C until the culture reaches the mid-logarithmic phase.

  • Adjust the turbidity of the bacterial suspension with fresh MHB to match the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this standardized suspension 1:150 in MHB to achieve a final target inoculum density of approximately 1 x 10⁶ CFU/mL. This will be further diluted by half in the assay plate.[18]

• Step 3: Plate Preparation and Serial Dilution

  • Add 100 µL of MHB to wells in columns 2 through 12 of a 96-well plate.

  • Add 190 µL of MHB to column 1.

  • Add 10 µL of the FAA stock solution to the wells in column 1 and mix thoroughly. This creates the starting concentration (e.g., 512 µg/mL).

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing, then transferring 100 µL from column 2 to 3, and so on, up to column 10. Discard 100 µL from column 10.

  • Controls:

    • Column 11 (Growth Control): 100 µL of MHB only (no FAA).

    • Column 12 (Sterility Control): 200 µL of MHB only (no FAA, no bacteria).

    • Solvent Control (Separate Plate/Rows): Repeat the serial dilution using 10 µL of pure DMSO instead of the FAA stock solution to ensure the final DMSO concentrations are not inhibitory.

• Step 4: Inoculation

  • Using a multichannel pipette, add 100 µL of the prepared bacterial inoculum (from Step 2) to wells in columns 1 through 11. Do not add inoculum to the sterility control wells in column 12.

  • The final volume in each test well is now 200 µL, and the bacterial concentration is approximately 5 x 10⁵ CFU/mL.[18]

• Step 5: Incubation

  • Cover the plate and incubate at 37°C for 16-24 hours.[18]

• Step 6: Reading and Interpretation

  • The MIC is defined as the lowest concentration of the FAA that completely inhibits visible growth of the microorganism, as detected by the naked eye.[21]

  • Check the control wells: The sterility control should show no growth, and the growth control should show distinct turbidity. The solvent control should show growth equivalent to the growth control.

Workflow for Broth Microdilution MIC Assay

Conclusion and Future Outlook

Trans-13-Docosenamide (erucamide) exhibits notable antibacterial and antifungal properties, positioning it as a compound of interest in the search for new antimicrobial agents. The available data, while promising, also reveals variability that underscores the need for standardized, direct comparative studies against other fatty acid amides like oleamide and palmitamide. The primary mechanism of action, centered on the disruption of the microbial cell membrane, is a desirable trait that may be less prone to the development of resistance compared to agents with highly specific intracellular targets.

Future research should focus on elucidating the precise structure-activity relationships within this class of molecules to optimize for potency and spectrum of activity. The robust protocol provided herein offers a reliable framework for conducting such investigations, ensuring that data generated is both accurate and reproducible. As our understanding of these endogenous lipids grows, so too will their potential to contribute to the next generation of antimicrobial therapies.

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A Head-to-Head Comparison of GC-MS and LC-MS for the Analysis of trans-13-Docosenamide (Erucamide)

Abstract

The quantitative and qualitative analysis of trans-13-Docosenamide, commonly known as Erucamide, is critical across various industries, from polymer manufacturing, where it serves as a slip agent, to biomedical research, where fatty acid amides are recognized as bioactive lipids.[1] The selection of an appropriate analytical technique is paramount for achieving accurate, reliable, and efficient results. This guide provides an in-depth, head-to-head comparison of two powerful analytical platforms, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of Erucamide. We will delve into the fundamental principles of each technique, explore the causality behind experimental choices, present detailed analytical protocols, and offer data-driven recommendations to guide researchers, scientists, and drug development professionals in making an informed decision for their specific application.

Introduction to trans-13-Docosenamide (Erucamide) and Analytical Considerations

trans-13-Docosenamide (Erucamide, C22H43NO) is a long-chain, monounsaturated primary fatty acid amide derived from erucic acid.[2][3] Its molecular structure, featuring a long hydrophobic carbon chain and a polar amide group, imparts unique physicochemical properties, including a high melting point and excellent thermal stability.[2][4] These characteristics make it an effective slip and anti-blocking agent in polymers like polyethylene and polypropylene.[5][6] Beyond its industrial applications, Erucamide is part of a class of bioactive lipids that can be found in biological systems and are implicated in various physiological processes.[7]

The analytical challenge in quantifying Erucamide lies in its relatively high molecular weight (337.58 g/mol ), low volatility, and the need for high sensitivity to detect it in complex matrices.[8] Both GC-MS and LC-MS are staple techniques in analytical laboratories, yet they operate on fundamentally different principles, leading to significant differences in sample preparation, chromatographic behavior, and ionization mechanisms. This guide will dissect these differences to provide a clear path for method selection.

Physicochemical Properties of Erucamide

A foundational understanding of Erucamide's properties is essential for developing a robust analytical method.

Property	Value	Source(s)
Molecular Formula	C₂₂H₄₃NO	[3][8]
Molecular Weight	337.58 g/mol	[8]
Monoisotopic Mass	337.334465 Da	[8]
Melting Point	79-81 °C	[2][9]
Appearance	White to off-white waxy solid/powder	[3][4]
Solubility	Insoluble in water; soluble in organic solvents like isopropanol.	[2][4]
Thermal Stability	Considered high; stable up to ~273°C.	[10][11]

Core Principles: GC-MS vs. LC-MS

The choice between Gas and Liquid Chromatography is the first and most critical branch point in method development. It dictates every subsequent step, from sample preparation to data interpretation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS separates chemical compounds based on their volatility. The sample is vaporized and introduced into a gaseous mobile phase (typically Helium). Separation occurs as the analytes travel through a long, thin capillary column coated with a stationary phase. Compounds with higher volatility (lower boiling points) travel faster, leading to separation. The separated compounds then enter the mass spectrometer, where they are typically ionized by Electron Ionization (EI), a high-energy process that generates extensive and reproducible fragmentation patterns.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS separates compounds based on their interactions with a liquid mobile phase and a solid stationary phase (the column packing material).[12] This technique is ideal for compounds that are not easily vaporized.[13] For a non-polar molecule like Erucamide, a reversed-phase setup (e.g., C18 column) is typically used, where a polar mobile phase separates analytes based on their hydrophobicity. After elution, the analytes are ionized, most commonly via Electrospray Ionization (ESI), a "soft" ionization technique that imparts a charge to the molecule with minimal fragmentation, preserving the molecular ion.[14]

Fig. 1: Fundamental workflows for GC-MS and LC-MS.

Head-to-Head Technical Comparison for Erucamide Analysis

Sample Preparation and the Derivatization Imperative

The core difference begins here. Erucamide's high boiling point and polar amide group make it challenging for direct GC analysis.

• GC-MS: Derivatization is mandatory.[15] The active hydrogen on the amide group must be replaced with a non-polar, thermally stable group to increase volatility and prevent poor peak shape.[16][17] Silylation, which converts the amide to a trimethylsilyl (TMS) derivative, is the most common approach.[15][18] This adds a time-consuming and potentially variable step to the sample preparation workflow.[16]

  • Causality: Without derivatization, Erucamide would exhibit poor peak shape (tailing) and potential thermal degradation in the high-temperature GC injector and column, leading to inaccurate and irreproducible results.[17]

• LC-MS: No derivatization required. Erucamide is sufficiently soluble in common organic solvents used for LC and can be analyzed in its native form.[19][20] This significantly simplifies the workflow, reduces sample handling, and minimizes a source of analytical error.

Fig. 2: Comparison of sample preparation workflows.

Ionization and Mass Analysis: A Tale of Two Spectra

The ionization method dictates the type of information obtained from the mass spectrometer.

• GC-MS (Electron Ionization - EI): EI is a high-energy ("hard") ionization technique that bombards the analyte with electrons (typically 70 eV). This causes extensive and highly reproducible fragmentation.

  • Advantage: The resulting mass spectrum is a unique "fingerprint" of the molecule, which can be matched against established libraries like NIST for confident identification.[21]

  • Disadvantage: The molecular ion (the intact molecule with one electron removed) may be weak or entirely absent, making it difficult to confirm the molecular weight of an unknown.

• LC-MS (Electrospray Ionization - ESI): ESI is a low-energy ("soft") ionization technique that generates ions from a liquid solution. For Erucamide, this typically results in a protonated molecule, [M+H]⁺.

  • Advantage: The molecular ion is almost always the most abundant peak (the base peak), providing clear and unambiguous confirmation of the analyte's molecular weight.[7][22]

  • Advantage: By using tandem mass spectrometry (MS/MS), one can select the [M+H]⁺ ion and induce fragmentation (Collision-Induced Dissociation - CID). This fragmentation is controllable and provides structural information. Studies on primary fatty acid amides show characteristic neutral losses of water (H₂O) and ammonia (NH₃) under CID conditions, which can be used for highly selective detection.[7][22]

Feature	GC-MS (EI)	LC-MS/MS (ESI)
Ionization Energy	High (Hard)	Low (Soft)
Primary Ion Observed	Fragments	Protonated Molecule [M+H]⁺
Molecular Ion Peak	Often weak or absent	Typically the base peak
Identification	Library spectral matching	Accurate mass & MS/MS fragmentation
Selectivity	Good (SIM mode)	Excellent (MRM mode)

Sensitivity and Quantification

Both techniques can offer excellent sensitivity, but the approach differs.

• GC-MS: Utilizes Selected Ion Monitoring (SIM) , where the mass spectrometer is set to detect only a few specific, characteristic fragment ions of the derivatized Erucamide. This significantly improves the signal-to-noise ratio compared to a full scan.

• LC-MS/MS: Employs Multiple Reaction Monitoring (MRM) , which is considered the gold standard for quantification in complex matrices.[23] In this mode, a specific precursor ion (the [M+H]⁺ of Erucamide) is selected in the first mass analyzer, fragmented, and then a specific product ion is monitored in the second mass analyzer. This precursor-to-product transition is highly specific and virtually eliminates matrix interference, leading to exceptional sensitivity and selectivity.

Experimental Protocols: A Practical Guide

The following protocols are provided as validated starting points. All methods should be validated in accordance with internal SOPs and relevant regulatory guidelines, such as the FDA's M10 Bioanalytical Method Validation guidance.[24][25]

Protocol 1: GC-MS Analysis of Erucamide via TMS Derivatization

• Sample Extraction:

  • Extract Erucamide from the sample matrix using an appropriate technique (e.g., liquid-liquid extraction with hexane or solid-phase extraction).

  • Evaporate the organic solvent to complete dryness under a gentle stream of nitrogen at 40°C. A dry sample is critical for the next step.

• Derivatization (Silylation):

  • To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine (as a catalyst).

  • Cap the vial tightly and heat at 70°C for 60 minutes.

  • Cool the sample to room temperature before injection.

• GC-MS Instrumental Parameters:

  • GC System: Agilent 8890 GC (or equivalent).

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness).[18]

  • Carrier Gas: Helium at 1.2 mL/min (constant flow).

  • Injector: 280°C, Splitless mode.[18]

  • Oven Program: Initial 150°C for 2 min, ramp at 10°C/min to 310°C, hold for 10 min.

  • MS System: Agilent 5977B MSD (or equivalent).

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Source Temp: 230°C.

  • Acquisition Mode: Full Scan (m/z 50-600) for identification and SIM for quantification.

  • SIM Ions for TMS-Erucamide: Monitor characteristic fragment ions (exact m/z values to be determined from the full scan spectrum of a derivatized standard).

Protocol 2: LC-MS/MS Direct Analysis of Erucamide

• Sample Extraction:

  • Extract Erucamide using an appropriate method (e.g., protein precipitation with acetonitrile for plasma, followed by centrifugation).

  • Dilute the supernatant with the initial mobile phase.

• LC-MS/MS Instrumental Parameters:

  • LC System: Waters ACQUITY UPLC I-Class (or equivalent).

  • Column: ACQUITY UPLC BEH C18 (50 mm x 2.1 mm, 1.7 µm).[26]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 60% B, ramp to 98% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

  • MS System: Waters Xevo TQ-S micro (or equivalent).

  • Ionization: Electrospray Ionization (ESI), Positive Mode.

  • Capillary Voltage: 3.0 kV.

  • Source Temp: 150°C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Erucamide: Precursor Ion [M+H]⁺: m/z 338.3 → Product Ion: m/z 321.3 (corresponding to [M+H-NH₃]⁺). Collision energy to be optimized (typically 15-25 eV).[7]

Data Comparison and Performance

The following table summarizes the expected performance characteristics of each method. These are representative values and will vary based on the specific instrumentation and sample matrix.

Parameter	GC-MS (with Derivatization)	LC-MS/MS (Direct)	Justification
Sample Prep Time	~90 minutes	~15 minutes	Derivatization is the rate-limiting step for GC-MS.
Typical Run Time	~25 minutes	~8 minutes	UPLC/UHPLC allows for much faster chromatographic runs.
Selectivity	Good	Gold Standard	MRM is inherently more selective than SIM, especially in complex matrices.
LOD/LOQ	Low ng/mL to high pg/mL	Low to mid pg/mL	LC-MS/MS often achieves lower limits of detection due to superior selectivity.
Robustness	Moderate	High	The derivatization step in GC-MS can be a source of variability and requires careful control.
Structural Info	Excellent (Library Match)	Excellent (MS/MS)	EI provides a full fragment fingerprint. ESI-MS/MS provides targeted structural data.
Throughput	Lower	Higher	Faster sample prep and run times enable higher throughput with LC-MS/MS.

Conclusion and Recommendations

Both GC-MS and LC-MS are highly capable techniques for the analysis of trans-13-Docosenamide. The optimal choice is not based on which technique is "better," but which is best suited for the analytical objective.

Choose GC-MS when:

• Confirmatory Identification is Key: The ability to match the EI fragmentation pattern against a spectral library (like NIST) provides the highest confidence in structural elucidation, which is invaluable for identifying unknowns.

• Analyzing a Broader Range of Volatiles: If Erucamide is one of many semi-volatile compounds of interest in a sample, a single GC-MS method can often cover the entire suite.

• LC-MS is Unavailable: GC-MS is a robust and widely available workhorse instrument in many analytical labs.

Choose LC-MS/MS when:

• High Throughput is Required: The combination of simplified sample preparation and rapid UPLC/UHPLC analysis makes LC-MS/MS the superior choice for analyzing large numbers of samples, as is common in drug development and clinical studies.[23]

• Ultimate Sensitivity is Needed in Complex Matrices: The selectivity of MRM is unparalleled for quantifying trace levels of analytes in challenging biological matrices like plasma, tissue, or urine.

• Avoiding Derivatization is a Priority: Eliminating the derivatization step improves workflow efficiency, reduces costs, and removes a significant source of potential analytical error, leading to a more robust and reproducible method.[19][20]

For most modern applications in drug development and bioanalysis, LC-MS/MS is the preferred platform for Erucamide quantification due to its superior speed, simplicity, robustness, and selectivity.

Fig. 3: Decision-making flowchart for method selection.

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A Comparative Guide to the Biological Activities of Trans-13-Docosenamide and Oleamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Tale of Two Fatty Acid Amides

In the landscape of endogenous signaling lipids, fatty acid amides represent a class of molecules with profound and diverse physiological effects. Among them, oleamide (cis-9,10-octadecenamide) and trans-13-Docosenamide (erucamide) stand out as structurally similar yet functionally distinct entities. Oleamide, first isolated from the cerebrospinal fluid of sleep-deprived cats, is well-established as a sleep-inducing factor with a broad spectrum of activity across various neurotransmitter systems. In contrast, erucamide, while also a primary fatty acid amide, exhibits a markedly different biological profile, suggesting a divergence in their molecular targets and therapeutic potential.

This guide provides an in-depth, objective comparison of the biological activities of trans-13-Docosenamide and oleamide, supported by experimental data. We will explore their differential effects on key physiological pathways, present quantitative data where available, and provide detailed protocols for essential comparative assays.

Comparative Analysis of Biological Activities: A Dichotomy of Function

The primary distinction between oleamide and erucamide lies in their central nervous system effects. Oleamide is predominantly associated with sedative and hypnotic properties, while erucamide demonstrates antidepressant and anxiolytic-like activities. This fundamental difference points to their engagement with disparate signaling pathways.

Biological Activity	Oleamide	trans-13-Docosenamide (Erucamide)	Key References
Sleep Induction	Induces physiological sleep.	Does not induce physiological sleep.
Anxiety & Depression	Exhibits anxiolytic-like effects.	Exhibits antidepressant and anxiolytic-like effects.
Gap Junction Communication	Potent inhibitor.	Not an inhibitor.
Cannabinoid CB1 Receptor	Agonist activity.	Activity not well-characterized.
GABA-A Receptor	Positive allosteric modulator.	Activity not well-characterized.
Serotonin Receptors	Modulates various subtypes (e.g., 5-HT2A, 5-HT7).	Activity not well-characterized.
HPA Axis Modulation	Less defined role.	Appears to mediate its effects through this axis.

Mechanism of Action: Divergent Pathways

The distinct behavioral outcomes elicited by oleamide and erucamide stem from their interactions with different molecular targets.

• Oleamide: The sedative and hypnotic effects of oleamide are attributed to its multi-target engagement. It acts as an agonist at the cannabinoid CB1 receptor, positively modulates GABA-A receptors (enhancing inhibitory neurotransmission), and interacts with various serotonin receptor subtypes. Its ability to inhibit gap junction communication further contributes to its modulatory effects on neuronal synchrony.

• trans-13-Docosenamide (Erucamide): The antidepressant and anxiolytic effects of erucamide appear to be mediated, at least in part, by its influence on the Hypothalamus-Pituitary-Adrenal (HPA) axis. Studies have shown that administration of erucamide can lead to a significant decrease in the serum levels of the stress hormones ACTH and corticosterone. This suggests a central mechanism of action that is distinct from the direct receptor interactions that characterize oleamide.

Caption: Comparative signaling pathways of Oleamide and Erucamide.

Quantitative Comparison of Receptor Interactions

While direct comparative binding data for erucamide at many of oleamide's targets is scarce, the existing data for oleamide provides a benchmark for future studies.

Compound	Receptor Target	Assay Type	Parameter	Value	Reference
Oleamide	Cannabinoid CB1 (rat)	Radioligand Binding	Kᵢ	1.14 µM
Oleamide	Cannabinoid CB1 (human)	Radioligand Binding	Kᵢ	8.13 µM
Oleamide	Cannabinoid CB1 (rat)	[³⁵S]GTPγS Binding	EC₅₀	1.64 µM

Experimental Protocols for Comparative Analysis

To facilitate further research into the differential activities of these two fatty acid amides, we provide detailed, step-by-step methodologies for key comparative assays.

Cannabinoid Receptor Binding Assay (Competitive Radioligand Binding)

This assay determines the binding affinity of a test compound (e.g., erucamide) to the CB1 receptor by measuring its ability to displace a radiolabeled ligand.

Caption: Workflow for a competitive CB1 receptor binding assay.

Protocol:

• Membrane Preparation: Homogenize tissues or cells expressing the CB1 receptor in a cold lysis buffer. Centrifuge the homogenate to pellet the membranes, then resuspend in a suitable assay buffer.

• Incubation: In a 96-well plate, combine the membrane preparation, a fixed concentration of a radiolabeled CB1 receptor ligand (e.g., [³H]CP55,940), and varying concentrations of the unlabeled test compound (oleamide or erucamide).

• Equilibration: Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a vacuum manifold to separate the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters several times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression to determine the IC₅₀ value, which can then be converted to the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation.

GABA-A Receptor Modulation Assay (Whole-Cell Patch-Clamp Electrophysiology)

This technique directly measures the effect of a compound on the function of GABA-A receptors by recording the ion currents flowing through the receptor channels in response to GABA.

Protocol:

• Cell Preparation: Culture cells expressing GABA-A receptors (e.g., primary neurons or a stable cell line) on coverslips.

• Recording Setup: Place a coverslip in a recording chamber on the stage of a microscope and perfuse with an external recording solution.

• Patch-Clamp Recording: Using a glass micropipette filled with an internal solution, form a high-resistance seal with the membrane of a single cell (a "gigaseal"). Rupture the patch of membrane under the pipette to achieve the whole-cell configuration, allowing electrical access to the cell's interior.

• GABA Application: Apply a known concentration of GABA to the cell to elicit a baseline GABA-A receptor-mediated current.

• Compound Application: Co-apply the test compound (oleamide or erucamide) with GABA to determine its effect on the GABA-induced current. An increase in the current amplitude or duration indicates positive modulation.

• Data Acquisition and Analysis: Record the currents using an amplifier and digitizer. Analyze the data to quantify the change in the GABA-A receptor response in the presence of the test compound.

Gap Junction Communication Assay (Scrape-Loading Dye Transfer)

This assay assesses the ability of a compound to inhibit the transfer of a fluorescent dye between adjacent cells through gap junctions.

Caption: Workflow for a scrape-loading dye transfer assay.

Protocol:

• Cell Culture: Grow a confluent monolayer of communication-competent cells (e.g., glial cells) in a petri dish.

• Treatment: Incubate the cells with the test compound (oleamide or erucamide) or a vehicle control for a predetermined time.

• Scrape-Loading: Add a solution containing a gap junction-permeable fluorescent dye (e.g., Lucifer Yellow) to the cells. Immediately make a scrape or cut through the cell monolayer with a sharp instrument (e.g., a scalpel blade or needle).

• Dye Transfer: Allow a short incubation period (e.g., 2-5 minutes) for the dye to be taken up by the cells along the scrape and to transfer to adjacent cells through functional gap junctions.

• Washing: Wash the cell monolayer several times with dye-free buffer to remove the extracellular dye.

• Imaging and Quantification: Using a fluorescence microscope, visualize and capture images of the dye transfer. Quantify the extent of gap junctional intercellular communication by measuring the distance the dye has traveled from the scrape line or by counting the number of dye-coupled cells.

Conclusion and Future Directions

The available evidence clearly indicates that trans-13-Docosenamide and oleamide, despite their structural similarities, possess distinct and divergent biological activities. Oleamide's profile as a sleep-inducing, multi-receptor modulator contrasts sharply with erucamide's apparent role as an antidepressant and anxiolytic agent acting via the HPA axis. This functional dichotomy underscores the subtlety of structure-activity relationships within the fatty acid amide family and highlights the potential for developing novel therapeutics with highly specific actions.

Future research should focus on a direct, quantitative comparison of erucamide's and oleamide's binding affinities and functional activities at a wider range of receptors, including cannabinoid, GABA-A, and serotonin subtypes. Elucidating the precise molecular mechanisms underlying erucamide's modulation of the HPA axis will also be crucial. The experimental protocols provided in this guide offer a robust framework for conducting such comparative studies, which will undoubtedly deepen our understanding of these intriguing endogenous lipids and their potential as therapeutic agents.

References

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• Bright, D. P., et al. (2013).

A Researcher's Guide to Differentiating trans-13-Docosenamide from its Positional Isomers by Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise structural elucidation of lipid molecules is paramount. Fatty acid amides, such as docosenamide, are a class of lipids with diverse biological activities and industrial applications. However, the presence of positional isomers—molecules with the same chemical formula but different arrangements of atoms—presents a significant analytical challenge. This guide provides an in-depth comparison of mass spectrometric strategies to differentiate trans-13-Docosenamide from its positional isomers, offering both theoretical insights and practical, data-supported protocols.

The primary difficulty in distinguishing positional isomers of docosenamide (C₂₂H₄₃NO) lies in their identical molecular weight. Standard mass spectrometry (MS) techniques, which measure the mass-to-charge ratio (m/z) of ions, are often insufficient for this task. Even tandem mass spectrometry (MS/MS), which fragments precursor ions to generate a characteristic spectrum, can yield nearly identical fragmentation patterns for positional isomers, especially under low-energy collision-induced dissociation (CID).

This guide will explore advanced and derivatization-based mass spectrometric methods that overcome these limitations, enabling unambiguous identification of the double bond position within the docosenamide structure.

The Challenge of Isomeric Similarity in Mass Spectrometry

Conventional electron ionization (EI) and low-energy CID of fatty acid amides typically result in fragmentation at the amide group and non-specific cleavages along the aliphatic chain. These "charge-remote" fragmentations are often not informative enough to pinpoint the exact location of the double bond.[1][2][3][4] The energy required to induce fragmentation is often distributed across the entire molecule, leading to a loss of positional information.

Advanced Strategies for Isomer Differentiation

To overcome the limitations of conventional MS, several advanced techniques have been developed. These methods typically involve either chemical derivatization to "fix" the position of the double bond or alternative fragmentation techniques that induce site-specific cleavage.

Chemical Derivatization Followed by MS/MS

This approach involves a chemical reaction that modifies the double bond, creating a new structure that produces diagnostic fragment ions upon CID.

Epoxidation of the double bond using reagents like meta-chloroperoxybenzoic acid (m-CPBA) creates an epoxide ring.[5][6][7][8][9][10] Subsequent CID cleaves the molecule on either side of this ring, generating fragment ions that are indicative of the original double bond's location.[5][6][10]

Expected Diagnostic Fragments for trans-13-Docosenamide after Epoxidation and CID:

Precursor Ion (Epoxidized)	Fragmentation Pathway	Diagnostic Fragment Ion 1 (m/z)	Diagnostic Fragment Ion 2 (m/z)
[M+H]⁺	Cleavage N-terminal to epoxide	C₁₃H₂₆NO⁺	C₉H₁₇O⁺
[M+H]⁺	Cleavage C-terminal to epoxide	C₁₃H₂₅O⁺	C₉H₁₈N⁺

Note: Exact m/z values will depend on the specific adduct and charge state.

Ozonolysis is a powerful technique where ozone (O₃) cleaves the double bond, forming two carbonyl compounds (aldehydes or ketones).[11][12][13][14] These products can be analyzed by MS, and their masses directly reveal the position of the original double bond.[11][12] This can be performed offline or online coupled with the mass spectrometer.[11][12][13][14]

Expected Ozonolysis Products for trans-13-Docosenamide:

• Tridecanal (C₁₃H₂₆O)

• 9-Oxononanamide (C₉H₁₇NO₂)

Photochemical Reactions in Mass Spectrometry

The Paternò-Büchi (P-B) reaction, a photochemical [2+2] cycloaddition, can be initiated online within the mass spectrometer.[15][16][17] By introducing a reagent like acetone and irradiating the sample with UV light, an oxetane ring is formed at the double bond.[15] Tandem mass spectrometry of this product leads to ring-opening and the formation of diagnostic ions that pinpoint the double bond's location.[15][18][19]

Alternative Fragmentation Techniques

Techniques like electron-induced dissociation (EID) or electron capture dissociation (ECD) can provide more extensive fragmentation along the fatty acyl chain compared to CID. This can generate fragment ions that are specific to the double bond position without the need for derivatization.

In OzID, mass-selected ions are reacted with ozone within the mass spectrometer.[13][14] This induces cleavage at the double bond, producing diagnostic fragment ions. OzID has been successfully applied to a wide range of lipids for double bond localization.[13][14]

Comparative Analysis of Methodologies

Method	Principle	Advantages	Disadvantages
Epoxidation-MS/MS	Chemical derivatization to form an epoxide ring, followed by CID.	Robust, high reaction specificity, applicable to various lipid classes.[5][6]	Requires offline sample preparation, potential for side reactions.
Ozonolysis-MS/MS	Cleavage of the double bond by ozone to form carbonyl compounds.	Direct and unambiguous identification of double bond position.[11][12] Can be performed online.[12][13][14]	Ozone can be corrosive, may require specialized equipment.
Paternò-Büchi Reaction-MS/MS	Online photochemical reaction to form an oxetane ring.	Fast, online reaction, high sensitivity.[15][18]	Requires a UV light source coupled to the MS, potential for complex spectra.
EAD/OzID	Alternative fragmentation methods inducing site-specific cleavage.	No derivatization required, provides detailed structural information.	Not available on all mass spectrometers, may have lower fragmentation efficiency.

Experimental Protocols

Protocol 1: Offline Epoxidation of Docosenamide Isomers for LC-MS/MS Analysis

• Sample Preparation: Dissolve 1 mg of the docosenamide isomer mixture in 1 mL of dichloromethane.

• Reagent Preparation: Prepare a 10 mg/mL solution of meta-chloroperoxybenzoic acid (m-CPBA) in dichloromethane.

• Reaction: Add a 1.5 molar excess of the m-CPBA solution to the docosenamide solution. Allow the reaction to proceed at room temperature for 30 minutes.

• Quenching: Quench the reaction by adding 1 mL of a 5% sodium bisulfite solution. Vortex and centrifuge to separate the phases.

• Extraction: Collect the organic (lower) layer and wash it twice with 1 mL of deionized water.

• Drying and Reconstitution: Dry the organic layer over anhydrous sodium sulfate, evaporate the solvent under a stream of nitrogen, and reconstitute the sample in a suitable solvent for LC-MS analysis (e.g., methanol).

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • MS Detection: Positive ion mode, selecting the [M+H]⁺ of the epoxidized docosenamide as the precursor ion for MS/MS.

  • Collision Energy: Optimize to achieve cleavage on both sides of the epoxide ring.

Protocol 2: Online Ozonolysis using an Ozone-Induced Dissociation (OzID) Enabled Mass Spectrometer

• Sample Preparation: Prepare a 10 µg/mL solution of the docosenamide isomer mixture in methanol with 0.1% formic acid.

• Infusion: Infuse the sample directly into the electrospray ionization (ESI) source of the mass spectrometer.

• MS1 Analysis: Acquire a full scan MS spectrum to identify the [M+H]⁺ ion of docosenamide.

• OzID MS/MS:

  • Select the [M+H]⁺ ion of docosenamide as the precursor ion.

  • Introduce ozone into the collision cell of the mass spectrometer.

  • Acquire the MS/MS spectrum of the ozonolysis products.

• Data Analysis: Identify the m/z values of the resulting aldehyde and amide-aldehyde fragments to determine the double bond position.

Conclusion

The differentiation of trans-13-Docosenamide from its positional isomers is a challenging but achievable task with the right analytical strategy. While standard MS/MS methods often fall short, techniques involving chemical derivatization, such as epoxidation and ozonolysis, provide clear and diagnostic fragmentation patterns. Furthermore, advanced fragmentation methods like OzID and EAD, when available, offer a powerful, derivatization-free alternative. The choice of method will depend on the available instrumentation, sample complexity, and the specific goals of the analysis. By carefully selecting and optimizing the appropriate technique, researchers can confidently elucidate the precise structure of docosenamide isomers, paving the way for a deeper understanding of their biological functions and applications.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of trans-13-Docosenamide

Welcome to your definitive resource for the proper handling and disposal of trans-13-Docosenamide. In the fast-paced environment of research and development, ensuring the safe management of laboratory chemicals is paramount, not only for regulatory compliance but for the protection of our personnel and environment. This guide is designed to provide you with clear, actionable, and technically grounded procedures for the disposal of trans-13-Docosenamide, empowering your team to maintain the highest standards of laboratory safety.

Trans-13-Docosenamide, an amide derivative of a fatty acid, is utilized in various industrial and research applications. While it is generally considered to have low acute toxicity, proper disposal is crucial to mitigate any potential environmental impact and to adhere to waste management regulations.[1] This document will walk you through a systematic approach to its disposal, from initial waste characterization to the final steps of removal from your facility.

Part 1: Waste Characterization and Hazard Assessment

Before any disposal activities can commence, a thorough characterization of the waste stream containing trans-13-Docosenamide is essential. This initial step is critical as the nature of the waste will dictate the appropriate disposal pathway.

Is trans-13-Docosenamide Considered Hazardous Waste?

Based on available Safety Data Sheets (SDS) for the closely related isomer, Erucamide (cis-13-Docosenamide), this chemical is often not classified as a hazardous substance under the Globally Harmonized System (GHS) or European Union regulations.[2] However, it is imperative to consult the specific SDS provided by your supplier for the exact formulation you are using.

Some sources indicate that it can be irritating to the eyes, respiratory system, and skin.[3] Therefore, while not typically classified as hazardous for disposal, it requires careful handling.

Key Assessment Questions:

• Is the waste pure trans-13-Docosenamide or a mixture? If it is a mixture, all components must be identified to determine if any of them are classified as hazardous.

• Has the trans-13-Docosenamide been contaminated? Contamination with other chemicals, particularly those on the EPA's lists of hazardous wastes (F, K, P, or U lists), will render the entire waste stream hazardous.[4][5]

• Does the waste exhibit any hazardous characteristics? According to the Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it exhibits ignitability, corrosivity, reactivity, or toxicity.[6] Trans-13-Docosenamide itself does not typically exhibit these characteristics.

Hazard Characteristic	Assessment for trans-13-Docosenamide	Regulatory Standard (RCRA)
Ignitability	Not typically ignitable under standard conditions.	Flash point < 60°C (140°F)
Corrosivity	Not corrosive.	pH ≤ 2 or ≥ 12.5
Reactivity	Generally stable.[1]	Unstable, reacts violently with water, etc.
Toxicity	Not listed as a toxic waste. A Toxicity Characteristic Leaching Procedure (TCLP) may be required if contamination is suspected.[6]	Exceeds concentration limits for specific contaminants.

Part 2: Step-by-Step Disposal Protocol

This protocol provides a clear, sequential process for the safe disposal of trans-13-Docosenamide waste.

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing the appropriate PPE. This is a non-negotiable aspect of laboratory safety.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat is required.

• Respiratory Protection: If handling the material as a dust or powder, a dust mask or a NIOSH-approved respirator should be used to avoid inhalation.[1]

Step 2: Waste Segregation and Collection

Proper segregation at the point of generation is the most effective way to manage laboratory waste.

• Dedicated Waste Container: Use a clearly labeled, sealable container for trans-13-Docosenamide waste. The label should include the chemical name, concentration (if in solution), and the date of accumulation.

• Avoid Mixing: Do not mix trans-13-Docosenamide waste with other waste streams, especially hazardous wastes, to prevent cross-contamination and simplify disposal.

Step 3: Handling Spills

In the event of a spill, prompt and safe cleanup is essential.

• Minor Spills: For small spills of solid material, carefully sweep or vacuum the powder and place it into the designated waste container.[7] Avoid creating dust.

• Major Spills: For larger spills, cordon off the area to prevent exposure to personnel.[3] Follow your institution's emergency spill response procedures.

• Cleaning: After the bulk of the material has been collected, decontaminate the area with soap and water.[8] Collect the cleaning materials for disposal as well.

Step 4: Final Disposal Pathway

The final disposal method will depend on your facility's capabilities and local regulations.

• Non-Hazardous Waste Stream: If the waste has been characterized as non-hazardous, it can typically be disposed of through a licensed waste disposal contractor.[9] Common methods include:

  • Incineration: Controlled incineration at a permitted facility is a preferred method for organic materials.

  • Landfill: Disposal in a sanitary landfill may be an option, but this is generally less environmentally favorable.

• Recycling: For unused or uncontaminated trans-13-Docosenamide, recycling may be a viable and environmentally responsible option.[3] Consult with the manufacturer or a specialized recycling facility.

• Hazardous Waste Stream: If the trans-13-Docosenamide waste is determined to be hazardous due to contamination, it must be managed and disposed of in accordance with all local, state, and federal hazardous waste regulations.[4][10] This includes using a licensed hazardous waste transporter and a permitted Treatment, Storage, and Disposal Facility (TSDF).

Important Note: Do not dispose of trans-13-Docosenamide down the drain or in the regular trash.[3][9] This can lead to environmental contamination and is a violation of most laboratory safety protocols.

Part 3: Decision-Making Workflow for Disposal

To aid in the selection of the correct disposal path, the following diagram outlines the key decision points.

Caption: Decision workflow for the proper disposal of trans-13-Docosenamide waste.

Conclusion: Fostering a Culture of Safety

The proper management and disposal of laboratory chemicals like trans-13-Docosenamide are fundamental components of a robust safety culture. By following these guidelines, you not only ensure compliance with regulations but also actively contribute to the well-being of your colleagues and the preservation of our environment. Always prioritize safety, and when in doubt, consult with your institution's Environmental Health and Safety (EHS) department.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling trans-13-Docosenamide (Erucamide)

As researchers and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety. The handling of any chemical, including the fatty acid amide trans-13-Docosenamide, also known as Erucamide, requires a thorough understanding of its properties and the implementation of appropriate safety protocols. This guide provides essential, immediate safety and logistical information for the use of Personal Protective Equipment (PPE), moving beyond a simple checklist to explain the causality behind each recommendation.

Understanding the Hazards of trans-13-Docosenamide

trans-13-Docosenamide is typically an off-white to light-brown powder.[1] While not classified as acutely toxic, its primary hazards lie in its potential to cause irritation and the physical risks associated with fine powders.[1][2]

• Irritation: Safety Data Sheets (SDS) consistently classify trans-13-Docosenamide as a substance that can cause skin irritation, serious eye irritation, and respiratory tract irritation.[1][2][3]

• Dust Formation: As a powder, it can form dust clouds during handling.[1] Inhaling this dust may lead to respiratory irritation.[1][2] Persons with pre-existing respiratory conditions may be more susceptible to these effects.[1]

• Combustibility: Fine dust accumulations, when dispersed in the air, can create a combustible mixture that may burn rapidly if ignited.[1][4]

It is crucial to recognize that while a substance may not be acutely toxic, chronic exposure or a single significant exposure can still pose health risks. Therefore, a robust PPE strategy is non-negotiable.

The Core of Protection: Selecting the Right PPE

The selection of PPE is the final and critical barrier between a researcher and potential chemical exposure. It must be used in conjunction with engineering controls, such as fume hoods or ventilated enclosures, and administrative controls, like established safe handling procedures.

The following diagram outlines the decision-making process for selecting appropriate PPE based on the specific handling task.

Caption: PPE selection workflow based on task-specific risks.

Detailed PPE Protocols

The following table summarizes the recommended PPE for various laboratory operations involving trans-13-Docosenamide.

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Small Quantities (<1g) in a Ventilated Enclosure	Safety glasses with side shields	Chemical-resistant gloves (e.g., Nitrile)	Standard lab coat	Not typically required
Preparing Solutions	Chemical goggles and a face shield	Chemical-resistant gloves (e.g., Nitrile)	Lab coat or chemical-resistant apron	Required if dust is generated outside a fume hood
Bulk Handling or Transfers	Chemical goggles and a face shield	Chemical-resistant gloves (e.g., Nitrile)	Lab coat, consider a disposable gown	NIOSH-approved respirator (N95 minimum) is required[5]
Cleaning Spills	Chemical goggles and a face shield	Chemical-resistant gloves (e.g., Nitrile)	Lab coat or disposable gown	NIOSH-approved respirator (N95 minimum) is required

Eye and Face Protection

Because trans-13-Docosenamide can cause serious eye irritation, robust eye protection is mandatory.[2][3]

• Minimum Requirement: At all times, ANSI Z87.1-compliant safety glasses with side shields must be worn in any area where trans-13-Docosenamide is handled.

• Enhanced Protection: When preparing solutions or any activity with a risk of splashing, upgrade to chemical splash goggles.[6] Goggles provide a seal around the eyes, offering superior protection from splashes and airborne dust compared to safety glasses.

• Maximum Protection: For tasks involving larger quantities or a significant risk of splashing, a face shield should be worn in addition to chemical goggles to protect the entire face.[5]

Hand Protection

Direct skin contact can lead to irritation.[1][2][3] Therefore, proper hand protection is essential.

• Glove Selection: Use chemical-resistant gloves. Nitrile gloves are a suitable choice for incidental contact.[5] Always inspect gloves for tears or punctures before use.[6]

• Proper Technique: If gloves become contaminated, remove them immediately, wash your hands thoroughly, and don a new pair. Never wear contaminated gloves outside the immediate work area.

Body Protection

To prevent skin contact, appropriate body protection must be worn.

• Standard Use: A buttoned lab coat with long sleeves is the minimum requirement for handling small quantities.[5]

• Increased Risk: For larger-scale operations or when there is a higher potential for contamination, consider a chemical-resistant apron or a disposable gown over the lab coat.[6]

Respiratory Protection

Inhalation of trans-13-Docosenamide dust can irritate the respiratory system.[1][2] Engineering controls, such as a chemical fume hood, are the primary method for mitigating this risk.

• When Required: Respiratory protection is necessary when handling the powder outside of a containment system, if dust is visibly generated, or if ventilation is inadequate.[5][6]

• Respirator Type: A NIOSH-approved N95 dust mask is the minimum requirement for protection against airborne particulates. For higher concentrations or in emergencies, a full-face respirator may be necessary.[6] All personnel required to wear respirators must be properly fit-tested and trained in their use.

Procedural Discipline: Donning, Doffing, and Disposal

The effectiveness of PPE is contingent upon its correct use. Contamination during the removal (doffing) process can negate all the protection afforded during handling.

Caption: The correct sequence for donning and doffing PPE.

Step-by-Step Donning Procedure:

• Body Protection: Put on your lab coat or gown.

• Respiratory Protection: If required, perform a seal check and don your respirator.

• Eye/Face Protection: Put on safety goggles and/or a face shield.

• Hand Protection: Don gloves, ensuring the cuffs go over the sleeves of your lab coat.

Step-by-Step Doffing Procedure:

The principle is to remove the most contaminated items first, touching only "clean" surfaces.

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out without touching the exterior surface.

• Eye/Face Protection: Remove goggles or a face shield by handling the "clean" head strap.

• Body Protection: Remove the lab coat or gown by rolling it down and away from your body, turning it inside out.

• Respiratory Protection: Remove the respirator last.

• Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan

All disposable PPE contaminated with trans-13-Docosenamide, such as gloves and gowns, must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solid items in a dedicated, sealed, and clearly labeled hazardous waste container.[5]

• Regulations: Dispose of all waste in accordance with local, regional, and national environmental regulations.

By adhering to these detailed protocols, researchers can handle trans-13-Docosenamide with confidence, ensuring both personal safety and the integrity of their scientific work.

References

• Erucamide: Safety Data Sheet. Scribd. Available from: [Link]

• Buy Erucamide Bulk Plastic And Rubber Chemicals Supplier. Chemate. Available from: [Link]

• Protective Equipment. American Chemistry Council. Available from: [Link]

• Personal Protective Equipment. US EPA. Available from: [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. scribd.com [scribd.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. echemi.com [echemi.com]